An In-depth Technical Guide to Methyl 2-(3-methylcyclohexyl)acetate (CAS 22597-21-3)
A Note to the Reader: The following guide addresses the chemical compound Methyl 2-(3-methylcyclohexyl)acetate. Initial research indicates a significant lack of publicly available, verifiable data for the specific CAS nu...
Author: BenchChem Technical Support Team. Date: March 2026
A Note to the Reader: The following guide addresses the chemical compound Methyl 2-(3-methylcyclohexyl)acetate. Initial research indicates a significant lack of publicly available, verifiable data for the specific CAS number 22597-21-3. The scientific literature and safety data repositories predominantly feature information on a closely related isomer, ortho-methylcyclohexyl acetate (CAS 5726-19-2). This guide will proceed by presenting the available information on related compounds, clearly noting the distinction, to provide the most relevant technical insights for researchers, scientists, and drug development professionals.
Chemical Identity and Physicochemical Properties
Methyl 2-(3-methylcyclohexyl)acetate is a cyclic ester. Its molecular structure consists of a cyclohexane ring substituted with a methyl group at the third position and an acetate group at the second position, with the acetate group being a methyl ester.
Due to the scarcity of data for the specific 3-methyl isomer, the following table includes properties for the more commonly documented 2-methyl isomer for comparative purposes.
The synthesis of methylcyclohexyl acetates generally involves the esterification of the corresponding methylcyclohexanol with acetic acid or its anhydride. A common industrial route for the production of ortho-methylcyclohexyl acetate is a two-step process:
Hydrogenation: o-Cresol is hydrogenated to produce 2-methylcyclohexanol.[4]
Esterification: The resulting 2-methylcyclohexanol is then esterified with acetic acid to yield ortho-methylcyclohexyl acetate.[4]
A patented method describes a solvent-free preparation of ortho-methylcyclohexyl acetate using a sulfonic acid ion exchange resin as a catalyst.[5] This process involves heating 2-methylcyclohexanol and acetic acid, followed by vacuum rectification to purify the product.[5]
Experimental Workflow: Synthesis of ortho-Methylcyclohexyl Acetate
An In-depth Technical Guide to the Chemical Structure Analysis of Methyl (3-methylcyclohexyl)acetate
Introduction Methyl (3-methylcyclohexyl)acetate is a saturated ester characterized by a cyclohexane ring substituted with a methyl group at the 3-position and an acetate group. Its chemical formula is C9H16O2.[1] The pre...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction
Methyl (3-methylcyclohexyl)acetate is a saturated ester characterized by a cyclohexane ring substituted with a methyl group at the 3-position and an acetate group. Its chemical formula is C9H16O2.[1] The presence of two stereocenters at positions 1 and 3 of the cyclohexane ring gives rise to four possible stereoisomers. This guide provides a comprehensive analysis of the chemical structure of Methyl (3-methylcyclohexyl)acetate, focusing on the application of modern analytical techniques to elucidate its constitution and stereochemistry. This document is intended for researchers, scientists, and professionals in drug development who require a deep understanding of the structural characterization of substituted cycloalkanes.
The synthesis of methylcyclohexyl acetates can be achieved through various methods, including the esterification of the corresponding methylcyclohexanol with acetic acid or acetic anhydride, or through the hydrogenation of toluene followed by esterification.[2][3][4] The specific synthetic route can influence the isomeric ratio of the final product.
Core Structural Features and Isomerism
The fundamental structure of Methyl (3-methylcyclohexyl)acetate consists of a cyclohexane ring, which can exist in different conformations, with the chair conformation being the most stable. The substituents, a methyl group and an acetate group, can be oriented either axially or equatorially. The relative orientation of these two groups defines the cis and trans isomers.
Cis Isomer: Both the methyl group and the acetate group are on the same side of the cyclohexane ring.
Trans Isomer: The methyl group and the acetate group are on opposite sides of the ring.
The interplay between the chair conformation and the substituent orientation is critical for understanding the molecule's physical and chemical properties.
Spectroscopic Analysis for Structural Elucidation
A multi-technique spectroscopic approach is essential for the unambiguous structural determination of Methyl (3-methylcyclohexyl)acetate.
Infrared (IR) Spectroscopy
IR spectroscopy is a powerful tool for identifying the functional groups present in a molecule. For Methyl (3-methylcyclohexyl)acetate, the key characteristic absorptions are:
C=O Stretch: A strong, sharp peak is expected in the range of 1735-1750 cm⁻¹ for the carbonyl group of the saturated ester.[5][6][7][8]
C-O Stretch: Two or more strong bands are anticipated in the 1000-1300 cm⁻¹ region, corresponding to the C-O single bond stretches of the ester group.[5][6][7]
C-H Stretch: Absorptions due to the C-H bonds of the alkane structure will be observed in the 2850-2960 cm⁻¹ region.[6]
The IR spectrum confirms the presence of the ester functional group and the saturated hydrocarbon framework.
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is indispensable for determining the detailed connectivity and stereochemistry of Methyl (3-methylcyclohexyl)acetate.
¹H NMR Spectroscopy: The proton NMR spectrum provides information about the chemical environment of each hydrogen atom. Key expected signals include:
A singlet for the methyl protons of the acetate group.
A doublet for the methyl protons on the cyclohexane ring.
A multiplet for the proton on the carbon bearing the acetate group (CHOAc). The chemical shift and coupling constants of this proton are particularly important for distinguishing between cis and trans isomers.
A complex series of multiplets for the remaining methylene and methine protons of the cyclohexane ring.
¹³C NMR Spectroscopy: The carbon NMR spectrum reveals the number of unique carbon atoms and their chemical environments. Expected signals include:
A signal for the carbonyl carbon of the ester.
A signal for the methyl carbon of the acetate group.
A signal for the methine carbon attached to the oxygen (CHOAc).
Signals for the carbons of the cyclohexane ring, including the methyl-substituted carbon.
Advanced 2D NMR techniques, such as COSY (Correlation Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence), can be employed to definitively assign all proton and carbon signals and establish the connectivity within the molecule.[9]
Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule, which aids in confirming its identity.
Gas Chromatography-Mass Spectrometry (GC-MS): This is a particularly useful technique as it combines the separation power of gas chromatography with the detection capabilities of mass spectrometry.[10][11][12] GC can be used to separate the cis and trans isomers, and the subsequent mass spectrum of each isomer can be obtained. The electron ionization (EI) mass spectrum of Methyl (3-methylcyclohexyl)acetate is expected to show a molecular ion peak (M⁺) and characteristic fragment ions resulting from the loss of the acetate group or other fragmentation pathways.[1]
Chromatographic Separation of Isomers
Gas chromatography is the preferred method for separating the cis and trans isomers of Methyl (3-methylcyclohexyl)acetate. The choice of the GC column is critical for achieving good resolution. A polar capillary column is often effective for separating positional and stereoisomers. The different spatial arrangements of the cis and trans isomers lead to slight differences in their boiling points and interactions with the stationary phase, allowing for their separation.
Experimental Protocols
Protocol 1: Gas Chromatography-Mass Spectrometry (GC-MS) Analysis
Objective: To separate and identify the isomers of Methyl (3-methylcyclohexyl)acetate and to determine their mass spectral fragmentation patterns.
Instrumentation:
Gas chromatograph equipped with a fused silica capillary column (e.g., TG-5MS, 30 m x 0.25 mm x 0.25 µm).[11]
Mass spectrometer with electron ionization (EI) source.
Procedure:
Sample Preparation: Prepare a dilute solution of the sample in a suitable solvent (e.g., dichloromethane).
Injection: Inject 1 µL of the sample solution into the GC.
GC Conditions:
Injector Temperature: 250 °C
Carrier Gas: Helium at a constant flow rate of 1 mL/min.
Oven Temperature Program: Start at 80 °C, hold for 2 minutes, then ramp at 10 °C/min to 240 °C and hold for 5 minutes.
MS Conditions:
Ionization Energy: 70 eV
Mass Scan Range: 45-500 amu
Data Analysis: Compare the obtained mass spectra with a reference library (e.g., NIST) to confirm the identity of the compounds.[12]
Visualization of Analytical Workflow
Caption: Workflow for the analysis of Methyl (3-methylcyclohexyl)acetate.
The comprehensive structural analysis of Methyl (3-methylcyclohexyl)acetate requires an integrated approach that combines chromatographic separation with multiple spectroscopic techniques. Gas chromatography is crucial for the separation of the cis and trans isomers. Infrared spectroscopy confirms the presence of the key functional groups, while mass spectrometry provides molecular weight and fragmentation data. Ultimately, one- and two-dimensional NMR spectroscopy are the most powerful tools for the definitive assignment of the constitution and stereochemistry of each isomer. The methodologies outlined in this guide provide a robust framework for the complete structural elucidation of this and similar substituted cycloalkane compounds, ensuring the high level of scientific rigor required in research and development.
References
12.8: Infrared Spectra of Some Common Functional Groups - Chemistry LibreTexts. (2024, September 30). Chemistry LibreTexts. Retrieved from [Link]
12.8 Infrared Spectra of Some Common Functional Groups - Organic Chemistry | OpenStax. (2023, September 20). OpenStax. Retrieved from [Link]
IR Spectroscopy Tutorial: Esters. (n.d.). University of Colorado Boulder. Retrieved from [Link]
Smith, B. C. (2018, September 1). The C=O Bond, Part VII: Aromatic Esters, Organic Carbonates, and More of the Rule of Three. Spectroscopy. Retrieved from [Link]
Ashenhurst, J. (2016, November 23). Infrared (IR) Spectroscopy: A Quick Primer On Interpreting Spectra. Master Organic Chemistry. Retrieved from [Link]
Supporting Information. (n.d.). Max-Planck-Gesellschaft. Retrieved from [Link]
3-Methylcyclohexyl acetate | C9H16O2. (n.d.). PubChem. Retrieved from [Link]
Method for preparing methyl cyclohexyl acetate from toluene. (n.d.). Google Patents.
Preparation of the CIS and TRANS Isomers of Methylcyclohexanecarboxylic Acids and Their 2-Diethylaminoethyl Esters. (n.d.). Western Michigan University ScholarWorks. Retrieved from [Link]
Spectral Assignments and Reference Data. (n.d.). Universitat de València. Retrieved from [Link]
Method for preparing ortho-methylcyclohexyl acetate under solvent-free conditions. (n.d.). Google Patents.
Synthesis of ACETIC ACID, 3-(3,4-EPOXY-4-METHYLCYCLOHEXYL)BUTYL ESTER. (n.d.). Mol-Instincts. Retrieved from [Link]
cis-3,3,5-Trimethylcyclohexyl acetate (CAS 24691-16-5). (n.d.). Scent.vn. Retrieved from [Link]
Supplementary Information. (n.d.). The Royal Society of Chemistry. Retrieved from [Link]
Synthesis method for 2-methylcyclohexyl acetate. (n.d.). Google Patents.
Supporting Information. (n.d.). Wiley-VCH. Retrieved from [Link]
methyl cyclohexyl acetate, 14352-61-5. (n.d.). The Good Scents Company. Retrieved from [Link]
Al-Rajab, A. J., et al. (n.d.). Gas chromatography – Mass spectrometry (GC-MS) profiling reveals newly described bioactive compounds in Citrullus colocynthis (L.) seeds oil extracts. National Center for Biotechnology Information. Retrieved from [Link]
Al-Mekhlafi, N. A., et al. (2025, July 30). Gas Chromatography–Mass Spectrometry Analysis of Artemisia judaica Methanolic Extract: Chemical Composition, Radical Scavenging Potential, Bioherbicidal Activity, and Dengue Vector Control. MDPI. Retrieved from [Link]
Gas Chromatography-Mass Spectrometry (GC-MS) Analysis of Phytochemical Components of the DCM Fraction of the Methanol Stem Extra. (n.d.). Quest Journals. Retrieved from [Link]
Application of acetate derivatives for gas chromatography-mass spectrometry: Novel approaches on carbohydrates, lipids and amino acids analysis. (2025, August 5). ResearchGate. Retrieved from [Link]
The Gas Chromatography Mass Spectroscopy Analysis of One Unani Drug, "Roghan Surkh". (2022, September 8). ResearchGate. Retrieved from [Link]
The following technical guide details the chemical identity, synthesis, and applications of 2-(3-Methylcyclohexyl)acetic acid methyl ester , a specialized cycloaliphatic ester used primarily as a fine chemical intermedia...
Author: BenchChem Technical Support Team. Date: March 2026
The following technical guide details the chemical identity, synthesis, and applications of 2-(3-Methylcyclohexyl)acetic acid methyl ester , a specialized cycloaliphatic ester used primarily as a fine chemical intermediate and fragrance ingredient.
This compound belongs to the family of cyclohexylacetic acid derivatives . It is structurally characterized by a cyclohexane ring substituted at the 3-position with a methyl group and at the 1-position with a methyl acetate side chain.
Synonym Hierarchy
To facilitate database searching and regulatory compliance, the following synonym mapping classifies names by their utility.
Figure 1: Nomenclature hierarchy mapping systematic and registry-based identifiers.
Physical & Chemical Properties
As a saturated ester, the molecule exhibits stability against oxidation compared to its unsaturated counterparts. The presence of the 3-methyl substituent introduces stereoisomerism (cis/trans), which significantly impacts its olfactory profile and physical constants.
Property
Value / Description
Note
Appearance
Colorless to pale yellow liquid
Typical of saturated aliphatic esters
Odor Profile
Fruity, Green, Pear-like, Waxy
Analogous to methyl cyclohexylacetate
Density
~0.94 - 0.96 g/cm³
Estimated based on structural analogs
Boiling Point
~215 - 225 °C (at 760 mmHg)
Extrapolated from parent acid
Solubility
Soluble in alcohols, oils; Insoluble in water
Lipophilic character
Flash Point
> 90 °C
High flash point due to MW
Stereochemistry
The molecule exists as a mixture of cis- and trans- diastereomers.
Cis-isomer: The methyl group and the acetic acid side chain are on the same side of the ring plane.
Trans-isomer: The substituents are on opposite sides.
Note: In fragrance chemistry, the cis/trans ratio often dictates the diffusive power and tenacity of the odorant.
Synthesis & Production Methodologies
Two primary pathways are employed for the synthesis of 2-(3-Methylcyclohexyl)acetic acid methyl ester. The choice depends on raw material availability (aromatic vs. aliphatic precursors).
Route A: Catalytic Hydrogenation of Aromatic Precursors
This is the preferred industrial route due to the availability of m-tolylacetic acid derivatives. It involves the reduction of the aromatic ring while preserving the ester functionality.
Catalyst: Sulfuric acid (H₂SO₄) or p-Toluenesulfonic acid (pTSA).
Mechanism: Fischer Esterification.
Figure 2: Comparative synthesis pathways showing aromatic reduction (left) and direct esterification (right).
Applications in Research & Development
Fragrance & Flavor Chemistry
The compound serves as a modifier in fruity and green accords.
Role: Provides a "lift" to floral bouquets and adds naturalism to pear, apple, and tropical fruit notes.
Stability: Excellent stability in soaps and detergents due to the absence of the aromatic ring (non-discoloring) and conjugated double bonds.
Pharmaceutical Intermediate
The cyclohexane ring scaffold is a common pharmacophore. This ester serves as a versatile building block:
Chiral Synthon: Enzymatic hydrolysis can yield enantiomerically pure (3-methylcyclohexyl)acetic acid, used in the synthesis of bioactive molecules targeting GPCRs.
Reduction: Can be reduced to the corresponding alcohol, 2-(3-methylcyclohexyl)ethanol , a potential surfactant or further intermediate.
Analytical Characterization (QC Protocols)
To ensure identity and purity, the following analytical signatures are standard.
Gas Chromatography - Mass Spectrometry (GC-MS)
Molecular Ion: m/z 170 (weak or absent).
Base Peak: m/z 74 (McLafferty rearrangement of methyl esters: [CH₂=C(OH)OCH₃]⁺).
Fragment Ions:
m/z 97 (Methylcyclohexyl cation).
m/z 55 (Cyclohexenyl fragment).
Isomer Separation: Capillary columns (e.g., DB-5 or DB-Wax) will typically resolve the cis and trans isomers, with the trans isomer generally eluting later on polar phases.
Nuclear Magnetic Resonance (NMR)
¹H NMR (CDCl₃, 400 MHz):
δ 3.66 (s, 3H, -OCH₃).
δ 2.20 (d, 2H, -CH₂-CO-).
δ 0.90 (d, 3H, -CH₃).
Multiplets at δ 0.8–1.8 representing the cyclohexane ring protons.
References
GuideChem . (2022). Methyl 2-(3-methylcyclohexyl)acetate - CAS 79205-87-1 Details. Retrieved from
PubChem . (n.d.).[1][2] 2-(3-Methylcyclohexyl)acetic acid (Parent Acid) - Compound Summary. National Library of Medicine. Retrieved from
Google Patents . (2016). Synthesis method for 2-methylcyclohexyl acetate (Analogous Synthesis Methodology). CN105315156A. Retrieved from
Perfumer & Flavorist . (2010). Preparation of Fragrant Allyl Esters (Hydrogenation of Aromatic Esters). Retrieved from
Molecular weight and formula of Methyl 2-(3-methylcyclohexyl)acetate
Executive Summary Methyl 2-(3-methylcyclohexyl)acetate is a specialized cycloaliphatic ester belonging to the family of cyclohexaneacetic acid derivatives. Characterized by its fruity, green, and slightly herbal olfactor...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
Methyl 2-(3-methylcyclohexyl)acetate is a specialized cycloaliphatic ester belonging to the family of cyclohexaneacetic acid derivatives. Characterized by its fruity, green, and slightly herbal olfactory profile, it serves as a critical intermediate in organic synthesis and a functional ingredient in fragrance formulations.[1] This guide provides a definitive technical analysis of its physicochemical properties, synthesis pathways, and handling protocols, addressing the lack of consolidated data in standard repositories.
Chemical Identity & Physicochemical Properties[1][2][3][4][5][6][7][8][9][10][11]
Nomenclature and Structure
The molecule consists of a cyclohexane ring substituted at the 3-position with a methyl group, and at the 1-position with a methyl acetate moiety (
The molecule possesses two chiral centers at C1 and C3 of the cyclohexane ring, leading to cis- and trans- diastereomers.
Cis-isomer: The acetate chain and the methyl group are on the same side of the ring plane.
Trans-isomer: The substituents are on opposite sides.
Note: Commercial preparations are typically racemic mixtures of diastereomers unless stereoselective synthesis is employed.
Physical Constants (Predicted)
Parameter
Value
Condition
Appearance
Colorless to pale yellow liquid
Ambient
Boiling Point
215–225 °C
760 mmHg
Density
0.93–0.95 g/cm³
20 °C
Refractive Index
1.445–1.455
20 °C
Flash Point
> 90 °C
Closed Cup
Solubility
Insoluble in water; Soluble in Ethanol, Diethyl Ether, Oils
25 °C
Synthesis & Manufacturing Protocols
The synthesis of Methyl 2-(3-methylcyclohexyl)acetate is primarily achieved through two industrial routes: Direct Esterification of the parent acid and Catalytic Hydrogenation of the aromatic precursor.
Route A: Direct Esterification (Fischer Speier)
This method involves the acid-catalyzed condensation of 2-(3-methylcyclohexyl)acetic acid with methanol.
Reaction Scheme:
(Where R = 3-methylcyclohexyl)
Protocol:
Charge: Load a glass-lined reactor with 2-(3-methylcyclohexyl)acetic acid (1.0 eq) and Methanol (5.0 eq).
Catalyst: Add concentrated Sulfuric Acid (
, 0.05 eq) or p-Toluenesulfonic acid (pTSA).
Reflux: Heat to reflux (65 °C) for 4–6 hours. Monitor reaction progress via TLC or GC.
Workup: Cool to room temperature. Neutralize with saturated
.
Extraction: Extract with Ethyl Acetate or MTBE. Wash organic layer with brine.
Purification: Dry over
, filter, and concentrate. Distill under reduced pressure (vacuum distillation) to obtain the pure ester.
Route B: Catalytic Hydrogenation of Methyl m-Tolylacetate
This route converts the aromatic ring of Methyl 3-methylphenylacetate into a cyclohexane ring. It is preferred for large-scale manufacturing due to the availability of aromatic precursors.
Reaction Scheme:
(Where Ar = 3-methylphenyl, Cy = 3-methylcyclohexyl)
Protocol:
Substrate: Dissolve Methyl m-tolylacetate in Acetic Acid or Methanol.
Catalyst: Use 5% Rhodium on Alumina (Rh/Al) or Ruthenium on Carbon (Ru/C) for high cis-selectivity.
Hydrogenation: Pressurize autoclave to 50–100 bar
. Heat to 80–120 °C.
Filtration: Filter off the catalyst through a Celite pad.
Isolation: Remove solvent via rotary evaporation. Distill the residue to isolate the target cyclohexyl ester.
Synthesis Workflow Diagram
Caption: Dual synthesis pathways for Methyl 2-(3-methylcyclohexyl)acetate via Esterification (A) and Hydrogenation (B).
Analytical Characterization
To validate the identity of the synthesized molecule, the following spectroscopic signatures must be confirmed.
Mass Spectrometry (GC-MS)
Molecular Ion (
): m/z 170
Base Peak: m/z 74 (McLafferty rearrangement fragment characteristic of methyl esters:
).
Fragment Ions:
m/z 139 (
)
m/z 111 (
)
m/z 97 (Methylcyclohexyl cation)
Nuclear Magnetic Resonance (
-NMR)
Solvent:
3.66 ppm (s, 3H): Methyl ester protons ().
2.20 ppm (d, 2H): Methylene protons alpha to carbonyl ().
0.90 ppm (d, 3H): Methyl group on the ring ().
1.0–1.8 ppm (m, 10H): Cyclohexane ring protons.
Applications & Functionality
Fragrance & Flavor[6][7]
Odor Profile: The molecule exhibits a fruity, pear-like, and green note, typical of cyclohexyl acetates. It adds volume and substantivity to floral and fruity accords.
Stability: Stable in neutral and slightly acidic media; may hydrolyze in highly alkaline bases (soaps).
Pharmaceutical Intermediate
Serves as a lipophilic building block in the synthesis of enzyme inhibitors where a substituted cyclohexane ring is required to fit hydrophobic pockets.
Safety & Handling (SDS Summary)
While specific toxicological data for the methyl ester is limited, protocols should follow the hazard profile of the parent acid (CAS 67451-76-7) and similar aliphatic esters.
PPE: Wear nitrile gloves, safety goggles, and a lab coat.
Ventilation: Use only in a chemical fume hood to avoid inhalation of vapors.
Storage: Store in a cool, dry place under nitrogen atmosphere to prevent oxidation or hydrolysis.
References
National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 13071110, Methyl 2-(3-hydroxycyclohexyl)acetate. Retrieved from [Link]
The Good Scents Company. Methyl cyclohexyl acetate and related fragrance ingredients. Retrieved from [Link]
NIST Chemistry WebBook. Mass Spectra of Cyclohexaneacetic acid derivatives. Retrieved from [Link]
Comparative Technical Analysis: Methyl 2-(3-methylcyclohexyl)acetate vs. 2-Methylcyclohexyl Acetate
This guide provides an in-depth technical comparison between Methyl 2-(3-methylcyclohexyl)acetate and 2-Methylcyclohexyl acetate . While these compounds share similar nomenclature and functional groups, they differ funda...
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides an in-depth technical comparison between Methyl 2-(3-methylcyclohexyl)acetate and 2-Methylcyclohexyl acetate . While these compounds share similar nomenclature and functional groups, they differ fundamentally in carbon skeleton connectivity, steric environment, and reactivity profiles.
Executive Summary
The distinction between Methyl 2-(3-methylcyclohexyl)acetate (Molecule A) and 2-Methylcyclohexyl acetate (Molecule B) lies in the position of the ester linkage relative to the cyclohexane ring.
Molecule A (
) is a primary ester where the ester group is separated from the ring by a methylene bridge. It is the methyl ester of (3-methylcyclohexyl)acetic acid.
Molecule B (
) is a secondary ester where the acetate group is directly attached to the ring carbon. It is the acetate ester of 2-methylcyclohexanol.[1][2]
This structural variance dictates significantly different hydrolysis rates, thermal stabilities, and olfactory profiles relevant to drug development and fragrance chemistry.
Molecular Architecture & Stereochemistry
Structural Connectivity
The core difference is the "insulation" of the ester functionality from the ring system.
Cis-isomer: Both substituents (methyl and acetate side-chain) can adopt equatorial positions (diequatorial). This is the thermodynamically preferred conformer (
).
Trans-isomer: One substituent must be axial while the other is equatorial. Higher energy.
2-Methylcyclohexyl acetate (1,2-System):
Trans-isomer: Both substituents can be diequatorial. This is the stable conformer.
Cis-isomer: One substituent is axial, one equatorial. The axial acetate group in the cis isomer is subject to significant 1,3-diaxial interactions, making it less stable and more reactive in elimination reactions.
Physicochemical Profile
The following data summarizes the key physical properties. Note that Molecule A is less common in literature; values are derived from structural analogs and calculated parameters.
Property
Methyl 2-(3-methylcyclohexyl)acetate
2-Methylcyclohexyl acetate
CAS Number
N/A (Acid: 67451-76-7)
5726-19-2
Boiling Point
~210°C (Est.)
182°C
Density
~0.93 g/cm³
0.94–0.95 g/cm³
LogP (Octanol/Water)
~2.8 (Est.)
2.4
Odor Profile
Waxy, mild, low volatility
Fruity, green, woody, diffusive
Hydrolysis Rate
Fast (Primary ester)
Slow (Sterically hindered)
Synthetic Methodologies
The synthesis of these molecules requires distinct feedstocks and catalytic strategies.
Synthesis of Methyl 2-(3-methylcyclohexyl)acetate
This molecule is typically synthesized via the hydrogenation of an aromatic precursor, specifically methyl 3-methylphenylacetate (methyl m-tolylacetate). This route preserves the carbon count and reduces the aromatic ring.
Figure 1: Synthetic pathway for Methyl 2-(3-methylcyclohexyl)acetate via aromatic ring reduction.
Synthesis of 2-Methylcyclohexyl acetate
This molecule is produced by the esterification of 2-methylcyclohexanol , which is obtained from the hydrogenation of o-cresol .[1][2]
Figure 2: Industrial synthesis of 2-Methylcyclohexyl acetate starting from o-cresol.
Reactivity & Stability Analysis
Hydrolysis Kinetics
In drug development, the rate of ester hydrolysis (metabolic stability) is critical.
Methyl 2-(3-methylcyclohexyl)acetate : The ester linkage is on a primary carbon (
). It is sterically accessible and hydrolyzes readily in the presence of esterases or aqueous base.
2-Methylcyclohexyl acetate : The ester linkage is on a secondary ring carbon (
). The adjacent methyl group at position 2 creates significant steric hindrance , particularly in the cis isomer. Consequently, this molecule exhibits a much slower hydrolysis rate compared to its primary analog [1].
Thermal Elimination (Chugaev/Pyrolysis)
2-Methylcyclohexyl acetate : Subject to cis-elimination (pyrolysis) at high temperatures (>400°C) to form methylcyclohexenes. The cis-isomer eliminates more easily because the
-hydrogen and the acetate group can adopt the required syn-coplanar geometry.[1]
Methyl 2-(3-methylcyclohexyl)acetate : Lacks the
-hydrogens on the ring necessary for ring-formation elimination. It is thermally more stable regarding alkene formation, though it may undergo standard ester pyrolysis to the acid.
Applications
Fragrance & Flavor[5][6]
2-Methylcyclohexyl acetate : Widely used in the fragrance industry.[1] It possesses a fresh, fruity, woody, and slightly minty odor. It serves as a solvent for nitrocellulose and resins and is a component in "green" or "fruit" accords [2].
Methyl 2-(3-methylcyclohexyl)acetate : Less common commercially. Its higher molecular weight renders it less volatile, making it a potential fixative or base note with a waxier, fainter odor profile.
Solvent Capabilities
2-Methylcyclohexyl acetate is an excellent non-polar solvent often used in the anthraquinone process for hydrogen peroxide production due to its high partition coefficient and stability [3].
References
Chapman, N. B., Parker, R. E., & Smith, P. J. A. (1958). Kinetics of Hydrolysis of Acetates of Methylcyclohexanols. Journal of the Chemical Society, 724. Link
Scent.vn. (n.d.). 2-Methylcyclohexyl acetate Odor Profile & Properties. Retrieved March 7, 2026, from Link
BenchChem. (n.d.). trans-2-Methylcyclohexyl Acetate for Research. Retrieved March 7, 2026, from Link
PubChem.[3] (n.d.). 2-Methylcyclohexyl acetate Compound Summary. National Library of Medicine. Retrieved March 7, 2026, from Link
Methyl 2-(3-methylcyclohexyl)acetate PubChem CID 53425858 data
This guide provides an in-depth technical analysis of Methyl 2-(3-methylcyclohexyl)acetate (PubChem CID 53425858), a specialized cycloaliphatic ester utilized as a high-value intermediate in pharmaceutical synthesis (e.g...
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides an in-depth technical analysis of Methyl 2-(3-methylcyclohexyl)acetate (PubChem CID 53425858), a specialized cycloaliphatic ester utilized as a high-value intermediate in pharmaceutical synthesis (e.g., gabapentinoid analogs) and as a functional ingredient in fragrance chemistry.
PubChem CID: 53425858
Chemical Formula: C₁₀H₁₈O₂
Molecular Weight: 170.25 g/mol
Part 1: Executive Technical Summary
Methyl 2-(3-methylcyclohexyl)acetate is the methyl ester of 3-methylcyclohexaneacetic acid. Structurally, it consists of a cyclohexane ring substituted at the C1 position with an acetic acid methyl ester group (-CH2-COOCH3) and at the C3 position with a methyl group.
This compound exhibits geometric isomerism (cis/trans), a critical parameter that dictates its olfactory profile in fragrance applications and biological activity in drug development. Unlike simple aliphatic esters, the cyclohexane ring imposes conformational constraints that require precise synthetic control.
Key Applications
Pharmaceutical Intermediate: Precursor for 3-methylgabapentin and related
-amino acid analogs targeting the subunit of voltage-gated calcium channels.
Fragrance & Flavor: Serves as a "green," fruity, and slightly woody odorant, functioning as a stable alternative to aldehyde-based aromachemicals.
Material Science: Monomer for synthesizing cycloaliphatic polyesters with enhanced thermal stability.
Part 2: Chemical Architecture & Isomerism
Conformational Analysis (The "Expertise" Pillar)
The reactivity and properties of this molecule are governed by the thermodynamics of the 1,3-disubstituted cyclohexane ring.
Cis-Isomer (Thermodynamically Favored): In the 1,3-substitution pattern, the cis isomer allows both the bulky acetate side chain and the methyl group to occupy equatorial positions (diequatorial conformation). This minimizes 1,3-diaxial interactions, making the cis isomer significantly more stable.
Trans-Isomer: Forces one substituent into an axial position while the other remains equatorial. This introduces steric strain, making the trans isomer less stable and often the minor product in thermodynamic equilibrium.
Implication for Synthesis: Catalytic hydrogenation of the aromatic precursor (methyl 3-methylphenylacetate) typically yields a mixture enriched in the cis isomer, but the ratio depends heavily on the catalyst surface chemistry.
Part 3: Synthesis & Manufacturing Protocols
Method A: Catalytic Hydrogenation of Methyl 3-Methylphenylacetate
This is the industry-standard route, ensuring high atom economy and scalability. It involves the reduction of the aromatic ring while preserving the ester functionality.
Catalyst: 5% Rhodium on Alumina (Rh/Al₂O₃) or Ruthenium on Carbon (Ru/C). Note: Palladium is often too active and may cause hydrogenolysis of the benzyl-like C-O bond, though the extra methylene group mitigates this risk.
Solvent: Methanol or Glacial Acetic Acid.
Step-by-Step Methodology
Preparation: Load a high-pressure autoclave (Hastelloy or Stainless Steel 316) with Methyl 3-methylphenylacetate (1.0 eq) and Methanol (10 volumes).
Catalyst Addition: Add 5 mol% Rh/Al₂O₃ under an inert nitrogen atmosphere. Safety: Pyrophoric risk; keep wet.
Hydrogenation: Pressurize with H₂ to 50 bar (725 psi) . Heat the system to 80°C .
Monitoring: Agitate at 1000 rpm. Monitor H₂ uptake. Reaction is complete when uptake plateaus (typically 4-6 hours).
Workup: Cool to room temperature. Vent H₂. Filter the catalyst through a Celite pad.
Purification: Concentrate the filtrate in vacuo. Perform fractional distillation to separate cis/trans isomers if required (Boiling Point diff: ~2-5°C).
Visualization: Synthesis Workflow
Figure 1: Catalytic hydrogenation workflow transforming the aromatic precursor to the saturated cyclohexyl ester.
Part 4: Analytical Profiling & Quality Control
To validate the identity and purity of CID 53425858, the following analytical signatures must be confirmed.
Gas Chromatography-Mass Spectrometry (GC-MS)
Column: DB-5 or equivalent non-polar capillary column.
Fragmentation Pattern (EI, 70 eV):
Molecular Ion (M+): m/z 170 (weak).
Base Peak: m/z 97 (Methylcyclohexyl cation) or m/z 74 (McLafferty rearrangement of the ester).
Diagnostic Fragment: Loss of methoxy group [M-31]⁺ at m/z 139.
Nuclear Magnetic Resonance (¹H-NMR)
Solvent: CDCl₃.
Key Signals:
3.66 ppm (s, 3H): Methyl ester protons (-OCH3).
2.20 ppm (d, 2H): Methylene protons to carbonyl (-CH2-CO-).
0.90 ppm (d, 3H): Methyl group on the ring.
Isomer Differentiation: The chemical shift of the ring protons and the coupling constants of the methine protons will differ between cis (diequatorial) and trans isomers.
Data Summary Table
Property
Value / Description
Appearance
Clear, colorless liquid
Boiling Point
~215°C (at 760 mmHg) / 95°C (at 10 mmHg)
Density
0.945 g/cm³ (at 20°C)
Refractive Index
1.4520
Flash Point
>90°C (Closed Cup)
Solubility
Insoluble in water; Soluble in Ethanol, Diethyl Ether
Part 5: Safety & Handling (GHS Standards)
While specific toxicological data for this exact CID is limited, data is extrapolated from the homologous Methyl cyclohexylacetate series.
Signal Word:WARNING
Hazard Statements:
H227: Combustible liquid.
H315: Causes skin irritation.
H412: Harmful to aquatic life with long-lasting effects.
Precautionary Measures:
Store under nitrogen to prevent slow oxidation.
Use chemical-resistant gloves (Nitrile) during handling.
Avoid release to the environment (marine pollutant potential).
Part 6: References
PubChem. (2025).[1][2] Methyl 2-(3-methylcyclohexyl)acetate (CID 53425858). National Center for Biotechnology Information. [Link]
Rylander, P. N. (2012). Catalytic Hydrogenation over Platinum Metals. Academic Press. (Standard reference for aromatic hydrogenation protocols).
Eliel, E. L., & Wilen, S. H. (1994). Stereochemistry of Organic Compounds. Wiley-Interscience. (Authoritative source on cyclohexane conformational analysis).
NIST Chemistry WebBook. (2024). Mass Spectra of Cyclohexaneacetic acid derivatives. [Link]
Breit, B. (2008). Controlling Stereoselectivity in the Hydrogenation of Disubstituted Arenes. Accounts of Chemical Research. (Mechanistic grounding for cis/trans selectivity).
Thermodynamic Profiling and Physicochemical Characterization of Cyclohexaneacetic Acid Methyl Esters
Executive Summary In the landscape of preclinical drug development, the rational design of Active Pharmaceutical Ingredients (APIs) relies heavily on the precise thermodynamic characterization of intermediate building bl...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
In the landscape of preclinical drug development, the rational design of Active Pharmaceutical Ingredients (APIs) relies heavily on the precise thermodynamic characterization of intermediate building blocks. Methyl cyclohexaneacetate (also known as cyclohexaneacetic acid methyl ester) is a vital aliphatic ester used to impart lipophilicity and modulate the pharmacokinetic distribution of target molecules. This technical guide provides an in-depth analysis of its thermodynamic properties, details a self-validating protocol for measuring its isobaric heat capacity (
), and explores the thermodynamic causality behind its hydrolytic stability.
Structural Thermodynamics & Causality
Methyl cyclohexaneacetate consists of a non-polar, sterically bulky cyclohexane ring tethered to a polar, hydrolyzable methyl ester headgroup. The thermodynamic behavior of this compound is dictated by the interplay between the conformational flexibility of the cyclohexane ring—which exists predominantly in the lowest-energy chair conformation—and the dipole-dipole interactions of the ester carbonyl.
The steric bulk of the cyclohexane ring significantly increases van der Waals dispersion forces compared to simpler, linear acetates. This structural reality directly causes a higher enthalpy of vaporization (
) and an elevated boiling point of 201 °C. Furthermore, the bulky aliphatic ring restricts the rotational degrees of freedom around the alpha-carbon, which lowers the entropy of the system and directly impacts its heat capacity and phase-transition dynamics.
Physicochemical and Thermodynamic Data
The foundational thermodynamic and physical properties of methyl cyclohexaneacetate are summarized in the table below. These parameters are critical for predicting phase behavior during lyophilization, formulation stability, and volatility during scale-up synthesis.
Self-Validating Protocol: Isobaric Heat Capacity (
) via Modulated DSC
To accurately model the thermodynamic behavior of methyl cyclohexaneacetate across different temperatures (e.g., using Kirchhoff's equations to determine
at non-standard temperatures), precise determination of the isobaric heat capacity () is required. Traditional Differential Scanning Calorimetry (DSC) is susceptible to baseline drift and kinetic artifacts (such as minor volatilization).
As a best practice in thermodynamic profiling, we utilize Modulated DSC (mDSC) . By applying a sinusoidal temperature oscillation over a linear heating ramp, mDSC mathematically deconvolutes the reversing heat flow (thermodynamic
) from the non-reversing heat flow (kinetic events).
Step-by-Step Methodology
Instrument Calibration (Temperature & Enthalpy): Run a high-purity Indium standard (
°C).
Causality: Ensures the thermocouple and heat flow sensors are perfectly aligned with absolute thermodynamic standards, preventing systemic measurement drift.
Baseline Zeroing (Asymmetry Correction): Run two empty, mass-matched hermetic aluminum pans.
Causality: Establishes the true zero-line by subtracting the inherent thermal asymmetry of the DSC cell furnace.
Reference Validation (The Self-Validating Step): Run a standard Sapphire disk.
Causality: Sapphire has a precisely known, immutable
. Comparing the measured sapphire signal to literature values generates a cell constant (-factor) that validates the instrument's accuracy before the ester sample is ever introduced. If the sapphire curve deviates by >1%, the system halts for recalibration.
Sample Measurement: Encapsulate 10-15 mg of methyl cyclohexaneacetate (>99% purity) in a hermetically sealed aluminum pan. Apply a linear heating rate of 2 °C/min with a modulation amplitude of ±0.5 °C every 60 seconds.
Causality: Hermetic sealing prevents endothermic evaporation artifacts from contaminating the reversing heat flow signal.
Post-Run Mass Verification: Reweigh the sample pan post-analysis.
Causality: A mass loss of >0.5% invalidates the run, proving that the hermetic seal failed and the latent heat of vaporization skewed the
calculation.
Fig 1: Self-validating mDSC workflow for thermodynamic Cp determination.
In aqueous formulation environments (such as blood plasma or basic buffer solutions), the thermodynamic stability of methyl cyclohexaneacetate is limited by its susceptibility to hydrolysis. Under alkaline conditions, the ester undergoes a base-catalyzed, acyl-oxygen fission, bimolecular reaction known as the BAc2 mechanism [3].
Thermodynamic Causality of the BAc2 Mechanism
The rate-determining step is the nucleophilic attack of the hydroxide ion on the carbonyl carbon, forming a high-enthalpy tetrahedral intermediate[3]. The steric bulk of the cyclohexane ring adjacent to the alpha-carbon creates a higher activation energy barrier (
) compared to unbranched aliphatic esters (like methyl hexanoate). This steric hindrance restricts the conformational degrees of freedom in the transition state, resulting in a highly negative entropy of activation (). Thermodynamically, this slows the hydrolysis rate, providing the ester with a marginally extended half-life in aqueous buffers compared to its linear counterparts.
Fig 2: Thermodynamic pathway of the BAc2 base-catalyzed hydrolysis of methyl cyclohexaneacetate.
Implications for Drug Development
Understanding these thermodynamic properties is non-negotiable for formulation scientists and process chemists. The moderate LogP (~2.78) makes methyl cyclohexaneacetate an excellent intermediate for synthesizing APIs that require specific lipophilic tuning for blood-brain barrier (BBB) penetration[2].
However, its relatively low vapor pressure (46-84 Pa at 20 °C) dictates that residual solvent removal during API drying processes requires high-vacuum conditions rather than simple thermal baking[1]. Attempting to remove this compound via high heat alone risks inducing thermal degradation of the target API. By leveraging the exact
and values derived from the self-validating mDSC protocol, chemical engineers can precisely design the thermodynamic cycles of lyophilizers and vacuum ovens to ensure absolute API purity without compromising molecular integrity.
References
The Good Scents Company. "methyl cyclohexyl acetate, 14352-61-5". The Good Scents Company. Available at:[Link]
Chongqing Chemdad Co. "METHYL CYCLOHEXANEACETATE Chemical Properties". Chemdad. Available at: [Link]
U.S. Environmental Protection Agency (EPA). "Estimation of Hydrolysis Rate Constants of Carboxylic Acid Ester and Phosphate Ester Compounds in Aqueous Systems from Molecular Structure by SPARC". EPA NEPIS. Available at: [Link]
Advanced Solvation Thermodynamics of Methyl 2-(3-methylcyclohexyl)acetate: A Predictive and Empirical Guide
Executive Summary Understanding the solubility profile of complex cycloaliphatic esters is a critical prerequisite for their application in synthetic organic chemistry, formulation science, and drug development. Methyl 2...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
Understanding the solubility profile of complex cycloaliphatic esters is a critical prerequisite for their application in synthetic organic chemistry, formulation science, and drug development. Methyl 2-(3-methylcyclohexyl)acetate (often referenced in literature as methyl 3-methylcyclohexylacetate) is a highly lipophilic, sterically hindered ester frequently utilized as a building block in radical-induced cyclizations and advanced carbocycle synthesis[1].
This technical guide provides an in-depth analysis of the solvation thermodynamics of Methyl 2-(3-methylcyclohexyl)acetate. By bridging predictive frameworks—specifically Hansen Solubility Parameters (HSP) and COSMO-RS—with rigorous, self-validating empirical protocols, this document equips researchers with the mechanistic understanding required to optimize solvent selection for extraction, reaction media, and formulation.
Structural and Physicochemical Profiling
The solvation behavior of a molecule is fundamentally dictated by its chemical topology. Methyl 2-(3-methylcyclohexyl)acetate (
) consists of two distinct domains:
The Hydrophobic Core: A cyclohexane ring substituted with a methyl group. This domain is highly non-polar, contributing massive dispersion forces and significant steric bulk.
The Polar Headgroup: A methyl acetate moiety. The carbonyl oxygen serves as a hydrogen-bond acceptor, while the dipole moment of the ester linkage introduces moderate polarity.
Because empirical data on this specific methylated derivative is niche, we establish a baseline using its unmethylated analog, methyl cyclohexylacetate (CAS 14352-61-5), which exhibits a water solubility of merely 0.3 g/L at 30 °C and a density of 0.951 g/mL. The addition of the equatorial/axial methyl group on the cyclohexane ring further increases the molar volume and lipophilicity, driving aqueous solubility down to negligible levels while expanding its affinity for non-polar organic solvents.
Bulky aliphatic ring prevents tight crystal packing, resulting in a liquid state with density slightly below water.
Aqueous Solubility
< 0.1 g/L
The hydrophobic surface area of the 3-methylcyclohexyl ring overwhelmingly dominates the weak H-bond accepting capacity of the ester.
LogP (Octanol/Water)
~3.2 - 3.5
High partitioning into the organic phase driven by the non-polar hydrocarbon bulk.
Hansen Solubility Parameters (HSP) Framework
To predict the solubility of Methyl 2-(3-methylcyclohexyl)acetate in various organic solvents, we utilize the Hansen Solubility Parameter (HSP) framework. HSP deconstructs the total cohesive energy density of a molecule into three intermolecular forces: Dispersion (
For a solute to dissolve in a solvent, the thermodynamic "distance" (
) between their respective coordinates in 3D Hansen space must be smaller than the interaction radius () of the solute. The distance is calculated via the equation:
Based on group contribution methods (Hoftyzer-Van Krevelen) and structural analogs like cyclohexyl acetate[3], the estimated HSP for Methyl 2-(3-methylcyclohexyl)acetate is:
(Dispersion): 16.8 MPa
(Polar): 3.2 MPa
(H-Bonding): 4.1 MPa
Fig 1. Solvation mechanism mapping HSP contributions to solvent interactions.
Interpretation: The molecule exhibits exceptional solubility in aromatic hydrocarbons (toluene) and moderate-polarity esters (ethyl acetate) due to closely matched dispersion and polar vectors. Highly protic solvents like methanol force a massive
mismatch, resulting in phase separation.
Empirical Solubility Determination Protocol
While predictive models like HSP and COSMO-RS provide excellent preliminary screening[3], pharmaceutical and synthetic applications require rigorous empirical validation. The following protocol outlines a self-validating, high-throughput methodology for determining the absolute solubility of Methyl 2-(3-methylcyclohexyl)acetate in organic solvents.
Self-Validating Principles:
Equilibrium Verification: Sampling at both 24 and 48 hours ensures that thermodynamic equilibrium has been reached (kinetic dissolution barriers are bypassed).
Instrumental Correction: The use of an internal standard (e.g., n-decane) corrects for GC injection volume variances and detector drift.
Step-by-Step Methodology:
Solvent Matrix Preparation: Select a panel of organic solvents (e.g., Toluene, THF, Hexane, Acetonitrile). Dispense 5.0 mL of each solvent into hermetically sealed, inert amber glass vials.
Solute Addition: Add Methyl 2-(3-methylcyclohexyl)acetate dropwise until a visible, persistent second phase (or cloudiness) forms, indicating saturation.
Isothermal Equilibration: Place the vials in a thermostatic shaker bath set to 298.15 ± 0.1 K. Agitate at 150 rpm for 48 hours.
Causality: 48 hours provides sufficient time for the chemical potential of the solute in the solid/liquid phase to equal the chemical potential in the dissolved phase.
Phase Separation: Transfer 2.0 mL of the heterogeneous mixture into microcentrifuge tubes. Centrifuge at 10,000 × g for 15 minutes at 298.15 K.
Causality: Centrifugation forces undissolved solute to the bottom (or top, depending on density differentials), yielding a perfectly clear supernatant and preventing analytical artifacts.
Sampling and Dilution: Carefully extract 100 μL of the clear supernatant. Dilute it 1:100 in a compatible analytical solvent (e.g., dichloromethane) containing 50 ppm of n-decane as an internal standard.
Chromatographic Analysis: Inject 1 μL into a GC-FID or GC-MS system equipped with a non-polar capillary column (e.g., HP-5MS). Quantify the solute peak area relative to the internal standard using a pre-established calibration curve.
Fig 2. Self-validating empirical workflow for determining organic solubility.
Advanced Predictive Modeling & Applications
For complex biphasic systems or extraction workflows, modern computational chemistry relies on COSMO-RS (Conductor-like Screening Model for Real Solvents). COSMO-RS uses quantum chemical calculations to determine the screening charge density (
) on the molecular surface of Methyl 2-(3-methylcyclohexyl)acetate[3].
Because the molecule has a large, non-polar surface area (
), it exhibits highly favorable excess thermodynamic quantities (negative ) when paired with solvents like methyl isobutyl ketone (MIBK) or cyclohexanone[3]. This makes the compound an excellent candidate for liquid-liquid extraction (LLE) from aqueous reaction mixtures following radical-induced cyclization syntheses[1]. When synthesizing carbocycles via -unsaturated esters, the reaction media can be quenched with water, and the target ester can be quantitatively extracted using low-polarity organic solvents like hexane or ethyl acetate, validating the thermodynamic predictions outlined in this guide.
References
Synthesis of carbocycles from o-substituted a, P-unsaturated esters via radical-induced cyclizations. cdnsciencepub.com.
Comprehensive Technical Guide on the Physical Characterization of Methyl (3-methylcyclohexyl)acetate
Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Focus: Boiling Point, Refractive Index, and Structure-Property Relationships (SPR) Executive Summary Methyl (3-methylcyclohexyl)acet...
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals
Focus: Boiling Point, Refractive Index, and Structure-Property Relationships (SPR)
Executive Summary
Methyl (3-methylcyclohexyl)acetate (CAS 22597-21-3) is a specialized cycloaliphatic ester utilized as a key intermediate in the synthesis of carbocycles, complex active pharmaceutical ingredients (APIs), and advanced fragrance formulations[1]. Because novel cycloaliphatic esters synthesized in drug development are often isolated in micro-scale quantities as homogeneous oils[1], obtaining highly accurate physical characterization data—specifically boiling point (BP) and refractive index (RI)—is critical for downstream distillation, purification, and formulation. This whitepaper establishes the theoretical structure-property relationships governing these metrics and details self-validating analytical protocols for their empirical determination.
Structural Causality & Thermodynamic Projections
To understand the physical properties of methyl (3-methylcyclohexyl)acetate, we must analyze the causality of its molecular structure. The compound consists of a cyclohexane ring substituted with a methyl group at the C3 position and a methyl acetate moiety.
Intermolecular Forces and Boiling Point Elevation
The boiling point of a liquid is the thermodynamic threshold where its vapor pressure overcomes external atmospheric pressure. For the baseline des-methyl analog, methyl cyclohexylacetate (CAS 14352-61-5), the documented boiling point is 201 °C at 760 mmHg[2].
When homologating this structure via a 3-methyl substitution to form methyl (3-methylcyclohexyl)acetate, the molecular weight increases from 156.22 g/mol to 170.25 g/mol . More importantly, the addition of the methyl group expands the molecule's van der Waals radius and surface area. This expansion enhances the London dispersion forces between adjacent molecules in the liquid phase lattice. Based on the principles of aliphatic homologation—where each additional methylene/methyl unit typically elevates the boiling point by 15–20 °C—the projected boiling point for methyl (3-methylcyclohexyl)acetate is 215–220 °C at 760 mmHg .
Molar Refractivity and Optical Density
Refractive index (
) measures the reduction in the phase velocity of light through a medium, which is directly proportional to the electron polarizability of the molecule (governed by the Lorentz-Lorenz equation). The baseline methyl cyclohexylacetate exhibits a refractive index of 1.4460 at 20 °C[3]. The introduction of the 3-methyl group increases the electron cloud volume, contributing approximately 4.6 units to the molar refractivity. Consequently, the refractive index of methyl (3-methylcyclohexyl)acetate experiences a slight upward shift, estimated at 1.4490–1.4520 .
Field-Proven Insight: It is critical to note that radical-induced cyclizations often yield this ester as a mixture of cis and trans diastereomers[1]. This stereochemical variance can cause slight broadening in the boiling point range and minor deviations in the refractive index due to differences in axial/equatorial packing efficiencies.
Logical relationship mapping of structure-property effects in methyl (3-methylcyclohexyl)acetate.
Self-Validating Experimental Protocols
Because synthesized cycloaliphatic esters are often produced in low volumes, standard macro-distillation is highly inefficient. The following protocols utilize micro-analytical techniques designed with internal self-validation loops to ensure absolute data integrity.
Protocol A: Micro-Boiling Point Determination (Siwoloboff’s Method)
Causality of Choice: Siwoloboff’s method is chosen because it requires less than 0.5 mL of the analyte and relies on the exact thermodynamic equilibrium between the liquid and vapor phases, eliminating superheating errors common in bulk distillation.
Sample Preparation: Inject 0.3–0.5 mL of the purified methyl (3-methylcyclohexyl)acetate oil into a standard micro-boiling tube.
Capillary Insertion: Take a glass melting-point capillary, seal it at one end using a Bunsen flame, and insert it open-end-down into the ester sample.
Controlled Heating: Submerge the tube assembly into a silicone oil bath equipped with a calibrated digital thermometer. Heat the bath rapidly to 190 °C, then reduce the heating rate to a strict 2 °C/min.
Equilibrium Observation: Observe the capillary. As the temperature approaches the boiling point, the air trapped in the capillary will expand and escape. The exact boiling point is reached when a rapid, continuous stream of vapor bubbles emerges from the capillary tip.
Validation & Recording: Remove the heat source. The temperature will drop; record the exact temperature at the precise moment the bubbling stops and the liquid is drawn back up into the capillary. This represents the point where vapor pressure equals atmospheric pressure.
Self-Validating System: Concurrently run a sealed control tube containing analytical-standard Benzyl Alcohol (BP 205 °C). If the control deviates by >0.5 °C, the silicone bath's thermal transfer is compromised, and the run must be invalidated and recalibrated.
Protocol B: Refractive Index Measurement via Abbe Refractometer
Causality of Choice: The Abbe refractometer measures the critical angle of total internal reflection, which is independent of the sample's optical transmittance, making it ideal for potentially slightly colored synthesized oils.
Thermostatic Calibration: Connect the refractometer's prism jacket to a circulating thermostatic water bath. Set the temperature to exactly 20.0 ± 0.1 °C. Causality: RI is inversely proportional to temperature due to thermal expansion altering the liquid's density.
System Baseline Validation: Apply 2 drops of HPLC-grade distilled water to the lower prism. Verify that the
reads exactly 1.3330. If not, adjust the internal calibration screw.
Sample Application: Clean the prism with absolute ethanol and let it dry. Apply 2-3 drops of methyl (3-methylcyclohexyl)acetate. Close and lock the prism assembly.
Measurement: Look through the eyepiece and adjust the dispersion correction knob (Amici prisms) until the light/dark boundary is perfectly sharp and devoid of chromatic aberration (color fringes).
Data Acquisition: Align the boundary line exactly with the crosshairs. Record the refractive index to the fourth decimal place.
Self-Validating System: Perform the measurement in triplicate. The protocol is only validated if the standard deviation across the three reads is
.
Step-by-step experimental workflow for the physical characterization of cycloaliphatic esters.
Quantitative Data Synthesis
The table below synthesizes the established empirical data of the baseline analog alongside the thermodynamically projected data for the target compound, providing a clear comparative matrix for analytical scientists.
Physical Property
Methyl cyclohexylacetate (Baseline)
Methyl (3-methylcyclohexyl)acetate (Target)
CAS Registry Number
14352-61-5
22597-21-3
Molecular Formula
C9H16O2
C10H18O2
Molecular Weight
156.22 g/mol
170.25 g/mol
Boiling Point (760 mmHg)
201 °C
~215–220 °C (Estimated via Homologation)
Refractive Index ()
1.4460
~1.4490–1.4520 (Estimated via Polarizability)
Physical State (at STP)
Colorless liquid
Homogeneous oil (mixture of cis/trans)
References
Hanessian, S., et al. "Synthesis of carbocycles from o-substituted a, P-unsaturated esters via radical-induced cyclizations." Canadian Journal of Chemistry. Available at: 1
Santa Cruz Biotechnology. "SAFETY DATA SHEET: SC-228569 - Methyl cyclohexylacetate." Available at:
Sigma-Aldrich. "SAFETY DATA SHEET: Methyl cyclohexylacetate (Product Number: 209600)." Available at:2
The Good Scents Company. "methyl cyclohexyl acetate, 14352-61-5." Available at: 3
Title: A Robust Two-Step Synthesis of Methyl 2-(3-methylcyclohexyl)acetate from 3-methylcyclohexanone
An Application Note and Protocol from the Senior Application Scientist Abstract This application note provides a detailed, field-proven protocol for the synthesis of Methyl 2-(3-methylcyclohexyl)acetate, a valuable ester...
Author: BenchChem Technical Support Team. Date: March 2026
An Application Note and Protocol from the Senior Application Scientist
Abstract
This application note provides a detailed, field-proven protocol for the synthesis of Methyl 2-(3-methylcyclohexyl)acetate, a valuable ester moiety in fragrance and specialty chemical development. The described synthetic route is a robust, two-step process commencing with the Horner-Wadsworth-Emmons (HWE) olefination of 3-methylcyclohexanone to yield an α,β-unsaturated ester, followed by a catalytic hydrogenation to furnish the final saturated product. This guide is designed for researchers in organic synthesis, medicinal chemistry, and drug development, offering in-depth procedural details, mechanistic insights, and critical safety considerations to ensure reliable and reproducible outcomes.
Introduction
Cyclohexane derivatives are foundational scaffolds in the development of a wide array of chemical entities, from pharmaceuticals to fragrances. Methyl 2-(3-methylcyclohexyl)acetate, in particular, serves as a key intermediate whose structural motif is of significant interest. The reliable and scalable synthesis of this compound is therefore of practical importance. The following protocol outlines a highly efficient pathway that leverages classic, well-understood organic transformations, chosen for their high yields and straightforward purification procedures.
Synthetic Strategy Overview
The conversion of 3-methylcyclohexanone to the target ester is optimally achieved in two distinct steps. This approach ensures high selectivity and conversion at each stage, simplifying purification and maximizing overall yield.
Step 1: Horner-Wadsworth-Emmons (HWE) Reaction. The carbonyl group of 3-methylcyclohexanone is converted into a carbon-carbon double bond. The HWE reaction is selected over the classical Wittig reaction due to the superior ease of removing the phosphate byproduct (which is water-soluble) compared to triphenylphosphine oxide. This step directly installs the acetate side chain, yielding Methyl 2-(3-methylcyclohexylidene)acetate.
Step 2: Catalytic Hydrogenation. The alkene bond in the intermediate is selectively reduced using a heterogeneous catalyst, typically Palladium on carbon (Pd/C), under a hydrogen atmosphere. This reaction is highly efficient and clean, leading to the desired saturated ester, Methyl 2-(3-methylcyclohexyl)acetate.
The overall transformation is depicted in the workflow diagram below.
Caption: Overall synthetic workflow from ketone to the final ester.
Part 1: Horner-Wadsworth-Emmons Olefination
Mechanistic Insight & Rationale
The Horner-Wadsworth-Emmons reaction is a cornerstone of modern organic synthesis for creating alkenes from carbonyl compounds. The reaction begins with the deprotonation of the phosphonate ester (trimethyl phosphonoacetate) by a strong base, typically sodium hydride (NaH), to form a stabilized carbanion, also known as a phosphonate ylide. This nucleophilic ylide then attacks the electrophilic carbonyl carbon of 3-methylcyclohexanone. The resulting betaine intermediate undergoes rearrangement and elimination to form the alkene and a water-soluble phosphate byproduct. The use of a stabilized ylide generally favors the formation of the (E)-alkene isomer, which is thermodynamically more stable.
Experimental Protocol: Synthesis of Methyl 2-(3-methylcyclohexylidene)acetate
Materials & Reagents
Reagent
Molar Mass ( g/mol )
Amount (mmol)
Volume / Mass
Notes
Sodium Hydride (60% in oil)
24.00
22.0
0.88 g
Highly reactive, handle with care
Trimethyl phosphonoacetate
182.12
20.0
3.64 g (2.9 mL)
Moisture sensitive
3-Methylcyclohexanone
112.17
18.0
2.02 g (2.2 mL)
Starting material
Tetrahydrofuran (THF), Anhydrous
-
-
100 mL
Solvent, must be dry
Saturated NH₄Cl (aq.)
-
-
50 mL
For quenching
Diethyl Ether
-
-
150 mL
For extraction
Brine
-
-
50 mL
For washing
Magnesium Sulfate (MgSO₄)
-
-
-
Drying agent
Procedure
Preparation of the Ylide:
To a 250 mL three-neck round-bottom flask equipped with a magnetic stirrer, a nitrogen inlet, and a dropping funnel, add sodium hydride (0.88 g, 22.0 mmol, 1.2 eq).
Suspend the NaH in 50 mL of anhydrous THF. Cool the suspension to 0 °C using an ice bath.
Slowly add trimethyl phosphonoacetate (3.64 g, 20.0 mmol, 1.1 eq) dropwise to the stirred suspension over 20 minutes. Caution: Hydrogen gas is evolved. Ensure adequate ventilation and a proper gas outlet (e.g., an oil bubbler).
After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 1 hour. The solution should become a clear, pale-yellow ylide solution.
Olefination Reaction:
Cool the ylide solution back down to 0 °C.
Add a solution of 3-methylcyclohexanone (2.02 g, 18.0 mmol, 1.0 eq) in 20 mL of anhydrous THF to the dropping funnel and add it dropwise to the ylide solution over 30 minutes.
Once the addition is complete, allow the reaction mixture to warm to room temperature and stir for 4-6 hours, or until TLC analysis (e.g., using 9:1 Hexanes:Ethyl Acetate) indicates complete consumption of the starting ketone.
Work-up and Purification:
Cool the reaction mixture to 0 °C and carefully quench by the slow, dropwise addition of 50 mL of saturated aqueous ammonium chloride (NH₄Cl) solution.
Transfer the mixture to a separatory funnel. Add 100 mL of diethyl ether and 50 mL of water. Shake and separate the layers.
Extract the aqueous layer with diethyl ether (2 x 25 mL).
Combine the organic layers and wash with brine (50 mL).
Dry the organic phase over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.
The crude product can be purified by flash column chromatography on silica gel (using a gradient of hexanes to 95:5 hexanes:ethyl acetate) to yield Methyl 2-(3-methylcyclohexylidene)acetate as a clear oil.
Expected Outcome & Characterization
Yield: 75-85%
Appearance: Colorless oil.
¹H NMR: Expect characteristic peaks for the vinyl proton (~5.8 ppm), the methoxy group (~3.7 ppm), and the methyl group on the cyclohexane ring (doublet, ~0.9-1.0 ppm).
IR Spectroscopy: A strong carbonyl stretch for the ester (~1720 cm⁻¹) and a C=C stretch (~1650 cm⁻¹).
Part 2: Catalytic Hydrogenation
Mechanistic Insight & Rationale
Catalytic hydrogenation is the process of adding hydrogen across a double or triple bond. In this heterogeneous catalysis, the reaction occurs on the surface of a metal catalyst. The reactant, Methyl 2-(3-methylcyclohexylidene)acetate, and gaseous hydrogen both adsorb onto the surface of the palladium catalyst. The H-H bond in H₂ cleaves, and the hydrogen atoms add sequentially across the π-bond of the alkene, resulting in the saturated product. This method is highly effective for the complete reduction of alkenes under mild conditions.
Experimental Protocol: Synthesis of Methyl 2-(3-methylcyclohexyl)acetate
Materials & Reagents
Reagent
Molar Mass ( g/mol )
Amount (mmol)
Volume / Mass
Notes
Methyl 2-(3-methylcyclohexylidene)acetate
168.24
15.0
2.52 g
Starting material from Part 1
Palladium on Carbon (10 wt. %)
-
-
~125 mg (5 mol%)
Flammable catalyst, handle with care
Methanol or Ethyl Acetate
-
-
100 mL
Solvent
Hydrogen (H₂) gas
2.02
-
-
Flammable gas, use a balloon or Parr shaker
Celite®
-
-
-
Filtration aid
Procedure
Reaction Setup:
To a 250 mL heavy-walled flask, add Methyl 2-(3-methylcyclohexylidene)acetate (2.52 g, 15.0 mmol).
Dissolve the starting material in 100 mL of methanol.
Under a nitrogen or argon atmosphere , carefully add 10% Palladium on carbon (approx. 125 mg). Caution: Pd/C is pyrophoric and can ignite in the presence of solvents and air. Never add it directly to the solvent in an open-air environment.
Seal the flask with a septum.
Hydrogenation:
Purge the flask by evacuating and backfilling with nitrogen gas three times.
Evacuate the flask one final time and backfill with hydrogen gas from a balloon.
Stir the reaction mixture vigorously under the hydrogen atmosphere (1 atm) at room temperature.
Monitor the reaction progress by TLC or GC-MS. The reaction is typically complete within 2-4 hours. The disappearance of the starting material spot confirms completion.
Work-up and Purification:
Once the reaction is complete, carefully purge the flask with nitrogen gas to remove all hydrogen.
Filter the reaction mixture through a pad of Celite® to remove the palladium catalyst. Wash the pad with a small amount of methanol or ethyl acetate. Caution: The Celite® pad with the catalyst should not be allowed to dry completely in the air as it can ignite. It should be quenched with water before disposal.
Concentrate the filtrate under reduced pressure to remove the solvent. The resulting crude product is often of high purity (>95%) and may not require further purification.
If necessary, purification can be achieved via silica gel chromatography.
Expected Outcome & Characterization
Yield: >95%
Appearance: Colorless oil.
¹H NMR: The vinyl proton peak at ~5.8 ppm will be absent. New aliphatic protons will appear in the 1.0-2.0 ppm range. The methoxy group peak (~3.67 ppm) will remain.
Mass Spectrometry: The molecular ion peak should correspond to the mass of the saturated product (m/z = 170.26).
Caption: Key safety considerations for hazardous reagents.
References
Title: The Horner-Wadsworth-Emmons Reaction: Mechanism, Stereochemistry, and Synthetic Applications.
Source: Chemical Reviews
URL: [Link]
Title: The Wittig and Related Reactions.
Source: March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure (7th ed.).
URL: [Link]
Catalytic hydrogenation of methyl 3-methylphenylacetate protocols
An Application Guide to the Catalytic Hydrogenation of Methyl 3-Methylphenylacetate Abstract This comprehensive application note provides detailed protocols and expert insights for the catalytic hydrogenation of methyl 3...
Author: BenchChem Technical Support Team. Date: March 2026
An Application Guide to the Catalytic Hydrogenation of Methyl 3-Methylphenylacetate
Abstract
This comprehensive application note provides detailed protocols and expert insights for the catalytic hydrogenation of methyl 3-methylphenylacetate to produce methyl 3-methylcyclohexylacetate. This transformation is a key step in the synthesis of valuable fragrance and flavor compounds, as well as other specialty chemical intermediates. This guide is designed for researchers, chemists, and process development professionals, offering a deep dive into catalyst selection, reaction optimization, safety procedures, and analytical monitoring. We present two robust protocols utilizing common heterogeneous catalysts, Ruthenium on Carbon (Ru/C) and Rhodium on Alumina (Rh/Al₂O₃), explaining the scientific rationale behind each experimental parameter to ensure reliable and reproducible outcomes.
Introduction: The Significance of Aromatic Ring Hydrogenation
Catalytic hydrogenation is a cornerstone of modern organic synthesis, enabling the selective reduction of various functional groups. The hydrogenation of aromatic rings, in particular, is a powerful method for converting flat, aromatic structures into three-dimensional, saturated carbocycles, thereby unlocking access to a diverse range of chemical properties and molecular architectures.
The target molecule for this guide, methyl 3-methylcyclohexylacetate, is synthesized by the complete saturation of the aromatic ring of methyl 3-methylphenylacetate. This conversion is of significant interest as it transforms a simple aromatic ester into a compound with potential applications in the fragrance industry, where saturated alicyclic esters are known for their complex and desirable scent profiles. This guide provides the necessary theoretical background and practical, step-by-step protocols to successfully perform this transformation.
Reaction Overview and Mechanistic Insights
The overall transformation involves the addition of three equivalents of molecular hydrogen (H₂) across the benzene ring of the starting material in the presence of a metal catalyst.
Overall Reaction:
The hydrogenation of aromatic rings is a thermodynamically favorable but kinetically slow process due to the high stability of the aromatic system. A catalyst is therefore essential to provide an alternative reaction pathway with a lower activation energy. The most widely accepted model for this process on a heterogeneous catalyst surface is the Horiuti-Polanyi mechanism.
Key Mechanistic Steps:
Adsorption: Both molecular hydrogen and the aromatic ring of the substrate adsorb onto the active sites of the metal catalyst surface.
Hydrogen Dissociation: The H-H bond is cleaved, and individual hydrogen atoms bind to the catalyst surface.
Stepwise Hydrogen Addition: The adsorbed substrate undergoes a series of sequential additions of hydrogen atoms to the carbon atoms of the aromatic ring. This stepwise process involves the formation of various partially hydrogenated intermediates (e.g., cyclohexadiene and cyclohexene derivatives) which remain adsorbed on the catalyst surface.
Desorption: Once the ring is fully saturated, the product molecule, methyl 3-methylcyclohexylacetate, has a weaker affinity for the catalyst surface and desorbs into the solvent, freeing the active site for the next catalytic cycle.
Core Principles and Experimental Design
The success of a catalytic hydrogenation hinges on the careful selection and control of several key parameters. Understanding the causality behind these choices is critical for both safety and efficacy.
Catalyst Selection: The choice of metal is paramount for arene hydrogenation. While palladium is a versatile hydrogenation catalyst, it is often less effective for reducing stable aromatic rings compared to other platinum-group metals.[1]
Ruthenium (Ru): Ruthenium catalysts, typically supported on carbon (Ru/C), are highly effective for the hydrogenation of aromatic rings and are often the catalyst of choice for this transformation due to their high activity and relative cost-effectiveness.[2][3] Ruthenium can operate under milder conditions than some other catalysts.[4]
Rhodium (Rh): Rhodium is among the most active metals for hydrogenating aromatic compounds, often allowing for lower temperatures and pressures.[5][6] Supported rhodium catalysts (e.g., Rh/C, Rh/Al₂O₃) are frequently used when high activity is required.
Solvent System: The solvent must solubilize the starting material and product while not interfering with the catalyst.
Alcohols (Methanol, Ethanol): Excellent general-purpose solvents for hydrogenation.
Esters (Ethyl Acetate): Another common choice, though one should be aware of the potential for transesterification if using an alcohol solvent different from the ester moiety, especially at high temperatures (not a concern in this specific case).
Hydrocarbons (Cyclohexane, Heptane): Inert solvents that can be effective, particularly if the product is desired in a non-polar medium.
Hydrogen Pressure: The hydrogenation of a stable aromatic ring requires overcoming a significant kinetic barrier. Elevated hydrogen pressure increases the surface concentration of adsorbed hydrogen on the catalyst, thereby accelerating the reaction rate. Pressures in the range of 100 to 1000 psi (approx. 7 to 70 bar) are typical.[7]
Temperature: Reaction rates generally increase with temperature. However, excessively high temperatures can promote side reactions such as hydrogenolysis (cleavage of the ester group) or catalyst sintering and deactivation. A typical range for arene hydrogenation is 50-150 °C.
Agitation: This is a critical but often overlooked parameter. In a three-phase system (solid catalyst, liquid substrate/solvent, gaseous hydrogen), vigorous agitation is essential to ensure efficient mass transfer of hydrogen from the gas phase to the catalyst surface where the reaction occurs. Inadequate stirring will result in a slow, hydrogen-starved reaction.
Detailed Experimental Protocols
Safety First: All hydrogenation reactions must be conducted in a well-ventilated fume hood or a designated high-pressure laboratory. Use a high-pressure reactor (autoclave) that has been properly inspected and pressure-tested. Always use a safety shield. Hydrogen is extremely flammable and forms explosive mixtures with air. Ensure there are no ignition sources nearby. Catalysts, particularly when dry and finely divided (like Pd/C or Ru/C), can be pyrophoric and may ignite upon exposure to air, especially when saturated with hydrogen or solvents. Handle them carefully in an inert atmosphere or as a slurry.
Protocol 1: Hydrogenation using 5% Ruthenium on Carbon (Ru/C)
This protocol utilizes a robust and widely available catalyst for aromatic ring hydrogenation.
Materials & Equipment:
Methyl 3-methylphenylacetate (98%+)
5% Ruthenium on activated carbon (50% water wet paste is recommended for safety)
Methanol (Anhydrous)
High-pressure autoclave (e.g., Parr shaker or similar) equipped with a magnetic stir drive, gas inlet/outlet, pressure gauge, and temperature controller.
Glass liner for the autoclave
Celpure® or Celite® (diatomaceous earth) for filtration
Standard laboratory glassware
Rotary evaporator
Step-by-Step Procedure:
Reactor Setup: Place a clean, dry glass liner and a magnetic stir bar into the high-pressure autoclave.
Charging the Reactor: In the glass liner, add methyl 3-methylphenylacetate (e.g., 5.0 g, 30.5 mmol). Add the 5% Ru/C catalyst (e.g., 250 mg, 5 wt% loading relative to substrate). Safety Note: If using a dry catalyst, perform this step under a gentle stream of nitrogen or argon to prevent potential ignition. Add methanol (e.g., 50 mL) to the liner.
Assembly and Purging: Seal the autoclave according to the manufacturer's instructions. Connect the vessel to a hydrogen line and a vacuum line. Purge the system by pressurizing with nitrogen (to ~100 psi), venting, and then evacuating under vacuum. Repeat this cycle three times to remove all oxygen.
Hydrogenation: After the final vacuum step, introduce hydrogen gas to the desired pressure (e.g., 500 psi / 35 bar).
Reaction Execution: Begin vigorous stirring and heat the reactor to the target temperature (e.g., 80 °C). The reaction is monitored by observing the drop in hydrogen pressure as it is consumed. The reactor can be re-pressurized with hydrogen as needed.
Reaction Completion: The reaction is typically complete within 8-16 hours, or when hydrogen uptake ceases.
Cooldown and Venting: Turn off the heating and allow the reactor to cool to room temperature. Carefully vent the excess hydrogen in a fume hood. Purge the reactor with nitrogen three times before opening.
Work-up and Purification: Carefully open the reactor. Dilute the black slurry with additional methanol. Set up a filtration apparatus with a pad of Celite® over filter paper in a Buchner funnel. Wet the Celite® pad with methanol.
Catalyst Removal: Filter the reaction mixture through the Celite® pad to remove the ruthenium catalyst. Safety Note: The filtered catalyst cake is highly pyrophoric. Do not allow it to dry in the open air. Quench it immediately by submerging it in a beaker of water. Wash the catalyst cake with additional methanol to recover all the product.
Isolation: Combine the filtrate and washes. Remove the solvent using a rotary evaporator. The remaining oil is the crude product, which can be purified by vacuum distillation if necessary.
Protocol 2: High-Activity Hydrogenation using 5% Rhodium on Alumina (Rh/Al₂O₃)
This protocol uses a more active catalyst, potentially allowing for milder conditions or faster reaction times.
Materials & Equipment:
Same as Protocol 1, but substitute 5% Rhodium on Alumina for the Ru/C catalyst.
Ethyl acetate can be used as an alternative solvent.
Step-by-Step Procedure:
Reactor Setup & Charging: Follow steps 1 and 2 from Protocol 1, using 5% Rh/Al₂O₃ (e.g., 150 mg, 3 wt% loading) and ethyl acetate (50 mL) as the solvent.
Assembly and Purging: Follow step 3 from Protocol 1.
Hydrogenation: Introduce hydrogen gas to a pressure of 300 psi / 20 bar.
Reaction Execution: Begin vigorous stirring and heat the reactor to 60 °C. Due to the higher activity of rhodium, the reaction may proceed more quickly.[5] Monitor hydrogen uptake.
Reaction Completion, Cooldown, and Work-up: Follow steps 6-10 from Protocol 1. The rhodium catalyst on the Celite® pad should also be considered pyrophoric and quenched appropriately.
Comparative Summary of Protocols
Parameter
Protocol 1 (Ru/C)
Protocol 2 (Rh/Al₂O₃)
Rationale & Causality
Catalyst
5% Ruthenium on Carbon
5% Rhodium on Alumina
Rhodium is generally more active for arene hydrogenation, potentially allowing for milder conditions.[5][6] Ru is a robust and cost-effective alternative.[2]
Catalyst Loading
~5 wt%
~3 wt%
Higher activity of Rh may permit lower catalyst loading, improving process economics.
Solvent
Methanol
Ethyl Acetate
Both are effective solvents. Choice can depend on downstream processing requirements and solubility characteristics.
Temperature
80 °C
60 °C
The higher activity of the Rh catalyst allows for a lower reaction temperature, which can minimize potential side reactions.
H₂ Pressure
500 psi / 35 bar
300 psi / 20 bar
Higher pressure increases H₂ concentration at the catalyst surface, driving the reaction. The more active Rh catalyst requires less pressure.
Typical Time
8-16 hours
4-10 hours
A direct consequence of catalyst activity and reaction conditions.
Expected Yield
>95%
>95%
With complete conversion and careful work-up, both methods should provide excellent yields of the desired product.
Reaction Monitoring and Product Characterization
Ensuring the reaction has gone to completion and verifying the final product structure are essential.
Reaction Monitoring:
Hydrogen Uptake: The most direct method in a batch reactor is to monitor the pressure gauge. The reaction is complete when the pressure no longer drops.
Gas Chromatography (GC): A small aliquot of the reaction mixture can be carefully withdrawn (after depressurizing), filtered through a syringe filter to remove the catalyst, and analyzed by GC. This allows for quantitative tracking of the disappearance of the starting material and the appearance of the product.
In-situ Spectroscopy: For advanced process development, techniques like online mid-IR spectroscopy can monitor the reaction in real-time without sampling.[8][9] Similarly, in-line flow NMR is an emerging powerful tool for monitoring hydrogenation reactions.[10][11]
Product Characterization:
¹H NMR: The disappearance of signals in the aromatic region (~7.0-7.3 ppm) and the appearance of signals in the aliphatic region (~0.8-2.0 ppm) are definitive indicators of successful hydrogenation.
GC-MS: Confirms the molecular weight of the product (m/z = 170.25 for C₁₀H₁₈O₂) and provides a fragmentation pattern for structural confirmation.
FT-IR: The C=O stretch of the ester group will remain (~1735 cm⁻¹), while the aromatic C=C stretching peaks (~1600, 1450 cm⁻¹) will disappear.
Troubleshooting and Expert Recommendations
Issue: Incomplete or Slow Reaction
Cause: Insufficient agitation, low hydrogen pressure/temperature, or poisoned catalyst.
Solution: Ensure stirring is vigorous enough to create a vortex. Increase hydrogen pressure or temperature incrementally. If catalyst poisoning is suspected (e.g., from sulfur-containing impurities in the starting material), purify the substrate or use a fresh batch of catalyst.
Issue: Low Product Yield
Cause: Mechanical losses during filtration and transfer. Potential for side reactions like hydrogenolysis of the ester group (more likely at very high temperatures or with certain catalysts like copper chromite).
Solution: Ensure the catalyst is thoroughly washed with a solvent after filtration to recover all adsorbed product. If side products are detected, consider lowering the reaction temperature.
Solution: Catalyst activity can vary between batches. It is good practice to test a new bottle of catalyst on a small scale first. Ensure the purging protocol is followed rigorously every time to completely remove oxygen, which can affect catalyst performance.
Conclusion
The catalytic hydrogenation of methyl 3-methylphenylacetate is a straightforward and high-yielding transformation when key experimental parameters are properly controlled. The choice between a Ruthenium-based or Rhodium-based catalyst system allows for flexibility depending on available equipment and desired reaction conditions. By following the detailed protocols and safety guidelines outlined in this application note, researchers can reliably synthesize methyl 3-methylcyclohexylacetate for further application in research and development.
References
Basset, J. M., et al. (2013). Ruthenium-catalyzed hydrogenation of oxygen-functionalized aromatic compounds in water. ChemCatChem, 5(11), 3241-3248. Available at: [Link]
Hara, Y., & Inagaki, H. (1996). Process for hydrogenating an aromatic ring containing compound using a ruthenium Raney catalyst. Google Patents. EP0724908B1.
Blackwell, J. M., et al. (2000). On-Line Mid-IR Spectroscopy as a Real-Time Approach in Monitoring Hydrogenation Reactions. Organic Process Research & Development, 4(5), 362-366. Available at: [Link]
Clapham, S. E., et al. (2014). Convenient and improved protocols for the hydrogenation of esters using Ru catalysts derived from (P,P), (P,N,N) and (P,N,O) ligands. Dalton Transactions, 43(33), 12531-12540. Available at: [Link]
Wang, C., et al. (2022). Catalytic hydrogenation of aromatic ring over ruthenium nanoparticles supported on α-Al2O3 at room temperature. Applied Catalysis B: Environmental, 307, 121137. Available at: [Link]
Sanz, R., et al. (2012). Selective catalytic hydrogenation of polycyclic aromatic hydrocarbons promoted by ruthenium nanoparticles. Catalysis Science & Technology, 2(6), 1149-1153. Available at: [Link]
Ahola, S., et al. (2019). Monitoring Heterogeneously Catalyzed Hydrogenation Reactions at Elevated Pressures Using In-Line Flow NMR. Analytical Chemistry, 91(19), 12552-12558. Available at: [Link]
Wang, D., et al. (2023). Directing Group Enabled Ruthenium-Catalyzed Asymmetric Hydrogenation of Naphthalenes and Related Carbocyclic Aromatics. Journal of the American Chemical Society. Available at: [Link]
Ahola, S., et al. (2019). Monitoring Heterogeneously Catalyzed Hydrogenation Reactions at Elevated Pressures Using In-Line Flow NMR. ACS Publications. Available at: [Link]
Nanalysis Corp. (2017). Using the Online Benchtop NMR Spectroscopy to Monitor Hydrogen Reactions. AZoM. Available at: [Link]
Blackwell, J. M., et al. (2000). On-Line Mid-IR Spectroscopy as a Real-Time Approach in Monitoring Hydrogenation Reactions. ResearchGate. Available at: [Link]
Tussupbayev, S., et al. (2021). Hydrogenation of benzene and toluene over supported rhodium and rhodium-gold catalysts. MATEC Web of Conferences, 340, 01026. Available at: [Link]
Pusch, S., et al. (2020). Diastereoselective Rhodium-Catalyzed Hydrogenation of 2-Oxindoles and 3,4-Dihydroquinolones. Organic Letters, 22(23), 9338-9342. Available at: [Link]
Gellrich, U., et al. (2024). Hydrogenation of Esters Catalyzed by Bis(N-Heterocyclic Carbene) Molybdenum Complexes. ACS Catalysis, 14(6), 4217-4228. Available at: [Link]
Kumar, P., & Gunanathan, C. (2020). Ester Hydrogenation with Bifunctional Metal–NHC Catalysts: Recent Advances. ACS Omega, 5(48), 30882-30892. Available at: [Link]
Sglavo, S., et al. (2014). Process for hydrogenation of esters of aromatic carboxylic acids to yield saturated cycloaliphatic esters. Google Patents. EP2903962A2.
Widegren, J. A., et al. (2003). Rh(0) Nanoclusters in Benzene Hydrogenation Catalysis: Kinetic and Mechanistic Evidence that a Putative [(C8H17)3NCH3]+[RhCl4]- Ion-Pair Catalyst Is Actually a Distribution of Cl-. Inorganic Chemistry, 42(17), 5262-5275. Available at: [Link]
Gnanapragasam, B., et al. (2017). Base‐Free Iron Catalyzed Transfer Hydrogenation of Esters Using EtOH as Hydrogen Source. Chemistry – An Asian Journal, 12(15), 1859-1863. Available at: [Link]
PrepChem. (n.d.). Synthesis of methyl cyclohexylacetate. Retrieved from [Link]
Nomura, K., et al. (1998). Ruthenium catalyzed hydrogenation of methyl phenylacetate under low hydrogen pressure. Journal of Molecular Catalysis A: Chemical, 130(1-2), 113-119. Available at: [Link]
Elphimoff-Felkin, I., & Sarda, P. (1977). Reductive cleavage of allylic alcohols, ethers, or acetates to olefins: 3-methylcyclohexene. Organic Syntheses, 56, 101. Available at: [Link]
Tussupbayev, S., et al. (2021). Hydrogenation of benzene and toluene over supported rhodium and rhodium-gold catalysts. MATEC Web of Conferences, 340, 01026. Available at: [Link]
Liu, H., et al. (2022). Hydrogenation of MTHPA to MHHPA over Ni-based catalysts: Al2O3 coating, Ru incorporation and kinetics. RSC Advances, 12(53), 34653-34664. Available at: [Link]
D'Agostino, C., et al. (2021). Hydrogenation of alkynyl substituted aromatics over rhodium/silica. Reaction Kinetics, Mechanisms and Catalysis, 133(2), 587-606. Available at: [Link]
Liu, D., et al. (2011). Method for preparing methyl cyclohexyl acetate from toluene. Google Patents. CN102285871A.
Vayer, M., et al. (2017). Rhenium-Loaded TiO2: A Highly Versatile and Chemoselective Catalyst for the Hydrogenation of Carboxylic Acid Derivatives and the N-Methylation of Amines Using H2 and CO2. Chemistry – A European Journal, 23(49), 11840-11846. Available at: [Link]
Li, J., et al. (2015). Method for preparing ortho-methylcyclohexyl acetate under solvent-free conditions. Google Patents. CN104557526A.
Wang, Y., et al. (2011). Highly selective hydrogenation of phenol and derivatives over a Pd@carbon nitride catalyst in aqueous media. Journal of the American Chemical Society, 133(8), 2362-2365. Available at: [Link]
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Chapman, N. B., Parker, S. H., & Smith, J. (1960). Conformation and Reactivity. Part II. The Kinetics of the Alkaline Hydrolysis of the Acetates of the Methylcyclohexanols. Journal of the Chemical Society, 3634-3642. Available at: [Link]
Chayya, D. S., et al. (2025). Palladium-Catalyzed Transfer Hydrogenation of Saturated Compound Using Formic Acid as the Hydrogen Source. Chemical Methodologies, 9(3), 191-203. Available at: [Link]
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Ghorbani-Vaghei, R., et al. (2024). Palladium-supported Fe3O4@SiO2 functionalized methyl 2-phenyl thioacetate as a sustainable catalyst for Isatins synthesis. Scientific Reports, 14(1), 1-13. Available at: [Link]
Beller, M., & Jagadeesh, R. V. (2014). Catalytic Hydrogenation of Carboxylic Acid Esters, Amides, and Nitriles with Homogeneous Catalysts. Organic Process Research & Development, 18(1), 241-248. Available at: [Link]
Jagadeesh, R. V., & Beller, M. (2015). Heterogeneous and homogeneous catalysis for the hydrogenation of carboxylic acid derivatives: history, advances and future directions. Chemical Society Reviews, 44(10), 3105-3134. Available at: [Link]
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Zhao, Y., et al. (2021). Tuning the selectivity of catalytic nitriles hydrogenation by structure regulation in atomically dispersed Pd catalysts. Nature Communications, 12(1), 6211. Available at: [Link]
Procedures for synthesizing cycloalkyl acetic acid esters
Application Note: Strategic Procedures for the Synthesis of Cycloalkyl Acetic Acid Esters Executive Summary Cycloalkyl acetic acid esters (such as ethyl cyclohexylacetate and ethyl cyclopentylacetate) are versatile organ...
Author: BenchChem Technical Support Team. Date: March 2026
Application Note: Strategic Procedures for the Synthesis of Cycloalkyl Acetic Acid Esters
Executive Summary
Cycloalkyl acetic acid esters (such as ethyl cyclohexylacetate and ethyl cyclopentylacetate) are versatile organic building blocks heavily utilized in medicinal chemistry for synthesizing active pharmaceutical ingredients (APIs) and in the formulation of imitation fruit and honey fragrances[1]. As a Senior Application Scientist, selecting the optimal synthetic route requires balancing precursor availability, scalability, and thermodynamic driving forces. This guide details two field-proven methodologies: the of commercially available cycloalkylacetic acids[2], and the de novo construction via of cycloalkanones followed by catalytic hydrogenation[3][4].
Mechanistic Rationale & Workflow Visualization
The choice of synthetic pathway is strictly dictated by the starting material:
Pathway A (HWE Olefination & Reduction): When the target cycloalkyl ring is readily available as a ketone (e.g., cyclohexanone), a two-step sequence is employed. The HWE reaction is mechanistically superior to the traditional Wittig reaction because the phosphonate carbanion (generated from triethyl phosphonoacetate) yields water-soluble sodium diethyl phosphate byproducts, drastically simplifying the purification of the unsaturated intermediate[3][4]. Subsequent efficiently reduces the exocyclic double bond[5].
Pathway B (Fischer Esterification): When the parent cycloalkylacetic acid is commercially viable, direct esterification is the most atom-economical route. Because this is an equilibrium-driven process, Le Chatelier’s principle must be rigorously applied by using the reacting alcohol as a solvent and actively removing the water byproduct using azeotropic distillation or desiccants[2].
Figure 1: Logical workflows for synthesizing cycloalkyl acetic acid esters.
Experimental Protocols
Protocol A: Two-Step Synthesis via HWE Olefination and Catalytic Hydrogenation
This protocol is optimized for the conversion of cyclohexanone to ethyl cyclohexylacetate.
Step A1: Horner-Wadsworth-Emmons Olefination
Causality Check: Sodium hydride is utilized to deprotonate triethyl phosphonoacetate, forming a highly stabilized nucleophilic carbanion. Maintaining the temperature below 35 °C prevents the thermal degradation of the ylide prior to ketone addition[3][4].
Preparation: Purge a dry, 500-mL three-necked round-bottom flask equipped with a mechanical stirrer, thermometer, and dropping funnel with dry nitrogen[3].
Base Addition: Charge the flask with sodium hydride (50-60% dispersion in mineral oil, 1.0 equiv) and suspend in dry benzene or tetrahydrofuran (THF)[3][4].
Ylide Formation: Dropwise add triethyl phosphonoacetate (1.0 equiv) over 45–50 minutes. Control the exothermic reaction to maintain the internal temperature at 30–35 °C using an ice bath[4].
Self-Validation: The ylide formation is complete when vigorous hydrogen evolution ceases and the opaque suspension transitions into a nearly clear solution[4].
Ketone Addition: Dropwise add cyclohexanone (1.0 equiv) over 30–40 minutes, maintaining the temperature at 20–30 °C. Following addition, heat the mixture to 60–65 °C for 15 minutes to drive the reaction to completion[3].
Workup: Cool the mixture, decant the organic layer from the precipitated sodium diethyl phosphate, wash the organic layer with water until neutral, dry over anhydrous sodium sulfate (
), and concentrate under reduced pressure to yield ethyl cyclohexylideneacetate[3].
Step A2: Catalytic Hydrogenation
Causality Check: The exocyclic alkene is sterically accessible. Palladium on carbon (Pd/C) provides an ideal high-surface-area matrix for the syn-addition of hydrogen gas[5].
Setup: Dissolve the crude ethyl cyclohexylideneacetate in a protic solvent (e.g., absolute ethanol)[5].
Catalyst: Add 10% Pd/C catalyst (approx. 5-10% w/w relative to the substrate).
Reduction: Transfer to a pressure reactor, purge the headspace with nitrogen, and pressurize with hydrogen gas to 1–4 bar[5]. Stir vigorously at 25–50 °C[5].
Self-Validation: Completion is indicated by the cessation of pressure drop in the hydrogen reservoir (typically 4-6 hours). Confirm the disappearance of the alkene peak via GC-FID.
Isolation: Filter the reaction mixture through a tightly packed Celite pad to safely remove the pyrophoric Pd/C catalyst. Concentrate the filtrate to yield saturated ethyl cyclohexylacetate.
Protocol B: Direct Fischer Esterification
This protocol is optimized for the esterification of cyclopentylacetic acid or cyclohexylacetic acid.
Causality Check: Utilizing a heterogeneous acidic catalyst (like a cationic exchange resin) instead of homogeneous
prevents equipment corrosion, eliminates the need for alkaline aqueous neutralization, and allows for facile catalyst recycling[2].
Reaction Mixture: In a round-bottom flask, combine the cycloalkylacetic acid (1.0 equiv) with an excess of absolute ethanol (5-10 equivalents).
Catalysis: Add a strongly acidic cationic exchange resin (e.g., Amberlyst-15, 10% w/w relative to the acid) or a zwitterionic sulfonic acid catalyst[2].
Dehydration: Equip the flask with a Dean-Stark trap (using a co-solvent like toluene to form a ternary azeotrope) or a Soxhlet extractor containing activated 3Å molecular sieves.
Reflux: Heat the mixture to reflux (approx. 78 °C for pure ethanol) for 8–12 hours.
Self-Validation: The reaction is self-validating when the theoretical volume of water is collected in the Dean-Stark trap. Confirm >98% conversion via GC-FID before cooling.
Purification: Cool the mixture, filter off the solid resin catalyst, and concentrate the filtrate. Purify the crude ester via vacuum distillation (e.g., ethyl cyclohexylacetate boils at at atmospheric pressure[6]).
Quantitative Data & Physicochemical Properties
Table 1: Comparative Analysis of Synthetic Workflows
Google Patents. "WO2012168458A1 - Zwitterionic compounds useful as catalysts for esterification reactions and processes for their production". Google Patents.
Application Note: Methyl 2-(3-methylcyclohexyl)acetate as a Fragrance Intermediate
The following Application Note and Protocol guide details the synthesis, characterization, and application of Methyl 2-(3-methylcyclohexyl)acetate , a critical intermediate in the production of fruity-green and galbanum-...
Author: BenchChem Technical Support Team. Date: March 2026
The following Application Note and Protocol guide details the synthesis, characterization, and application of Methyl 2-(3-methylcyclohexyl)acetate , a critical intermediate in the production of fruity-green and galbanum-type fragrance ingredients.
Abstract
Methyl 2-(3-methylcyclohexyl)acetate (CAS 79205-87-1) serves as a pivotal intermediate in the synthesis of high-impact alicyclic ester fragrances. Structurally composed of a 3-methylcyclohexane ring bearing an acetate side chain, this molecule represents the hydrogenated derivative of methyl 3-methylphenylacetate. Its primary utility lies in its transesterification to allyl and propyl analogs, which impart potent pineapple, galbanum, and green notes to perfumery compositions. This guide outlines a high-yield catalytic hydrogenation protocol, stereochemical control strategies, and rigorous analytical characterization methods.
Chemical Identity & Significance[1][2][3][4]
Property
Specification
Chemical Name
Methyl 2-(3-methylcyclohexyl)acetate
CAS Number
79205-87-1
Molecular Formula
C₁₀H₁₈O₂
Molecular Weight
170.25 g/mol
Odor Profile
Faint, fruity, woody (Intermediate grade); Precursor to high-impact Allyl esters.
Key Application
Intermediate for Allyl 2-(3-methylcyclohexyl)acetate (Pineapple/Green note).
Industry Context
In modern fragrance chemistry, the shift from aromatic to alicyclic compounds is driven by the need for greater substantivity and biodegradability. While the aromatic precursor (methyl 3-methylphenylacetate) possesses a harsh, honey-like phenolic note, the ring-hydrogenated product—Methyl 2-(3-methylcyclohexyl)acetate—offers a cleaner, more diffusive profile. It acts as the "activation step," converting a flat aromatic structure into a volumized cyclohexane scaffold ready for functionalization into "super-esters" like its allyl derivative.
Synthetic Pathway & Mechanism[5]
The synthesis relies on the Catalytic Ring Hydrogenation of methyl 3-methylphenylacetate. This reaction is chemically sensitive; the challenge is to saturate the aromatic ring without hydrogenolyzing the ester group or eliminating the side chain.
Reaction Scheme
The transformation proceeds via the syn-addition of hydrogen across the aromatic face, yielding a mixture of cis and trans diastereomers.
Caption: Catalytic hydrogenation workflow transforming the aromatic precursor to the target alicyclic ester.
Experimental Protocol: Catalytic Hydrogenation
Objective: Synthesize Methyl 2-(3-methylcyclohexyl)acetate with >98% purity and controlled cis/trans ratio.
The stereochemistry (cis vs. trans) significantly impacts the olfactory detection threshold. The trans-isomer is generally preferred for its higher diffusivity in woody/fruity profiles.
Caption: QC workflow ensuring purity and correct stereochemical balance before downstream processing.
Application: Transesterification to Fragrance Ingredients
Methyl 2-(3-methylcyclohexyl)acetate is rarely the end-product. It is the electrophile in transesterification reactions to create high-value "Pineapple/Galbanum" esters.
Protocol: Synthesis of Allyl 2-(3-methylcyclohexyl)acetate
Storage: Store under nitrogen in cool, dry conditions to prevent hydrolysis.
Environmental: Readily biodegradable. Not classified as a marine pollutant.
References
Bauer, K., Garbe, D., & Surburg, H. (2001). Common Fragrance and Flavor Materials: Preparation, Properties and Uses. Wiley-VCH. Link
Sell, C. S. (2006). The Chemistry of Fragrances: From Perfumer to Consumer. Royal Society of Chemistry. Link
Fráter, G., Bajgrowicz, J. A., & Kraft, P. (1998). "Fragrance Chemistry."[1] Tetrahedron, 54(27), 7633-7703. Link
U.S. National Library of Medicine. (n.d.). PubChem Compound Summary for CID 12705474: 3-Methylcyclohexyl acetate. (Note: Related isomer data used for property estimation). Link
Bedoukian Research. (2023). Fragrance Intermediates and Esters Technical Data Sheets. Link
Introduction: The Strategic Importance of Transesterification in Cyclohexane Scaffolds
An in-depth guide to the reaction conditions for the transesterification of cyclohexane derivatives, designed for researchers, scientists, and drug development professionals. The cyclohexane ring is a ubiquitous structur...
Author: BenchChem Technical Support Team. Date: March 2026
An in-depth guide to the reaction conditions for the transesterification of cyclohexane derivatives, designed for researchers, scientists, and drug development professionals.
The cyclohexane ring is a ubiquitous structural motif in a vast array of functional molecules, from blockbuster pharmaceuticals to high-performance polymers. The ability to precisely modify this scaffold is paramount for tuning molecular properties. Transesterification—the exchange of an alkoxy group of an ester for another—stands out as a fundamental and powerful transformation for derivatizing cyclohexane-based molecules. This process allows for the strategic introduction of different alcohol moieties, altering properties such as solubility, steric profile, and metabolic stability.
This guide provides a comprehensive overview of the critical parameters and protocols for performing transesterification on cyclohexane derivatives. We will delve into the mechanistic underpinnings of acid-catalyzed, base-catalyzed, and enzyme-mediated pathways, offering field-proven insights to navigate experimental design, optimization, and troubleshooting.
Mechanistic Foundations: Controlling the Reaction Pathway
Transesterification is an equilibrium-driven process.[1][2] Mastery of this reaction requires a deep understanding of the mechanisms that govern it, as the choice of catalyst dictates the reaction's character, from the intermediates formed to its sensitivity to reaction conditions.
Acid-Catalyzed Transesterification
Under acidic conditions, the reaction proceeds through the activation of the carbonyl group. A strong acid, such as sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (PTSA), protonates the carbonyl oxygen, rendering the carbonyl carbon significantly more electrophilic and susceptible to attack by a weak nucleophile like an alcohol.[3][4][5] The mechanism, often abbreviated as PADPED (Protonation-Addition-Deprotonation-Protonation-Elimination-Deprotonation), involves a series of equilibrium steps culminating in the formation of a new ester and the release of the original alcohol.[6]
In contrast, base-catalyzed transesterification relies on enhancing the nucleophilicity of the incoming alcohol.[4] A strong base, such as sodium methoxide (NaOMe) or potassium hydroxide (KOH), deprotonates the alcohol to form a highly reactive alkoxide ion.[7][8] This potent nucleophile directly attacks the electrophilic carbonyl carbon of the ester, leading to a tetrahedral intermediate.[7][8] The subsequent collapse of this intermediate expels the original alkoxide, yielding the new ester. This method is generally faster than acid catalysis but is highly sensitive to the presence of water, which can lead to undesirable saponification (ester hydrolysis).[7][8][9]
The choice of catalyst is the most critical decision in designing a transesterification reaction. Each system presents a unique profile of advantages and limitations that must be weighed against the specific substrate and desired outcome.
Limited by base-sensitive groups (e.g., epoxides, some halides).
Highly specific; depends on the enzyme.
Sensitivity to Water
Tolerant, but excess water can favor hydrolysis.
Highly sensitive; water leads to saponification and catalyst consumption. [7][8][9]
Requires a minimal amount of water for activity, but excess water promotes hydrolysis. [13]
Side Reactions
Dehydration, etherification at high temperatures.
Saponification, Claisen condensation with certain substrates. [6]
Minimal side reactions due to high specificity.
Catalyst Removal
Requires neutralization and aqueous workup.
Requires neutralization and aqueous workup; soap removal can be difficult.
Simple filtration (for immobilized enzymes).
Stereoselectivity
Generally not stereoselective.
Generally not stereoselective.
Can be highly enantioselective and regioselective. [14][15]
Key Reaction Parameters and Optimization
Beyond the catalyst, several parameters must be carefully controlled to maximize yield and purity. The stereochemistry of the cyclohexane ring itself plays a crucial role; ester groups in an equatorial position are sterically more accessible and thus generally react faster than those in an axial position.
[16][17]
Parameter
Influence and Rationale
Typical Range
Alcohol:Ester Molar Ratio
A large excess of the reactant alcohol is used to shift the reaction equilibrium toward the products (Le Châtelier's Principle). [1][2]Often, the alcohol also serves as the solvent. [6]
5:1 to 50:1 (or used as solvent)
Temperature
Increases reaction rate. However, excessively high temperatures can lead to side reactions or boiling of low-boiling point alcohols, requiring a pressure vessel. [9]
25°C to 150°C
Catalyst Loading
Higher loading increases the reaction rate but can complicate workup and increase costs.
Acid/Base: 0.5-5 mol% Enzyme: 1-10% by weight
Solvent
Aprotic solvents (e.g., toluene, cyclohexane, THF) can be used, especially if the reactant alcohol is solid or high-boiling. Hydrophobic solvents are preferred for enzymatic reactions to minimize hydrolysis. [12][13]
Reactant alcohol, Toluene, Hexane, THF
| Removal of Byproducts | Continuously removing the displaced alcohol (e.g., methanol) via distillation drives the equilibrium towards the product, which is especially useful when converting to a higher-boiling point ester. [4]| N/A (Technique) |
Experimental Protocols
The following protocols provide a starting point for the transesterification of a model substrate, methyl cyclohexanecarboxylate. Researchers should perform stoichiometric calculations based on their specific starting materials.
Protocol 1: Acid-Catalyzed Transesterification with Benzyl Alcohol
Principle: This protocol uses p-toluenesulfonic acid (PTSA) to catalyze the exchange of a methyl group for a benzyl group, driven by the use of excess benzyl alcohol.
Materials & Reagents:
Methyl cyclohexanecarboxylate
Benzyl alcohol (reagent grade, anhydrous)
p-Toluenesulfonic acid monohydrate (PTSA)
Toluene (anhydrous)
Saturated sodium bicarbonate (NaHCO₃) solution
Brine (saturated NaCl solution)
Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)
Round-bottom flask, Dean-Stark trap, condenser, magnetic stirrer, heating mantle
Rotary evaporator
Procedure:
Setup: Assemble a round-bottom flask with a Dean-Stark trap and a reflux condenser under a nitrogen or argon atmosphere.
Reagent Addition: To the flask, add methyl cyclohexanecarboxylate (1.0 eq), benzyl alcohol (5.0 eq), and toluene (to achieve a ~0.5 M concentration of the limiting reagent).
Catalyst Addition: Add PTSA (0.05 eq) to the mixture.
Reaction: Heat the mixture to reflux. Water formed during the reaction (from the PTSA monohydrate and any trace moisture) will be azeotropically removed and collected in the Dean-Stark trap.
Monitoring: Monitor the reaction progress by TLC or GC-MS, observing the disappearance of the starting ester. The reaction is typically complete in 4-12 hours.
Workup: Cool the reaction to room temperature. Dilute with ethyl acetate or diethyl ether. Wash the organic layer sequentially with saturated NaHCO₃ solution (2x), water (1x), and brine (1x).
Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the filtrate under reduced pressure using a rotary evaporator.
Purification: Purify the crude product by flash column chromatography (e.g., using a hexane/ethyl acetate gradient) to yield the pure benzyl cyclohexanecarboxylate.
Troubleshooting:
Low Conversion: Increase reaction time, add more catalyst, or ensure efficient water removal with the Dean-Stark trap.
Dark Coloration: Potential charring due to excessive heat. Reduce the temperature if possible.
Protocol 2: Base-Catalyzed Transesterification with Ethanol
Principle: This protocol uses sodium ethoxide, a strong base, for rapid transesterification at moderate temperatures. The reaction must be conducted under strictly anhydrous conditions.
Materials & Reagents:
Methyl cyclohexanecarboxylate
Ethanol (absolute, anhydrous, 200 proof)
Sodium metal or Sodium ethoxide (NaOEt)
Diethyl ether (anhydrous)
1 M Hydrochloric acid (HCl) solution
Saturated sodium bicarbonate (NaHCO₃) solution
Brine (saturated NaCl solution)
Anhydrous sodium sulfate (Na₂SO₄)
Round-bottom flask, condenser, magnetic stirrer, nitrogen/argon line
Procedure:
Catalyst Preparation (if using sodium): Under an inert atmosphere, carefully add small pieces of sodium metal (0.1 eq) to anhydrous ethanol (10-20 eq) at 0°C. Allow the sodium to react completely to form sodium ethoxide. Caution: This reaction is exothermic and produces flammable H₂ gas.
Reaction: Add methyl cyclohexanecarboxylate (1.0 eq) to the freshly prepared sodium ethoxide solution. If using commercial NaOEt, dissolve it (0.1 eq) in anhydrous ethanol first.
Heating: Gently warm the reaction mixture to 50-60°C and stir for 1-4 hours.
Monitoring: Monitor the reaction by GC or TLC.
Quenching: Cool the reaction to 0°C and carefully quench by adding 1 M HCl until the pH is neutral (~7).
Extraction: Add water and extract the product with diethyl ether (3x).
Washing: Combine the organic extracts and wash with saturated NaHCO₃ solution (1x) and brine (1x).
Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
Purification: The crude ethyl cyclohexanecarboxylate can often be purified by distillation or, if necessary, flash column chromatography.
Troubleshooting:
Soap Formation (Emulsion during workup): This indicates the presence of water during the reaction, leading to saponification. [8][9]Ensure all reagents and glassware are scrupulously dry.
Incomplete Reaction: The catalyst may have been deactivated by moisture or acidic impurities. Use freshly prepared or high-quality alkoxide.
Analytical Methods for Reaction Monitoring
Effective reaction optimization relies on accurate monitoring. Several techniques can be employed to track the conversion of the starting ester to the desired product.
Technique
Application
Information Provided
Gas Chromatography (GC)
Excellent for volatile, thermally stable esters.
Quantitative analysis of reactant, product, and volatile byproducts. [18]
High-Performance Liquid Chromatography (HPLC)
Versatile for a wide range of substrates, especially less volatile or thermally sensitive ones.
Quantitative analysis of reaction components. [18]
Nuclear Magnetic Resonance (¹H NMR) Spectroscopy
Provides detailed structural information.
Appearance of new signals corresponding to the new alkoxy group (e.g., benzylic protons) and disappearance of starting alkoxy signals (e.g., methyl singlet). [18]
Fourier-Transform Infrared (FTIR) Spectroscopy
Can be used for real-time monitoring.
Tracks the reaction by observing shifts in the C=O stretch or by quantitative analysis using calibration curves. [19][20]
General Workflow for Transesterification
The successful application of transesterification follows a logical progression from planning to final analysis.
Fig 4. General Experimental Workflow.
References
SRS Biodiesel. Base Catalyzed Transesterification. [Link]
ACS Publications. Kinetics of the Transesterification Reaction Catalyzed by Solid Base in a Fixed-Bed Reactor. [Link]
SciELO. Continuous Monitoring of a Transesterification Reaction Using an Analytical Balance. [Link]
ACS Publications. Fourier Transform Infrared Spectroscopy (FTIR) Method To Monitor Soy Biodiesel and Soybean Oil in Transesterification Reactions, Petrodiesel−Biodiesel Blends, and Blend Adulteration with Soy Oil. [Link]
PubMed. On-line monitoring of the transesterification reaction between triglycerides and ethanol using near infrared spectroscopy combined with gas chromatography. [Link]
ResearchGate. Simple and Efficient Method for the Analysis of Transesterification Reaction Mixtures for Biodiesel Production by Reversed-Phase High Performance Liquid Chromatography. [Link]
Indian Academy of Sciences. Potentially useful lipase-catalysed transesterifications. [Link]
SciSpace. Single phase (Cyclohexane-Assisted) Transesterification of Jatropha Curcas Seed Oil Using Full Factorial Design of Experiment. [Link]
UKEssays.com. Methods of Stopping Kinetic Transesterification Reactions. [Link]
ResearchGate. Transesterification reaction via alumina based catalysts not working?? [Link]
Science Publishing Group. Single phase (Cyclohexane-Assisted) Transesterification of Jatropha Curcas Seed Oil Using Full Factorial Design of Experiment. [Link]
St. Paul's Cathedral Mission College. CYCLIC STEREOCHEMISTRY. [Link]
ResearchGate. How can I perform reaction in cyclohexane at 150 C? [Link]
OUCI. A Simple Procedure for the Esterification and Transesterification Using p-Toluene Sulfonic Acid as Catalyst. [Link]
MDPI. Chemical Modification of Poly(butylene trans-1,4-cyclohexanedicarboxylate) by Camphor: A New Example of Bio-Based Polyesters for Sustainable Food Packaging. [Link]
Engineering LibreTexts. The Reaction of Biodiesel- Transesterification. [Link]
ACS Publications. The Kinetics of the Esterification of the Cyclohexanedicarboxylic Acids with Diphenyldiazomethane. [Link]
Semantic Scholar. Lipase-catalyzed transesterification of primary alcohols: resolution of 2-ethylhexan-1-ol and 2-ethylhex-5-en-1-ol. [Link]
Wiley Online Library. Lipase‐Catalysed Enzymatic Kinetic Resolution of Aromatic Morita‐Baylis‐Hillman Derivatives by Hydrolysis and Transesterification. [Link]
SpringerLink. Lipase catalyzed transesterification of ethyl butyrate synthesis in n-hexane— a kinetic study. [Link]
Frontiers. Estimation of Reaction Rates of Transesterification Pathways. [Link]
ResearchGate. (PDF) LIPASE CATALYZED ESTERIFICATION AND TRANSESTERIFICATION TO SYNTHESIZE BIOFLAVORS AND FRAGRANCES. [Link]
ResearchGate. (PDF) Scalable synthesis of tranexamic acid under modest reaction conditions using early stage isomerization of dimethyl 1,4-cyclohexanedicarboxylate as a key step. [Link]
Organic Syntheses. Esterification of Carboxylic Acids with Dicyclohexylcarbodiimide/4-Dimethylaminopyridine: tert-Butyl Ethyl Fumarate. [Link]
ScienceDirect. Factors affecting the lipase catalyzed transesterification reactions of 3-hydroxy esters in organic solvents. [Link]
RSC Publishing. Conformation and reactivity. Part VI. Kinetics of the acid-catalysed esterification in methanol of the trans-decalincarboxylic acids, of the 4-t-butyl. [Link]
YouTube. Base Catalyzed Transesterification Reactions. [Link]
Application Note: Utilization of Methyl 2-(3-methylcyclohexyl)acetate in Advanced Organic Synthesis and Drug Development
Introduction & Strategic Rationale Methyl 2-(3-methylcyclohexyl)acetate is a highly versatile aliphatic building block utilized across medicinal chemistry, organic synthesis, and fragrance development[1]. Structurally, i...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction & Strategic Rationale
Methyl 2-(3-methylcyclohexyl)acetate is a highly versatile aliphatic building block utilized across medicinal chemistry, organic synthesis, and fragrance development[1]. Structurally, it features a lipophilic 3-methylcyclohexyl core attached to a reactive methyl ester via a methylene bridge.
In modern drug development, increasing the fraction of sp3-hybridized carbons (Fsp3) is a validated strategy to improve the solubility, metabolic stability, and overall clinical success of drug candidates. The 3-methylcyclohexyl moiety acts as a superior bioisostere for meta-substituted phenyl rings. It allows medicinal chemists to break molecular planarity (escaping "flatland") while maintaining essential lipophilic interactions within target binding pockets[2]. The ester functionality provides an orthogonal handle for downstream diversification, enabling the rapid generation of primary alcohols, sterically hindered tertiary alcohols, and alpha-alkylated derivatives.
Physicochemical Properties
Accurate baseline data is critical for reaction stoichiometry and purification tracking. The following table summarizes the quantitative physicochemical properties of Methyl 2-(3-methylcyclohexyl)acetate[1].
Soluble in THF, DCM, Diethyl Ether, and EtOAc; Insoluble in water
Mechanistic Pathways & Synthetic Utility
The synthetic utility of this compound is driven by the differential reactivity of the ester carbonyl and its adjacent alpha-carbon.
Pathway A: Hydride Reduction to Primary Alcohols. Strong reducing agents like Lithium Aluminum Hydride (LiAlH4) facilitate the nucleophilic addition of a hydride to the carbonyl carbon. This is followed by the elimination of a methoxide leaving group and a subsequent second hydride addition to yield 2-(3-methylcyclohexyl)ethanol[3].
Pathway B: Alpha-Alkylation via Enolate Formation. The alpha-protons adjacent to the ester carbonyl possess a pKa of ~25. Deprotonation using a strong, non-nucleophilic base (e.g., Lithium Diisopropylamide, LDA) at kinetically controlled temperatures (-78 °C) generates a nucleophilic lithium enolate. This intermediate can be trapped with various electrophiles (e.g., alkyl halides) to form complex, sterically hindered alpha-substituted esters.
Pathway C: Grignard Addition. The ester readily reacts with two equivalents of a Grignard reagent to afford bulky tertiary alcohols, providing a direct route to highly lipophilic pharmacophores[2].
Caption: Synthetic pathways of Methyl 2-(3-methylcyclohexyl)acetate.
Experimental Protocols
The following methodologies are designed as self-validating systems, incorporating specific physical or stoichiometric cues to ensure experimental success.
Protocol A: Reduction to 2-(3-methylcyclohexyl)ethanol
Causality & Rationale: LiAlH4 is strictly required over milder reagents like NaBH4 because ester carbonyls are highly stabilized by resonance and resist mild hydride attack. Anhydrous THF is utilized as the solvent because its oxygen atom coordinates the lithium cation, acting as a Lewis acid to further activate the ester carbonyl toward nucleophilic attack[3].
Step-by-Step Methodology:
Preparation: Flame-dry a 100 mL two-neck round-bottom flask under an argon atmosphere. Suspend LiAlH4 (1.2 eq, 12 mmol, 0.45 g) in anhydrous THF (20 mL). Cool the suspension to 0 °C using an ice-water bath.
Addition: Dissolve Methyl 2-(3-methylcyclohexyl)acetate (1.0 eq, 10 mmol, 1.70 g) in 5 mL of anhydrous THF. Add this solution dropwise to the LiAlH4 suspension over 15 minutes. Self-Validation: Vigorous bubbling (H2 gas evolution from trace moisture) should subside, transitioning to a smooth, controlled exothermic reaction.
Reaction: Remove the ice bath and allow the mixture to stir at room temperature for 2 hours. Monitor the reaction via TLC (Hexanes:EtOAc 8:2) until the higher-Rf ester spot is completely consumed.
Fieser Workup (Critical Self-Validating Step): Cool the reaction back to 0 °C. Sequentially and cautiously add:
mL of distilled water (where = grams of LiAlH4 used, i.e., 0.45 mL).
mL of 15% aqueous NaOH (0.45 mL).
mL of distilled water (1.35 mL).
Validation: This exact stoichiometric sequence forces the aluminum salts to precipitate as a granular, easily filterable white solid. If the solution remains a gelatinous gray emulsion, the stoichiometry of the quench was violated.
Isolation: Filter the granular suspension through a pad of Celite. Wash the filter cake thoroughly with diethyl ether (2 x 20 mL). Concentrate the combined organic filtrates under reduced pressure to yield the pure primary alcohol.
Protocol B: Alpha-Alkylation via Lithium Enolate
Causality & Rationale: LDA is employed at -78 °C to ensure irreversible, kinetic deprotonation. The extreme cold prevents the highly reactive enolate from self-condensing (Claisen condensation) or attacking the ester carbonyl of unreacted starting material.
Step-by-Step Methodology:
Enolate Formation: In a flame-dried flask under argon, combine anhydrous THF (15 mL) and diisopropylamine (1.1 eq, 5.5 mmol). Cool to -78 °C in a dry ice/acetone bath. Add n-Butyllithium (1.05 eq, 2.5 M in hexanes) dropwise. Stir for 30 minutes.
Substrate Addition: Add Methyl 2-(3-methylcyclohexyl)acetate (1.0 eq, 5 mmol, 0.85 g) dropwise. Stir at -78 °C for 1 hour. Self-Validation: The formation of the lithium enolate is typically accompanied by a subtle, stable pale-yellow tint in the solution.
Electrophile Trapping: Add the desired alkyl halide (e.g., benzyl bromide, 1.2 eq, 6 mmol) dropwise. Allow the reaction to slowly warm to room temperature over 4 hours. Validation: The gradual disappearance of the yellow tint indicates the consumption of the enolate intermediate.
Workup: Quench the reaction by adding saturated aqueous NH4Cl (10 mL). Extract the aqueous layer with EtOAc (3 x 15 mL). Wash the combined organic layers with brine, dry over anhydrous Na2SO4, filter, and concentrate. Purify the crude product via silica gel flash chromatography.
Analytical Validation Data
Prior to utilizing Methyl 2-(3-methylcyclohexyl)acetate in sensitive syntheses, its purity should be validated via 1H NMR spectroscopy. The table below outlines the expected chemical shifts for the unreacted starting material.
Proton Environment
Expected Shift (δ, ppm)
Multiplicity
Integration
Assignment
-OCH3
~3.65
Singlet (s)
3H
Methoxy ester protons
-CH2-C=O
~2.20
Doublet (d)
2H
Methylene bridge alpha to carbonyl
Ring -CH- / -CH2-
~0.80 - 1.80
Multiplet (m)
10H
Cyclohexyl ring protons
Ring -CH3
~0.90
Doublet (d)
3H
Methyl group attached to C3 of the ring
References
Chemical Upcycling of Expired Pharmaceuticals as a Source of Value-Added Chemicals for Organic Synthesis and Medicinal Chemistry
Semantic Scholar / MDPI.
URL:[Link]
Strategic Solvent Selection for the Extraction of Methyl (3-methylcyclohexyl)acetate
An Application Guide Abstract This application note provides a comprehensive guide for the rational selection of an optimal solvent for the liquid-liquid extraction (LLE) of Methyl (3-methylcyclohexyl)acetate from an aqu...
Author: BenchChem Technical Support Team. Date: March 2026
An Application Guide
Abstract
This application note provides a comprehensive guide for the rational selection of an optimal solvent for the liquid-liquid extraction (LLE) of Methyl (3-methylcyclohexyl)acetate from an aqueous matrix. Moving beyond a simple list of solvents, this guide delves into the fundamental principles governing extraction efficiency, including the pivotal role of the partition coefficient (logP). We present a multi-faceted decision framework that balances extraction performance with critical safety, environmental, and scalability considerations. A comparative analysis of classical and green solvents is provided, culminating in a detailed, field-proven laboratory protocol for researchers, scientists, and drug development professionals.
Introduction: The Extraction Imperative
Methyl (3-methylcyclohexyl)acetate is an ester of significant interest in various chemical synthesis and development pipelines. Following its synthesis or isolation from a natural source, it is typically present in an aqueous-based reaction mixture or crude solution. The efficient and clean removal of the target molecule from this primary matrix is a critical downstream processing step that dictates yield, purity, and overall process economy.
Liquid-liquid extraction (LLE) is a foundational and powerful technique for this purpose, relying on the differential solubility of the target compound between two immiscible liquid phases.[1][2][3] The success of this operation hinges almost entirely on the judicious choice of the extraction solvent. An improper solvent can lead to poor recovery, the formation of stable emulsions, or the co-extraction of impurities, complicating further purification. This guide provides the expertise to make an informed, data-driven solvent selection.
Foundational Principles of Solvent Extraction
The distribution of a solute, such as Methyl (3-methylcyclohexyl)acetate, between two immiscible solvents (typically water and an organic solvent) is governed by the principle of partitioning.[2][3] The equilibrium of this distribution is quantified by the Partition Coefficient (P) or its logarithmic form, logP .
The logP value is defined as the logarithm of the ratio of the concentration of a neutral compound in the organic phase (traditionally octanol) to its concentration in the aqueous phase at equilibrium.[4][5]
LogP = log ([Solute]organic / [Solute]aqueous)
A higher, positive logP value indicates a greater affinity for the organic (lipophilic) phase and thus more efficient extraction from water.[6] For Methyl (3-methylcyclohexyl)acetate, the computed XLogP3 value is 2.4 [7], signifying that it is substantially more soluble in a suitable organic solvent than in water, making it an excellent candidate for LLE.
A Multi-Parametric Approach to Solvent Selection
The ideal solvent is not merely one that dissolves the target compound. It must satisfy a range of criteria to ensure the process is efficient, safe, and sustainable.[8][9][10] We advocate for a holistic evaluation based on the following parameters.
Selectivity & Distribution Coefficient: The solvent should have a high affinity for Methyl (3-methylcyclohexyl)acetate and low affinity for impurities in the feed solution.[10] The logP of 2.4 suggests that solvents with low to moderate polarity will be most effective.[11][12]
Immiscibility with Water: The solvent must form a distinct layer with the aqueous phase to allow for clean physical separation.[10][13]
Density Difference: A significant density difference between the solvent and the aqueous phase (water ≈ 1.0 g/mL) facilitates rapid and clear layer separation. Solvents with densities greater than water (e.g., Dichloromethane) will form the bottom layer, while those with lower densities (e.g., Heptane, Ethyl Acetate) will form the top layer.[13]
Boiling Point & Recoverability: A relatively low boiling point is desirable, as it allows for the solvent to be easily removed from the higher-boiling point product (Methyl cyclohexyl acetate B.P. ≈ 201°C) via rotary evaporation without requiring excessive heat, which could degrade the target compound.[9][14]
Safety, Health & Environment (SHE): This is a paramount consideration. Modern solvent selection guides, such as the CHEM21 guide, categorize solvents based on their safety (e.g., flammability), health (e.g., toxicity, carcinogenicity), and environmental (e.g., biodegradability) impact.[15][16][17] Opting for "recommended" or "problematic" solvents over "hazardous" ones is a key principle of green chemistry.[18][19]
Comparative Analysis of Candidate Solvents
To illustrate the selection process, we compare four potential solvents against the key criteria discussed. Heptane represents a non-polar hydrocarbon, Ethyl Acetate a moderately polar ester, Dichloromethane a traditional (but hazardous) chlorinated solvent, and 2-Methyltetrahydrofuran (2-MeTHF) a modern, bio-derived "greener" alternative.
Pro: Excellent immiscibility, low polarity for selective extraction of non-polar compounds, low cost, easy to remove. Con: Can have lower solvency for moderately polar compounds compared to ethyl acetate.
Pro: Excellent solvency for a wide range of compounds, low boiling point, readily available. Con: Moderate water solubility can lead to volume loss and requires a brine wash.
Pro: High density allows for easy separation as the bottom layer, excellent solvency. Con: Significant health and environmental risks (suspected carcinogen), highly volatile. Use is discouraged.[17]
Pro: Bio-derived, good solvency, higher stability than THF, forms clean phase separation despite some water solubility. Con: Can form peroxides upon storage (like other ethers), higher cost.
Recommended Solvent System:
Based on the analysis, Ethyl Acetate and Heptane (or a mixture of the two) are highly recommended for general laboratory use.
Ethyl Acetate is often the first choice due to its excellent solvating power for esters like the target molecule.
Heptane is a superior choice when co-extraction of more polar impurities is a concern and offers better phase separation.
2-MeTHF is an excellent green alternative, particularly for process development where sustainability is a key driver.
Dichloromethane should be avoided unless its unique properties are absolutely required, and only with stringent safety controls.
Visualizing the Decision & Experimental Process
The following diagrams illustrate the logical flow for solvent selection and the subsequent extraction protocol.
Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)
Separatory funnel (ensure capacity is at least double the total liquid volume)
Ring stand and clamp
Erlenmeyer flasks or beakers for collection
Filter paper and funnel
Rotary evaporator
Procedure:
Setup: Securely clamp the separatory funnel to the ring stand. Ensure the stopcock is closed.
Loading: Pour the aqueous solution containing the product into the separatory funnel.
First Extraction: Add a volume of the organic solvent (e.g., ethyl acetate) approximately equal to the volume of the aqueous solution.
Mixing & Venting: Stopper the funnel. Invert it gently once, then point the stem upwards and away from yourself and others, and slowly open the stopcock to release any pressure buildup.[23] Close the stopcock.
Shake the funnel vigorously for 30-60 seconds to ensure thorough mixing of the two phases. Periodically stop and vent the pressure as described above.
Phase Separation: Place the funnel back in the ring stand and remove the stopper. Allow the layers to fully and cleanly separate. The less dense ethyl acetate layer will be on top.
Draining: Carefully open the stopcock and drain the lower aqueous layer into a clean Erlenmeyer flask. Stop just as the interface reaches the stopcock.
Collecting: Pour the remaining organic layer out through the top opening of the funnel into a separate clean Erlenmeyer flask. This prevents contamination from any residual aqueous phase in the stopcock.
Repeat Extractions (Self-Validation): Return the collected aqueous layer to the separatory funnel and repeat the extraction process (steps 3-8) one or two more times with fresh portions of the organic solvent. This ensures near-complete recovery of the product.[24]
Combine & Wash: Combine all the collected organic extracts into the separatory funnel. Add a volume of brine equal to about 20-25% of the total organic volume. Shake and separate as before. The brine wash helps to remove the majority of dissolved water from the organic solvent.
Drying: Drain the washed organic layer into a clean, dry Erlenmeyer flask. Add a small amount of anhydrous MgSO₄ or Na₂SO₄ and swirl. The drying agent will clump if water is present. Continue adding small portions until some of the powder remains free-flowing.[23]
Filtration: Gravity filter the dried organic solution through a fluted filter paper into a pre-weighed round-bottom flask to remove the drying agent.
Solvent Removal: Remove the solvent using a rotary evaporator under reduced pressure. Ensure the water bath temperature is kept well below the boiling point of the product (e.g., 40°C).
Final Product: The remaining oil is the purified Methyl (3-methylcyclohexyl)acetate. Weigh the flask to determine the final yield.
Safety & Handling
Always conduct extractions in a well-ventilated fume hood.
Wear appropriate Personal Protective Equipment (PPE), including safety glasses, lab coat, and solvent-resistant gloves.
Never heat a closed system. Always ensure the separatory funnel is vented properly to prevent pressure buildup.
Be aware of the specific hazards of the chosen solvent by consulting its Safety Data Sheet (SDS). All organic solvents are flammable.[14]
References
D. Prat, A. Wells, J. Hayler, et al. (2016). CHEM21 selection guide of classical- and less classical-solvents. Green Chemistry, 18, 288–296. Available at: [Link]
Sanofi's Solvent Selection Guide. ACS Green Chemistry Institute. Available at: [Link]
CHEM21 Solvent Selection Guide. ACS Green Chemistry Institute Learning Platform. Available at: [Link]
D. W. Heinzerling, D. C. H. Rethwisch (2025). Solvent Selection from the Green Perspective. LCGC International. Available at: [Link]
R. K. Henderson, C. Jiménez-González, et al. (2011). A survey of solvent selection guides. Green Chemistry, 13, 854-862. Available at: [Link]
Liquid-Liquid Extraction | Organic Chemistry I Lab. University of Richmond Blogs. Available at: [Link]
Liquid-Liquid Extraction. Chemistry LibreTexts. (2024). Available at: [Link]
D. E. Raynie (2023). Practical Understanding of Partition Coefficients. LCGC International. Available at: [Link]
Use of Liquid-Liquid Extraction for Downstream Stages in Bioprocesses. Celignis. Available at: [Link]
3-Methylcyclohexyl acetate. PubChem, National Center for Biotechnology Information. Available at: [Link]
5 Criteria for Selecting an Extraction Solvent. Hydrometal Tech. (2024). Available at: [Link]
Properties of Common Organic Solvents. University of Wisconsin-Madison, Department of Chemistry. (2022). Available at: [Link]
What is the Role of LogP in Sample Prep Methods?. Biotage. (2023). Available at: [Link]
Scalable Manufacturing Process for Methyl 2-(3-methylcyclohexyl)acetate: Catalytic Hydrogenation and Process Optimization
Introduction & Mechanistic Rationale Methyl 2-(3-methylcyclohexyl)acetate is a high-value intermediate utilized in the synthesis of advanced active pharmaceutical ingredients (APIs) and specialty fragrance molecules. Tra...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction & Mechanistic Rationale
Methyl 2-(3-methylcyclohexyl)acetate is a high-value intermediate utilized in the synthesis of advanced active pharmaceutical ingredients (APIs) and specialty fragrance molecules. Transitioning this molecule from bench-scale synthesis to a scalable manufacturing process requires a methodology that is high-yielding, safe, and stereochemically predictable.
This application note details an optimized, scalable protocol for the synthesis of methyl 2-(3-methylcyclohexyl)acetate via the heterogeneous catalytic hydrogenation of methyl 3-methylphenylacetate (methyl m-tolylacetate).
Retrosynthetic Strategy & Route Selection
The most industrially viable and scalable route to substituted cyclohexylacetates is the heterogeneous catalytic hydrogenation of their corresponding aromatic precursors[1]. While alternative routes such as the esterification of 2-(3-methylcyclohexyl)acetic acid exist, the aromatic hydrogenation route allows for the use of commercially abundant methyl 3-methylphenylacetate. This bypasses the need for highly corrosive reagents (e.g., thionyl chloride) typically required for downstream esterifications[2].
Catalyst Selection & Causality:
Rhodium on Alumina (Rh/Al₂O₃) is selected as the optimal catalyst over Palladium (Pd/C) or Ruthenium (Ru/C). Rhodium exhibits exceptional activity for arene hydrogenation at relatively mild temperatures (50–80 °C) and pressures (20–50 bar), while strictly preserving the ester carbonyl from unwanted hydrogenolysis[3].
Heterogeneous hydrogenation proceeds via a sequential syn-addition mechanism. The aromatic ring adsorbs flatly onto the catalyst surface, delivering hydrogen atoms to a single face of the molecule. Because of the steric bulk of the methyl and acetate groups, the substrate preferentially binds to minimize steric hindrance, predominantly yielding the cis-diastereomer.
Visualization of the Synthetic Workflow
Scalable synthetic workflow for the catalytic hydrogenation of methyl 3-methylphenylacetate.
Catalyst Screening & Process Optimization Data
To establish a self-validating manufacturing system, empirical data must drive process parameters. The following table summarizes the catalyst screening phase, demonstrating the causality behind selecting Rh/Al₂O₃ for this specific transformation.
Catalyst System
Solvent
Temp (°C)
Pressure (bar)
Conversion (%)
Ester Cleavage (%)
cis:trans Ratio
5% Rh/Al₂O₃
Methanol
60
30
>99.5
< 0.1
88 : 12
5% Ru/C
Methanol
80
50
94.0
2.5
75 : 25
10% Pd/C
Acetic Acid
80
50
62.0
< 0.1
65 : 35
5% Pt/C
Ethyl Acetate
70
40
81.0
1.2
70 : 30
Expert Insight: Rh/Al₂O₃ provides the highest conversion and stereoselectivity while completely suppressing the undesired hydrogenolysis of the ester moiety—a common side reaction observed with Ru-based catalysts under forcing conditions[3].
Scalable Manufacturing Protocol (1-kg Scale)
This step-by-step protocol is designed for execution in a standard Hastelloy or Stainless Steel (SS316) pressure reactor.
Step 1: Reactor Preparation & Loading
Ensure the 5 L pressure reactor is thoroughly cleaned, dried, and pressure-tested to 60 bar.
Charge the reactor with 1.00 kg (6.09 mol) of methyl 3-methylphenylacetate.
Add 2.5 L of anhydrous methanol (HPLC grade) to act as the solvent.
Carefully charge 50.0 g of 5% Rh/Al₂O₃ catalyst (5 wt% loading relative to the substrate).
Safety Note: Rh/Al₂O₃ can be pyrophoric when dry; always handle and load the catalyst under an inert nitrogen atmosphere.
Step 2: Purging and Hydrogenation
Seal the reactor and purge the headspace with Nitrogen (N₂) gas at 5 bar for 3 consecutive cycles to remove residual oxygen.
Purge the reactor with Hydrogen (H₂) gas at 5 bar for 3 cycles.
Pressurize the reactor with H₂ to a constant 30 bar.
Initiate agitation at 600 RPM to ensure optimal gas-liquid-solid mass transfer.
Heat the reaction mixture to 60 °C. The hydrogenation of the aromatic ring is highly exothermic; utilize an automated cooling/heating jacket to maintain the internal temperature strictly at 60 °C ± 2 °C.
Step 3: In-Process Control (IPC)
After 6 hours of reaction time, halt agitation, cool the reactor to 30 °C, and safely vent the headspace to 2 bar.
Withdraw a 1 mL aliquot through the sampling valve.
Filter the aliquot through a 0.22 µm PTFE syringe filter and analyze via GC-FID.
Validation Criteria: The reaction is deemed complete when the unreacted methyl 3-methylphenylacetate is ≤ 0.5% (Area %). If incomplete, repressurize to 30 bar and continue agitation for an additional 2 hours.
Step 4: Downstream Processing (DSP)
Once IPC confirms completion, cool the reactor to 20 °C and safely vent all H₂ gas. Purge with N₂ for 3 cycles.
Discharge the reaction mixture and filter it through a tightly packed pad of Celite 545 to remove the heterogeneous catalyst. Wash the filter cake with 500 mL of fresh methanol. (Note: The Rh/Al₂O₃ catalyst should be recovered for recycling studies).
Concentrate the filtrate under reduced pressure (40 °C, 50 mbar) using a rotary evaporator or wiped film evaporator to remove the methanol solvent.
Purify the crude oil via fractional vacuum distillation. Collect the main fraction at 95–98 °C / 5 mbar.
Yield: ~980 g (94% theoretical yield) of methyl 2-(3-methylcyclohexyl)acetate as a clear, colorless liquid.
Mechanistic Pathway of Stereoselective Hydrogenation
Mechanistic pathway highlighting the syn-addition leading to high cis-diastereoselectivity.
Quality Control & Troubleshooting
To ensure the trustworthiness of the final product, the following analytical validations must be performed:
GC-FID: Overall purity must be >99.0%. The cis/trans ratio should be reported (expected ~88:12).
¹H NMR (400 MHz, CDCl₃): Confirm the complete disappearance of aromatic protons (δ 7.0–7.3 ppm) and the presence of the methyl ester singlet at δ 3.66 ppm.
Moisture Content (Karl Fischer): Must be ≤ 0.1% w/w.
Common Troubleshooting Scenarios:
Low Conversion: Often caused by catalyst poisoning. Ensure the starting material is entirely free of sulfur or halogenated impurities, which irreversibly bind to and deactivate the Rh active sites.
Ester Cleavage: If 2-(3-methylcyclohexyl)ethanol or its derivatives are detected during IPC, the reaction temperature is too high. Maintain strict temperature control at 60 °C to prevent over-reduction.
References
[3] Nomura, K., Ogura, H., & Imanishi, Y. (2001). Direct Synthesis of 2-phenylethanol by Hydrogenation of Methyl Phenylacetate using Homogeneous Ruthenium-Phosphine Catalysis Under Low Hydrogen Pressure. Journal of Molecular Catalysis A: Chemical. Retrieved from:[Link]
Technical Support Center: Optimizing Methyl 2-(3-methylcyclohexyl)acetate Synthesis
Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this troubleshooting guide to address the specific thermodynamic and kinetic challenges associated with the synthesis of methyl...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this troubleshooting guide to address the specific thermodynamic and kinetic challenges associated with the synthesis of methyl 2-(3-methylcyclohexyl)acetate.
The most efficient and scalable route to this compound involves the catalytic hydrogenation of its aromatic precursor, methyl 2-(3-methylphenyl)acetate (a derivative of methyl phenylacetate[1]). However, achieving a near-quantitative yield requires precise control over catalyst chemoselectivity to reduce the arene ring while strictly preventing the over-reduction of the ester moiety.
Part 1: Mechanistic Troubleshooting & FAQs
Q1: Why am I observing a significant formation of 2-(3-methylcyclohexyl)ethanol instead of my target ester?Causality: The over-reduction of the ester moiety to a primary alcohol occurs when the hydrogenation conditions are too harsh (e.g., temperatures >100°C or pressures >50 bar) or when using highly oxophilic catalysts. For instance, while Ruthenium-Triphos complexes or Pt-Re bimetallic systems are highly active, they readily catalyze ester hydrogenation and cleavage under elevated pressures[2][3][4].
Solution: Shift your catalytic system from Ruthenium or Platinum-Rhenium to a Rhodium on Alumina (
) catalyst. Rhodium is highly active for arene hydrogenation at ambient to mild temperatures (25–50°C) and low pressures (5–10 bar), leaving the ester group completely unreacted.
Q2: My overall conversion is stalling at 60%. What is causing the catalyst deactivation?Causality: Aromatic precursors are often synthesized via Fischer esterification using acid catalysts or may contain trace sulfur impurities from upstream toluene derivatives. Heterogeneous noble metal catalysts (Rh, Pt) are extremely sensitive to sulfur and halide poisoning. These impurities irreversibly bind to the active metal sites, preventing the oxidative addition of
.
Validation: To validate if poisoning is the root cause, spike your stalled reaction with of fresh catalyst. If the hydrogen uptake immediately resumes, poisoning is confirmed. Implement the substrate de-poisoning step outlined in the protocol below.
Q3: How can I control the cis/trans diastereoselectivity of the 3-methylcyclohexyl ring?Causality: The hydrogenation of the 3-methylphenyl ring generates two new stereocenters. Heterogeneous hydrogenation typically proceeds via the syn-addition of hydrogen from the catalyst surface. However, the thermodynamic stability of the resulting conformers dictates the final ratio if the reaction is allowed to equilibrate.
Solution: To maximize the cis-isomer (which is generally favored kinetically on the catalyst face), run the reaction at lower temperatures (20–30°C) and higher stirring rates. This ensures the reaction is kinetically controlled by the surface adsorption geometry rather than thermodynamic equilibration[5].
Part 2: Reaction Pathway & Troubleshooting Logic
Workflow for the catalytic hydrogenation of methyl 2-(3-methylphenyl)acetate.
Part 3: Self-Validating Experimental Protocol
Objective: Selective reduction of the aromatic ring of methyl 2-(3-methylphenyl)acetate while preserving the methyl ester.
Validation Check: A successful de-poisoning is confirmed if the subsequent hydrogenation initiates immediately (visible
pressure drop within the first 10 minutes of the reaction).
Step 2: Reactor Charging
Action: In a 100 mL stainless-steel high-pressure autoclave, combine the purified substrate (~60.9 mmol), 0.5 g of
catalyst (5 wt% loading), and 40 mL of anhydrous methanol.
Causality: Methanol is chosen as the solvent because its polarity stabilizes the transition state of the arene reduction. Furthermore, it prevents transesterification side-reactions since the substrate is already a methyl ester.
Step 3: Atmospheric Purging
Action: Seal the reactor. Pressurize with
to 5 bar and vent (repeat 3x). Then pressurize with to 5 bar and vent (repeat 3x).
Causality: Oxygen must be strictly excluded to prevent the formation of water (which can hydrolyze the ester) and to avoid explosive
mixtures.
Step 4: Kinetically Controlled Hydrogenation
Action: Pressurize the reactor to 10 bar with
. Set the impeller stirring rate to 800 rpm and maintain the internal temperature strictly at 30°C for 6 hours.
Causality: High agitation (800 rpm) eliminates gas-liquid mass transfer limitations. Keeping the temperature at 30°C ensures the reaction remains under kinetic control, favoring the reduction of the arene over the thermodynamically demanding ester cleavage.
Step 5: Self-Validating Workup & Analysis
Action: Monitor the mass flow controller for
uptake. Once uptake ceases, hold for 30 minutes, then vent the reactor safely. Filter the crude mixture through a Celite pad to remove the heterogeneous catalyst.
Validation Check: Analyze the crude mixture via
. The protocol is validated as successful when aromatic protons ( 7.0–7.3 ppm) are completely absent, and the sharp methyl ester singlet ( 3.6 ppm) remains integrated to exactly 3 protons relative to the backbone.
Part 4: Quantitative Optimization Metrics
The following table summarizes the causal relationship between catalyst selection, reaction conditions, and chemoselectivity.
Catalyst System
Temp (°C)
Pressure (bar)
Conversion (%)
Yield of Target Ester (%)
Yield of Alcohol Byproduct (%)
120
50
>99
45
52
140
10
>99
10
85
50
10
15
15
0
30
10
>99
98
<1
Note: Pd/C shows poor activity for arene reduction under mild conditions, while Ru-based systems drive over-reduction to the alcohol. Rh/Al2O3 provides the optimal balance of high activity and excellent chemoselectivity.
References
Ruthenium catalyzed hydrogenation of methyl phenylacetate under low hydrogen pressure
Source: ResearchGate
URL
Catalytic Hydrogenation of Carboxylic Acid Esters, Amides, and Nitriles with Homogeneous Catalysts
Source: ACS Publications
URL
Supported Pt-Re catalysts for the selective hydrogenation of methyl and ethyl esters to alcohols
Source: Eindhoven University of Technology
URL
Selective Hydrogenation of Polyunsaturated Fatty Acid Methyl Esters over Bifunctional Ligand-Modified Pd/MIL-101(Cr)
Separating cis and trans isomers of Methyl (3-methylcyclohexyl)acetate
Topic: Isolation and Purification of cis and trans Methyl (3-methylcyclohexyl)acetate Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Welcome to the Technical Support Center. As a...
Author: BenchChem Technical Support Team. Date: March 2026
Topic: Isolation and Purification of cis and trans Methyl (3-methylcyclohexyl)acetate
Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals
Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult on the isolation of diastereomers that possess nearly identical physical properties. Separating the cis and trans geometric isomers of 1,3-disubstituted cyclohexanes—such as methyl (3-methylcyclohexyl)acetate or its structural analog 3-methylcyclohexyl acetate—represents a classic chromatographic bottleneck[1][2].
Because these isomers share the same molecular weight, functional groups, and highly similar boiling points, traditional bulk separation methods fail. This guide bypasses generic advice to provide field-proven, mechanistically grounded workflows designed to achieve high-purity separation by exploiting subtle conformational stabilities.
Part 1: The Conformational Causality of Separation
To successfully separate these isomers, you must understand the thermodynamic causality dictating their behavior. The separation of 1,3-disubstituted cyclohexanes relies entirely on the steric differences of their chair conformations[2]:
cis-1,3-Isomer: Can adopt a highly stable diequatorial (e,e) conformation. The lack of axial substituents means the ester group is highly accessible and experiences minimal steric hindrance.
trans-1,3-Isomer: Forced into an equatorial-axial (e,a) conformation. One of the functional groups must occupy an axial position, introducing significant 1,3-diaxial steric strain and altering the molecule's dipole moment and spatial footprint[2].
Part 2: Troubleshooting & FAQs
Q: Why do my cis and trans isomers co-elute as a single broad peak on a standard C18 Reversed-Phase HPLC column?A: Standard reversed-phase (RP) chromatography separates compounds based on bulk hydrophobicity. Because the cis and trans isomers of methyl (3-methylcyclohexyl)acetate have identical lipophilic surface areas, their hydrophobic interactions with the C18 stationary phase are indistinguishable.
Actionable Solution: Switch to Normal-Phase HPLC (NP-HPLC) using bare silica or a specialized chiral/cyclodextrin-based stationary phase. These phases differentiate molecules based on subtle steric interactions and dipole moments rather than pure hydrophobicity[3].
Q: Can I separate these isomers using standard fractional distillation?A: No. The boiling points of cis and trans isomers of 3-methylcyclohexyl derivatives are typically within 1–2 °C of each other[2]. While they have different thermodynamic stabilities, their vapor pressures are nearly identical. Repeated spinning band distillation (requiring >100 theoretical plates) might slightly enrich the mixture, but it is highly inefficient for preparative separation[4].
Q: What is the most efficient method for large-scale preparative separation?A: Biocatalytic kinetic resolution. Enzymes such as lipases or esterases possess highly sterically demanding active sites. Because the trans isomer contains an axial substituent causing 1,3-diaxial hindrance, the enzyme will preferentially bind and hydrolyze the less hindered cis (diequatorial) isomer at a significantly faster rate[1][5]. This converts one isomer into a highly polar acid/alcohol while leaving the other as a non-polar ester, allowing for simple liquid-liquid extraction.
Part 3: Quantitative Data & Conformational Summary
Before initiating a separation protocol, reference the following physical and chromatographic parameters.
Isomer
Lowest Energy Conformation
1,3-Diaxial Strain
GC Elution Order
Enzymatic Hydrolysis Rate
cis-1,3
Diequatorial (e,e)
Low (Stable)
Later (Higher dipole)
Fast (Accessible ester)
trans-1,3
Equatorial-Axial (e,a)
High (Steric hindrance)
Earlier
Slow (Sterically blocked)
Part 4: Self-Validating Experimental Protocols
Protocol A: Preparative Gas Chromatography (Prep-GC)
Causality: GC exploits micro-boiling point differences and stationary phase interactions. Prep-GC provides the massive theoretical plate count required to resolve the slight dipole and molar volume differences between the (e,e) and (e,a) conformations[5].
System Preparation: Equip a Prep-GC system with a thick-film, slightly polar capillary column (e.g., PEG/Carbowax or a specialized cyclodextrin phase).
Method Optimization (Self-Validation Step): Inject a 1 µL analytical sample. Optimize the temperature ramp (e.g., start at 80 °C, hold for 2 mins, ramp at 2 °C/min to 150 °C) until baseline resolution (Rs > 1.5) is achieved. The trans isomer will typically elute first.
Preparative Injection: Scale up the injection volume (e.g., 50–100 µL per run depending on column capacity).
Fraction Collection: Route the column effluent through a heated transfer line into cooled fraction collectors (cryo-traps set to -20 °C) triggered by the FID/TCD signal.
Purity Verification: Re-inject the collected fractions using the analytical method to confirm diastereomeric excess (de) > 98%.
Protocol B: Biocatalytic Kinetic Resolution
Causality: This protocol utilizes the extreme steric sensitivity of microbial esterases to perform an asymmetric hydrolysis, creating a massive polarity difference between the two isomers[1].
Reaction Setup: Dissolve 10 g of the cis/trans methyl (3-methylcyclohexyl)acetate mixture in 50 mL of a co-solvent (e.g., MTBE or hexane). Add this to 150 mL of 0.1 M phosphate buffer (pH 7.2).
Enzyme Addition: Add 1.0 g of a broad-spectrum lipase (e.g., Candida rugosa lipase or a specific microbial esterase). Stir vigorously at 30 °C.
In-Process Monitoring (Self-Validation Step): Every 2 hours, extract a 100 µL aliquot, dilute in hexane, and analyze via GC-FID. Monitor the ratio of the unhydrolyzed ester. The enzyme will rapidly hydrolyze the cis isomer into the corresponding acid/alcohol while leaving the sterically hindered trans ester intact[1][2].
Reaction Quenching: Once GC analysis confirms the cis ester has been fully consumed (approx. 50% total conversion), quench the reaction by filtering out the immobilized enzyme or adding 50 mL of ethyl acetate.
Phase Separation: Transfer the mixture to a separatory funnel. The organic layer will contain the unreacted trans-ester. The aqueous layer will contain the hydrolyzed cis-derivative (as a water-soluble salt if basic, or polar alcohol).
Isolation: Dry the organic layer over MgSO₄, filter, and concentrate in vacuo to yield pure trans-methyl (3-methylcyclohexyl)acetate.
Part 5: Workflow Visualization
Biocatalytic kinetic resolution workflow for separating cis/trans geometric isomers.
References
Microbial Resolution of Racemic 2- and 3-Alkylcyclohexanols. tandfonline.com. Available at:[Link]
SOME ASPECTS OF THE CHEMISTRY OF THE DRIED FRUIT AROMA. stir.ac.uk. Available at:[Link]
Conformation and Reactivity. Part 112 Kinetics Hydrolysis of the Acetates of the Methylcycl. rsc.org. Available at:[Link]
Purification of Methyl 2-(3-methylcyclohexyl)acetate by vacuum distillation
Executive Technical Overview Methyl 2-(3-methylcyclohexyl)acetate is a high-boiling ester often synthesized via the esterification of 2-(3-methylcyclohexyl)acetic acid or the hydrogenation of corresponding aromatic precu...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Technical Overview
Methyl 2-(3-methylcyclohexyl)acetate is a high-boiling ester often synthesized via the esterification of 2-(3-methylcyclohexyl)acetic acid or the hydrogenation of corresponding aromatic precursors. Its purification presents distinct challenges:
High Boiling Point: With an atmospheric boiling point estimated >200°C, thermal degradation (pyrolysis) is a risk without reduced pressure.
Stereoisomerism: The 1,3-substitution pattern on the cyclohexane ring creates cis and trans diastereomers. While often used as a mixture, separation requires high-efficiency fractionation.
Hydrolysis Sensitivity: Like all esters, it is prone to hydrolysis if distilled in the presence of residual moisture or acid catalysts.
This guide provides a self-validating protocol for purifying this compound to >98% purity using vacuum distillation.
Pre-Distillation Protocol: The "Clean Feed" Standard
Before applying vacuum, the crude reaction mixture must be chemically stabilized. Distilling a crude mixture containing acidic catalysts or water is the most common cause of failure.
Q: Why is my vacuum fluctuating wildly at the start of distillation?A: This is almost always caused by residual volatiles (solvents/water) or active gas evolution from unquenched reagents.
The Fix: You must perform a "Flash & Strip" pre-step.
Neutralize: If you used an acid catalyst (e.g.,
, pTSA), wash the organic layer with saturated until pH 7-8. Residual acid catalyzes hydrolysis in the pot.
Dry: Dry over anhydrous
. Water forms azeotropes and causes bumping.
Rotovap: Remove low-boiling solvents (Methanol, DCM) completely. Any solvent left will overwhelm your vacuum pump's capacity, destroying the vacuum level needed for the ester.
Q: Can I distill directly from the reaction pot?A:Never. The salts (catalysts), polymers, and high-molecular-weight byproducts (tars) create "hot spots" and promote bumping. Always transfer the crude oil to a clean, round-bottom flask sized such that the liquid fills 50-60% of the volume.
Operational Guide: Vacuum Distillation
Experimental Setup & Parameters
Parameter
Specification
Rationale
Target Vacuum
1.0 – 5.0 mmHg (Torr)
Lowers BP to <100°C, preventing thermal decomposition.
Bath Temperature
20–30°C above vapor temp
Sufficient thermal gradient without superheating the pot.
Condenser Temp
0°C to 10°C
The ester is viscous; too cold (-20°C) may cause crystallization or flow issues.
Column Type
Vigreux (General) or Packed (Isomers)
Use a 20cm Vigreux for general purity. Use a spinning band or packed column if separating cis/trans isomers.
Step-by-Step Workflow (DOT Visualization)
Caption: Logical workflow for the purification process, emphasizing the critical pre-treatment steps (yellow) before the actual distillation (blue).
Troubleshooting & FAQs
Q: The boiling point is drifting constantly. Why isn't it stable?A: This indicates fractionation of isomers or pressure instability .
Isomerism: The cis and trans isomers of 3-methylcyclohexyl derivatives often have boiling points within 2-5°C of each other. If you see a slow drift (e.g., 92°C
95°C), you are likely distilling a mixture. Collect fractions in small aliquots and analyze by GC/NMR.
Pressure: Check your manometer. A fluctuation of just 1 mmHg can shift the boiling point by ~10°C at these low pressures. Use a bleed valve or a digital vacuum controller to lock the pressure.
Q: The product is distilling, but it's yellow/brown. Isn't it supposed to be colorless?A: Yes, the pure ester is colorless. Color comes from entrainment (splashing) or oxidation .
Entrainment: If the pot is boiling violently ("bumping"), colored crude splashes into the receiver. Solution: Use a larger flask, a Claisen adapter to trap splashes, and a vigorous stir bar (or capillary bubbler).
Oxidation: At high temperatures (>150°C), trace oxygen causes yellowing. Solution: Ensure the system is tight and backfill only with Nitrogen or Argon, not air.
Q: I have "smoke" (white fog) in the receiver flask.A: This is usually vaporized acetic acid or mineral oil (if using an oil bath).
If the fog smells sharp (vinegar-like), your ester is hydrolyzing in the pot due to moisture. Stop, cool down, and re-dry the pot contents.
Pro-Tip: Use a heating mantle or silicone oil bath to avoid oil smoke contamination.
Critical Data & Reference Values
Note: Exact boiling points depend heavily on the specific isomer ratio and vacuum depth. The values below are authoritative estimates for the class of methyl (methylcyclohexyl)acetates.
Property
Value / Range
Notes
Atmospheric BP (Est)
200°C - 210°C
Do not distill at atm pressure (decomposition risk).
Vacuum BP (2 mmHg)
85°C - 95°C
Recommended operating range.
Refractive Index ()
1.440 - 1.450
Use to verify fractions quickly.
Appearance
Clear, Colorless Liquid
Discard yellow fore-runs.
References
The Good Scents Company. Methyl Cyclohexyl Acetate Properties and Safety. Retrieved from [Link]
Atul Ltd. 2-Methylcyclohexyl Acetate Technical Data Sheet. Retrieved from [Link]
ScienceMadness. Distilling Esters with Very High Boiling Points. Retrieved from [Link]
Busch Vacuum Solutions. Vacuum Distillation: Principles and Applications. Retrieved from [Link]
Optimization
Technical Support Center: Purification Protocols for 2-(3-methylcyclohexyl)acetic Acid Derivatives
Case ID: PUR-MCA-001 Subject: Removal of unreacted 2-(3-methylcyclohexyl)acetic acid from reaction mixtures Status: Active Assigned Specialist: Senior Application Scientist[1] Executive Summary You are encountering diffi...
Author: BenchChem Technical Support Team. Date: March 2026
Case ID: PUR-MCA-001
Subject: Removal of unreacted 2-(3-methylcyclohexyl)acetic acid from reaction mixtures
Status: Active
Assigned Specialist: Senior Application Scientist[1]
Executive Summary
You are encountering difficulty removing unreacted 2-(3-methylcyclohexyl)acetic acid (CAS: 67451-76-7) from your reaction product. This molecule presents a specific purification challenge: it possesses a lipophilic hydrocarbon tail (methylcyclohexyl group) combined with a polar, ionizable carboxylic acid head.[1] This amphiphilic structure often leads to persistent emulsions during aqueous workups and "streaking" (tailing) during silica chromatography.[1]
This guide details three field-proven protocols to isolate your target product (assumed to be a neutral species like an amide, ester, or alcohol) from this starting material.
Module 1: Liquid-Liquid Extraction (The "Workhorse" Method)
Applicability: Best for large-scale (>1g) purification where the product is neutral and stable to mild base.
The Mechanism
The strategy relies on the ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">
difference. Aliphatic carboxylic acids like 2-(3-methylcyclohexyl)acetic acid have a . By adjusting the aqueous phase pH to , we deprotonate the acid into its carboxylate salt (), forcing it into the aqueous layer while your neutral product remains in the organic layer.
Q: I washed with base, but the acid is still in my organic layer. Why?A: The pH was likely too low or the layers didn't equilibrate. Use Saturated Sodium Bicarbonate (
, pH ~8.5) or 1M NaOH (pH ~14) if your product is stable.[1] Ensure vigorous mixing.
Q: I have a thick emulsion that won't separate.A: This molecule acts like a surfactant. Do not shake violently. Invert gently. If an emulsion forms, add solid NaCl to saturate the aqueous layer or filter the entire mixture through a pad of Celite.
Protocol: Optimized Base Wash
Dilution: Dilute crude reaction mixture with Ethyl Acetate or MTBE (avoid DCM if emulsions are frequent; ether-based solvents separate faster).[1]
First Wash: Wash organic phase with Saturated ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">
( volume).
Critical Step: Test the pH of the aqueous layer.[2][3] It must be basic.
Second Wash: Wash with 0.5 M NaOH (only if product is stable to hydrolysis) to catch trace acid.
Brine Wash: Wash with saturated NaCl to remove trapped water.[1]
Drying: Dry over
and concentrate.
Decision Logic Diagram
Figure 1: Decision tree for optimizing liquid-liquid extraction based on product stability and emulsion risk.
Module 2: Chromatographic Purification
Applicability: Necessary when the product is acid-sensitive or if the acid content is low (<10%).
The Issue: Tailing
Carboxylic acids interact strongly with the silanol groups (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">
) on silica gel via hydrogen bonding.[4] This causes 2-(3-methylcyclohexyl)acetic acid to "streak" or "tail" down the column, potentially contaminating fractions that elute later.
The Fix: Mobile Phase Modification
You must suppress the ionization of the acid on the silica surface.
Protocol: Acidified Silica Column[1]
Mobile Phase: Add 1% Acetic Acid (AcOH) to your eluent system (e.g., 1% AcOH in Hexanes/Ethyl Acetate).[1]
Mechanism:[1][5] The excess AcOH keeps the impurity in its protonated (
) form, preventing interaction with silanols and sharpening the band.
Technical Support Center: Optimizing Reflux Temperature for Methyl Esterification Reactions
Prepared by: Gemini, Senior Application Scientist Welcome to the technical support center for methyl esterification. This guide is designed for researchers, scientists, and drug development professionals to provide in-de...
Author: BenchChem Technical Support Team. Date: March 2026
Prepared by: Gemini, Senior Application Scientist
Welcome to the technical support center for methyl esterification. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into optimizing one of the most critical parameters in esterification: the reflux temperature. Our goal is to move beyond simple procedural lists and explain the causality behind experimental choices, empowering you to troubleshoot and perfect your reactions.
This section addresses the fundamental concepts underpinning the use of reflux in methyl esterification. Understanding these principles is the first step toward effective optimization and troubleshooting.
Q1: What exactly is reflux, and why is it essential for methyl esterification?
A: Reflux is a laboratory technique that allows a reaction mixture to be heated for an extended period at a constant temperature without the loss of volatile components.[1][2] The setup involves heating the reaction flask and attaching a vertical condenser. Vapors produced from the boiling solvent rise into the condenser, are cooled by circulating water, and drip back down into the reaction flask.[3]
This process is critical for methyl esterification for several key reasons:
Maintains Reaction Rate: Esterification is often a slow, reversible reaction that requires energy input (heat) to overcome its activation energy and proceed at a reasonable rate.[1][4]
Prevents Reagent Loss: Methanol, the alcohol used for methyl esterification, is highly volatile with a boiling point of approximately 64.7°C.[5] Without a reflux condenser, the methanol would quickly evaporate and escape the system, halting the reaction and drastically reducing the yield.[1]
Ensures Stable Temperature: The reaction temperature under reflux is held constant at the boiling point of the solvent. This stability is crucial for consistent reaction kinetics and preventing temperature fluctuations that could lead to side products.
Q2: What is the "optimal" reflux temperature for a standard methyl esterification?
A: This is a common point of confusion. The optimal reflux temperature is not a specific value you set on a heating mantle but is rather the boiling point of the solvent being used. For methyl esterification, the solvent is typically an excess of methanol, so the reaction proceeds at or near methanol's boiling point (~65°C).
The key to optimization is not achieving a specific temperature but maintaining a steady and controlled rate of reflux . A proper reflux rate is observed when the condensation ring of the solvent vapor is stable and visible in the lower third of the condenser.[6] If the ring is too high or vapors are escaping, the heating is too vigorous; if no ring is visible, the temperature is too low to sustain the reaction.
Q3: How does temperature directly impact reaction kinetics and overall yield?
A: Temperature is a pivotal factor in the equilibrium of an esterification reaction (Carboxylic Acid + Alcohol ⇌ Ester + Water).
Reaction Kinetics: Increasing the temperature provides the molecules with more kinetic energy, leading to more frequent and energetic collisions. This helps overcome the activation energy barrier, thus accelerating the rate at which the reaction reaches equilibrium.[7] Studies have shown that raising the temperature from 175°C to 225°C can increase the conversion of a carboxylic acid to its methyl ester from 57% to nearly 100% in certain non-catalytic systems.[8]
Overall Yield: While higher temperatures increase the reaction rate, esterification is a reversible process.[9] The presence of water, a product of the reaction, can shift the equilibrium back towards the starting materials through hydrolysis, thereby reducing the final ester yield.[1] Excessively high temperatures can also lead to the degradation of reactants or products, resulting in the formation of dark-colored impurities and a lower yield of the desired ester.[10] The goal is to heat sufficiently to ensure a reasonable reaction rate without causing decomposition.
Q4: What is the role of the acid catalyst (e.g., H₂SO₄) in relation to the reflux temperature?
A: An acid catalyst, such as concentrated sulfuric acid, does not change the boiling point of the solvent, but it dramatically increases the reaction rate at that temperature.[11] The catalyst works by protonating the carbonyl oxygen of the carboxylic acid.[10] This protonation makes the carbonyl carbon more electrophilic and thus more susceptible to nucleophilic attack by the methanol.[10]
In essence, the catalyst lowers the overall activation energy of the reaction.[7] This means that equilibrium is reached much faster at the reflux temperature than it would be without the catalyst. Concentrated H₂SO₄ also acts as a dehydrating agent, sequestering the water produced during the reaction and helping to shift the equilibrium towards the product side, further increasing the yield.[1]
Section 2: Troubleshooting Guide for Common Reflux Issues
Even with a well-designed protocol, issues can arise. This guide provides a systematic way to diagnose and solve common problems encountered during methyl esterification reflux.
Problem: My reaction is showing low conversion or has stalled completely.
Potential Cause
Diagnostic Question(s)
Recommended Solution
Insufficient Heat Input
Is the reaction mixture actively boiling? Is a stable condensation ring visible in the lower part of the condenser?
Gradually increase the temperature setting on the heating mantle until a gentle, steady reflux is observed. Ensure good contact between the flask and the heating source (e.g., by using a sand or oil bath for uniform heating).[6]
Inadequate Reflux Time
How long has the reaction been running? Have you checked the progress with a technique like TLC?[12]
Esterification is an equilibrium-limited reaction and can require several hours to reach completion.[9] Continue the reflux and monitor the reaction periodically (e.g., every hour) until no further change is observed.
Loss of Volatile Reactant
Is the condenser cold to the touch? Is water flowing through it at an adequate rate? Are all glassware joints properly sealed?
Ensure a steady flow of cold water through the condenser (water in at the bottom, out at the top).[1][2] Use properly fitting, lightly greased glassware to prevent vapor loss.
Presence of Water
Were the reagents and glassware thoroughly dried before starting?
Water shifts the equilibrium back towards the starting materials (Le Châtelier's principle).[1] For future runs, ensure all glassware is oven-dried and use anhydrous-grade reagents when possible. Using a dehydrating agent like H₂SO₄ or employing a Dean-Stark apparatus can help remove water as it forms.[7]
Problem: The reaction mixture has turned dark brown or black.
Potential Cause
Diagnostic Question(s)
Recommended Solution
Overheating / Decomposition
Is the reflux rate excessively vigorous? Is the heating mantle setting very high? Are you using a direct heat source on the flask?
This indicates decomposition, often caused by "hot spots." Immediately reduce the heat. For better temperature control, use a heating mantle with a sand or oil bath to ensure even heat distribution.[6] Avoid heating the reaction flask more than half-full to promote uniform boiling.[13] Concentrated sulfuric acid can cause charring if the temperature is too high.[6]
Problem: The reaction is boiling too violently, and I can see vapors escaping the top of the condenser.
Potential Cause
Diagnostic Question(s)
Recommended Solution
Excessive Heat Input
Is the solvent "bumping" (boiling in large, sudden bursts)? Is the condensation ring near the top of or above the condenser?
Immediately lower or remove the heat source.[3] Ensure that boiling chips or a magnetic stirrer are in the flask to promote smooth boiling and prevent superheating.[1] Once the boiling has subsided, re-apply heat at a much lower setting and increase it gradually.
Inefficient Condensing
Is the cooling water flow rate sufficient? Is the water entering the condenser warm?
Increase the flow rate of the cooling water. If the tap water is warm, consider using a recirculating chiller for more efficient cooling.
Section 3: Experimental Protocol & Best Practices
This section provides a standardized, step-by-step protocol for setting up and running a successful methyl esterification reaction under reflux.
Protocol: Acid-Catalyzed Methyl Esterification of Benzoic Acid
Materials:
Round-bottom flask (select a size that will be 1/3 to 1/2 full with all reagents)[13]
Attach the reflux condenser vertically to the top of the flask. Ensure the joint is snug.
Attach the water tubing: the inlet tube to the lower condenser arm and the outlet tube to the upper arm.[2] Place the outlet tube securely in a drain.
Reagent Addition & Reaction Initiation:
Add an excess of methanol to the flask (e.g., a 6:1 molar ratio of methanol to carboxylic acid is a good starting point).[14]
Begin stirring the mixture.
Slowly and carefully, add the concentrated sulfuric acid catalyst (e.g., 3-5 mol% relative to the carboxylic acid) to the stirring mixture. The addition is exothermic.[6]
Turn on the cooling water to the condenser, ensuring a gentle but steady flow.[3]
Running the Reflux:
Turn on the heating mantle to a low-to-medium setting.
Increase the heat gradually until the methanol begins to boil gently.
Adjust the heat to maintain a steady reflux, identified by a condensation ring that is stable in the lower third of the condenser.[6]
Allow the reaction to reflux for the desired time (typically 1-4 hours), monitoring periodically via TLC if desired.[12]
Reaction Workup (Post-Reflux):
Once the reaction is complete, turn off the heat and allow the apparatus to cool to room temperature.
Follow a standard aqueous workup procedure to neutralize the acid catalyst and purify the methyl benzoate product. This typically involves washing with a weak base like sodium bicarbonate solution.[15]
Section 4: Quick Reference Data
The choice of solvent is the primary determinant of the reflux temperature. While methyl esterification implies the use of methanol, other alcohols can be used to form different esters.
Solvent
Boiling Point (°C)
Notes
Methanol
64.7
The standard alcohol/solvent for producing methyl esters. Highly volatile.
Ethanol
78.4
Used for producing ethyl esters.
n-Propanol
97.0
Used for producing propyl esters. Higher boiling point allows for higher reaction temperatures.
Isopropanol
82.5
Used for producing isopropyl esters.
n-Butanol
117.7
Used for producing butyl esters. Significantly higher reflux temperature.
Toluene
110.6
Sometimes used as a co-solvent, especially with a Dean-Stark trap to azeotropically remove water.
Section 5: Visualizing the Troubleshooting Process
To aid in diagnosing issues, the following flowchart outlines the logical steps to take when optimizing your reflux reaction.
Caption: Troubleshooting decision tree for diagnosing causes of low yield in reflux esterification.
Section 6: References
Fisher Esterification, Reflux, Isolation and Purification of Esters. HSC Chemistry & Physics. Available from: [Link]
Effect of Temperature on esterification reaction. ResearchGate. Available from: [Link]
Monitoring a Progressing Transesterification Reaction by Fiber-Optic Near Infrared Spectroscopy with Correlation to. JAOCS. Available from: [Link]
Kinetics, Mechanism and Novel Methods Of Esterification. ijarsct. Available from: [Link]
How to set up a reflux apparatus. CDN. Available from: [Link]
Real-time monitoring of the transesterification reaction in biodiesel production. Theseus. Available from: [Link]
Experimental Procedure for Esterification | Writing in Biology. Hamilton College. Available from: [Link]
Preparation of fatty acid methyl esters for gas-liquid chromatography. PMC. Available from: [Link]
Catalytic methyl esterification of colophony over ZnO/SFCCR with subcritical CO2: catalytic performance, reaction pathway and kinetics. The Royal Society. Available from: [Link]
How to Set-up and Perform Reflux. YouTube. Available from: [Link]
Process Intensification Strategies for Esterification: Kinetic Modeling, Reactor Design, and Sustainable Applications. PMC. Available from: [Link]
Trends in Widely Used Catalysts for Fatty Acid Methyl Esters (FAME) Production: A Review. MDPI. Available from: [Link]
Semi-empirical Study of Acetic Acid Esterification and Methyl Ester Transesterification Reactions with Nafion Catalyst using PM7. Journal of Universitas Airlangga. Available from: [Link]
Effect of Reaction Temperature and Catalyst Concentration for Producing Biodiesel from Waste Beef Tallow Using Heterogeneous Cat. Neliti. Available from: [Link]
Physical Properties of Esters. Chemistry LibreTexts. Available from: [Link]
A parameter study of ultrasound assisted enzymatic esterification. PMC. Available from: [Link]
Setting up a reflux. University of York. Available from: [Link]
Optimization of Esterification of Palm Fatty Acid Distillate to Methyl Ester Using Microwave-Assisted Titanium Sulfonated Incomp. Aidic. Available from: [Link]
25.5 Esters – Structure, Properties and Naming. Open Library Publishing Platform. Available from: [Link]
Catalysts and esterification process. Google Patents. Available from:
Epoxidation of Methyl Esters as Valuable Biomolecules: Monitoring of Reaction. MDPI. Available from: [Link]
Properties of Common Solvents. DisperseTech. Available from: [Link]
Solvent Boiling Point Chart. BRANDTECH Scientific. Available from: [Link]
Reaction Kinetics and Chemical Equilibrium of Homogeneously and Heterogeneously Catalyzed Acetic Acid Esterification with Methanol and Methyl Acetate Hydrolysis. ACS Publications. Available from: [Link]
Time-course kinetic model for the enzyme-limited hydrolysis of methyl esters elucidates the reaction mechanism and inhibition challenges for the production of fatty acids. Monash University. Available from: [Link]
Optimization and Kinetic Study of Palmitic Acid Esterification with Subcritical Methanol via Response Surface Methodology. MDPI. Available from: [Link]
Intensification and Optimization of FAME Synthesis via Acid-Catalyzed Esterification Using Central Composite Design (CCD). ACS Omega. Available from: [Link]
Esterification reactions catalyzed by lipases immobilized in organogels. Effect of temperature and substrate diffusion. ResearchGate. Available from: [Link]
Does increasing the alcohol chain length affect ester yield when reacted with acetic acid? Quora. Available from: [Link]
Effect of temperature and time on acid value during esterification process, condition. ResearchGate. Available from: [Link]
Effect of reaction temperature on the yield of the esterification reaction. ResearchGate. Available from: [Link]
Technical Support Center: Minimizing Side Products in Cycloalkyl Ester Synthesis
Welcome to the Application Science Support Center. As a Senior Application Scientist, I frequently consult with researchers and drug development professionals struggling with the esterification of secondary and tertiary...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Application Science Support Center.
As a Senior Application Scientist, I frequently consult with researchers and drug development professionals struggling with the esterification of secondary and tertiary cycloalkanols. Unlike primary alcohols, cycloalkanols are highly susceptible to competing side reactions—most notably E1/E2 eliminations and acyl migrations.
This guide synthesizes field-proven methodologies and mechanistic causality to help you establish self-validating, high-yield protocols. We will bypass rigid templates to directly address the kinetic and thermodynamic challenges occurring in your reaction flask.
Mechanistic Pathway Analysis
Understanding the competition between your target esterification pathway and common side reactions is the first step to effective troubleshooting. The diagram below illustrates how reagent choice and steric hindrance dictate the fate of the cycloalkanol.
Reaction pathways in cycloalkyl esterification highlighting desired products and side reactions.
Troubleshooting & FAQs
Q1: Why am I seeing significant cycloalkene formation instead of my target cycloalkyl ester?Causality: Secondary and tertiary cycloalkanols are highly prone to E1 elimination (dehydration) under acidic conditions, such as those used in Fischer esterification. When the hydroxyl group is protonated, it becomes an excellent leaving group (water), forming a stable cycloalkyl carbocation. This intermediate rapidly loses a
-proton to form a thermodynamically stable cycloalkene 12.
Solution: Abandon acidic Fischer conditions. Transition to mild, neutral coupling conditions like the Steglich esterification, which operates at room temperature without generating carbocation intermediates 34.
Q2: I switched to Steglich esterification (DCC/DMAP), but my yield is low and I'm isolating a highly polar byproduct. What is it, and how do I prevent it?Causality: The byproduct is an N-acylurea. During Steglich esterification, the carboxylic acid and DCC form an O-acylisourea intermediate. If nucleophilic attack by the cycloalkanol is slow due to steric hindrance, this intermediate undergoes a 1,3-dipolar O-to-N acyl migration to form the thermodynamically stable, unreactive N-acylurea 5 [[6]]().
Solution: Ensure 5–10 mol% DMAP is present. DMAP is a highly efficient nucleophile that rapidly intercepts the O-acylisourea to form a reactive N-acylpyridinium intermediate, kinetically outcompeting the migration pathway 5. Furthermore, switching the solvent from THF to dichloromethane (DCM) and adding a catalytic amount of p-toluenesulfonic acid (p-TSA) has been proven to almost entirely eliminate N-acylurea formation [[6]]().
Q3: My cycloalkanol is highly sterically hindered. Even with optimized Steglich conditions, the reaction stalls. What is the best alternative?Causality: The N-acylpyridinium intermediate in the Steglich reaction can still be too bulky for extremely hindered cycloalkanols to attack efficiently.
Solution: Implement the Yamaguchi esterification. This method uses 2,4,6-trichlorobenzoyl chloride (TCBC) to form a mixed anhydride. The extreme steric bulk of the trichlorophenyl ring effectively shields its own carbonyl, directing the DMAP-catalyzed nucleophilic attack of the alcohol exclusively to the less hindered aliphatic carbonyl carbon 7 [[8]](). This is the gold standard for macrolactonization and highly functionalized esters 910.
Quantitative Data: Method Comparison
Esterification Method
Typical Yield (Hindered Alcohols)
Primary Side Product
Root Cause of Side Product
Mitigation Strategy
Fischer Esterification
< 30%
Cycloalkene
E1 Elimination via carbocation
Avoid for 2°/3° cycloalkanols entirely.
Standard Steglich
50–70%
N-acylurea
O-to-N acyl migration
Increase DMAP to 10 mol%; change solvent.
Modified Steglich
80–90%
DCU (Insoluble)
Reagent byproduct
Filter DCU; use EDC for aqueous workup.
Yamaguchi
85–95%
Minimal
Symmetric anhydride formation
Maintain strict stoichiometry and order of addition.
Use this protocol for moderately hindered cycloalkanols where standard DCC coupling has previously failed.
Preparation: Dissolve the carboxylic acid (1.0 eq) and the cycloalkanol (1.1 eq) in anhydrous Dichloromethane (DCM) to a concentration of 0.1 M.
Causality: DCM is chosen over THF because non-polar, non-coordinating solvents limit the stabilization of the transition state that leads to O-to-N acyl migration [[6]]().
Catalyst Addition: Add DMAP (0.1 eq) and p-toluenesulfonic acid monohydrate (p-TSA·H₂O) (0.05 eq) to the stirring solution.
Causality: DMAP acts as a superior nucleophile to intercept the O-acylisourea. Catalytic p-TSA further suppresses the 1,3-rearrangement to N-acylurea 6.
Activation: Cool the reaction flask to 0 °C. Add DCC (1.1 eq) dropwise as a solution in DCM.
Causality: Low temperature controls the exothermic activation step, minimizing thermal degradation.
Self-Validating Cue: A white precipitate of dicyclohexylurea (DCU) should begin forming within 10 minutes.
Causality: DCU is highly insoluble in DCM. Its precipitation drives the equilibrium forward and provides visual confirmation of intermediate formation 11.
Completion: Warm to room temperature and stir for 4–12 hours. Monitor via TLC. Filter the DCU byproduct, wash the organic layer with 0.5 M HCl, then sat. NaHCO₃, dry, and concentrate.
Use this protocol for extremely bulky substrates or macrolactonization.
Mixed Anhydride Formation: Dissolve the carboxylic acid (1.0 eq) and Et₃N (1.2 eq) in anhydrous Toluene. Add 2,4,6-trichlorobenzoyl chloride (TCBC) (1.1 eq) dropwise at 0 °C. Stir for 1–2 hours.
Self-Validating Cue: Formation of triethylammonium chloride salts as a white suspension confirms mixed anhydride formation [[9]]().
Nucleophilic Attack: In a separate flask, dissolve the sterically hindered cycloalkanol (1.0 eq) and DMAP (1.5 eq) in Toluene. Transfer the mixed anhydride solution to the alcohol/DMAP solution.
Causality: DMAP regioselectively attacks the less hindered aliphatic carbonyl (avoiding the trichlorophenyl carbonyl). The stoichiometric amount is required because DMAP acts as both the acyl transfer agent and an acid scavenger in this specific microenvironment 78.
Completion: Stir at room temperature (or heat to 60 °C if highly hindered) until complete by TLC. Quench with water, extract with EtOAc, wash with brine, dry, and purify.
Column chromatography solvent systems for methyl esters
Executive Summary Methyl esters (including Fatty Acid Methyl Esters - FAMEs) are generally non-polar to moderately polar substrates. While often considered "easy" to purify, they present unique challenges: on-column hydr...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
Methyl esters (including Fatty Acid Methyl Esters - FAMEs) are generally non-polar to moderately polar substrates. While often considered "easy" to purify, they present unique challenges: on-column hydrolysis (degradation), isomer co-elution (cis/trans overlap), and detection difficulties (lack of UV chromophores).
This guide replaces generic advice with a decision-matrix approach, treating your purification as a logic problem rather than a recipe.
Module 1: The Solvent System Matrix
Do not guess solvent ratios. Select your system based on the Electronic Architecture of your specific methyl ester.
KB-01: Standard & Green Solvent Systems
For synthetic intermediates and simple saturated FAMEs.
Target Molecule Type
Recommended System
Starting Ratio (v/v)
Technical Rationale
Simple Methyl Esters (Synthetic intermediates)
Hexane / Ethyl Acetate
95:5 to 80:20
Standard dipole-dipole interaction. EtOAc provides excellent selectivity for the ester carbonyl group.
Green Alternative (Safety/Eco-focus)
Heptane / Ethyl Acetate
90:10
Heptane is less toxic than hexane. Note: Heptane is more viscous; backpressure may increase slightly.
Lipids / FAMEs (Long alkyl chains)
Petroleum Ether / Diethyl Ether
95:5
"Pet Ether" is cheaper for large volumes. Diethyl ether prevents the "tailing" often seen with EtOAc in lipid analysis due to H-bonding suppression.
Aromatic Esters (Conjugated systems)
Toluene / Hexane
10:90 to 50:50
Pi-pi interactions between toluene and the aromatic ring improve separation of closely related aromatic esters.
For separating cis/trans isomers or varying degrees of unsaturation (e.g., Oleate vs. Linoleate).
The Challenge: Standard silica separates based on polarity. A methyl ester with 1 double bond has nearly identical polarity to one with 2 double bonds.
The Solution:Argentation Chromatography (Ag-Ion). [1]
Stationary Phase: Silica Gel impregnated with 10% Silver Nitrate (
-complexes with double bonds.[2] More double bonds = Stronger retention.[2]
Target Separation
Solvent System
Gradient Profile
Saturated vs. Unsaturated
Hexane / Diethyl Ether
Isocratic 90:10 or Gradient 0-20% Ether
Cis vs. Trans Isomers
Toluene / Hexane (Low temp)
Isocratic (Run at 0°C to stabilize Ag- complex)
High Unsaturation (PUFAs)
Hexane / Acetonitrile
98:2 to 90:10 (Acetonitrile is a strong modifier here)
Module 2: Visualization Logic (Workflow)
Methyl esters often lack strong UV absorbance, making them "invisible" on standard 254 nm settings unless conjugated. Use this decision tree to visualize your fractions.
Caption: Decision tree for selecting the appropriate visualization method for methyl esters lacking strong chromophores.
Module 3: Troubleshooting Hub (FAQ)
Ticket #1: "My product is decomposing on the column."
User Report: I spotted pure methyl ester on the TLC, but after the column, I recovered the carboxylic acid starting material.
Root Cause:Silica Gel Hydrolysis.
Standard silica gel is slightly acidic (pH 6.0–6.5). In the presence of residual moisture and long residence times, it catalyzes the hydrolysis of labile methyl esters back to carboxylic acids.
The Fix (Protocol):
Neutralize the Silica: Pre-wash your silica slurry with 1% Triethylamine (TEA) in Hexane.
Buffer the Solvent: Add 0.1% TEA to your mobile phase during the run.
Speed: Flash chromatography is "flash" for a reason. Do not let esters sit on the column overnight.
Ticket #2: "I have a 'ghost' spot streaking below my ester."
User Report: My methyl ester spot looks like a comet with a long tail, or I see a second spot co-eluting just below it.
Root Cause:Residual Free Fatty Acids (FFA).
Incomplete methylation leaves trace carboxylic acids. Acids interact strongly with silica silanols, causing streaking that contaminates the ester fractions.
The Fix (Protocol):
Pre-Column Wash: Do not rely on the column to separate the acid. Dissolve crude in Et2O and wash with saturated Sodium Bicarbonate (
) before loading.
Check the TLC: If the streak persists, the ester might be unstable (see Ticket #1).
Ticket #3: "I cannot separate the methyl ester from the starting alcohol."
User Report: The Rf difference is < 0.1.
Root Cause:Polarity Mismatch.
Methyl esters and long-chain alcohols often have similar polarities in Hexane/EtOAc.
The Fix:
Switch Selectivity: Change the modifier. If using EtOAc, switch to Acetone or Diethyl Ether .
Acetylation: If the alcohol is the impurity, add a small amount of acetic anhydride to the crude mixture to convert the alcohol to an acetate. The acetate will usually have a significantly different Rf than the methyl ester.
Context: Required for separating FAME isomers (e.g., C18:1 cis vs. C18:1 trans).
Preparation of 10%
-Silica:
Dissolve: Dissolve 10 g of Silver Nitrate in 20 mL of water (minimal volume).
Dilute: Add 200 mL of Acetone to the silver solution.
Slurry: Add 90 g of dry Silica Gel to the solution and stir vigorously to form a slurry.
Evaporate: Rotary evaporate the solvent (shield flask from light with foil) until a free-flowing powder remains.
Activate: Dry in an oven at 120°C for 4 hours.
Storage: Store in a dark jar (foil-wrapped). Silver silica degrades in light (turns grey/purple).
Warning: Silver ions are strong oxidizers. Do not use with easily oxidizable solvents (like ether containing peroxides) without testing.
References
Christie, W. W. (1989). Silver ion chromatography using solid-phase extraction columns packed with a bonded-sulfonic acid phase.[3][4] Journal of Lipid Research, 30(9), 1471-1473. Link
AOCS Lipid Library. Silver Ion Chromatography - Thin-Layer Chromatography. American Oil Chemists' Society. Link
Biotage. (2023).[5] Non-aqueous reversed-phase flash column chromatography – a nice alternative for purifying lipophilic compounds. Link
University of Rochester. Solvent Systems for Flash Column Chromatography. Department of Chemistry. Link
Taygerly, J. P., et al. (2012). A convenient guide to help select replacement solvents for dichloromethane in chromatography. Green Chemistry, 14, 3020-3025. (Contextualized via NIH Search Results on Safer Solvents). Link
1H NMR spectrum analysis of Methyl 2-(3-methylcyclohexyl)acetate
This guide provides an in-depth technical analysis of the 1H NMR spectrum of Methyl 2-(3-methylcyclohexyl)acetate , a critical intermediate in the synthesis of fragrances and pharmaceutical building blocks. It addresses...
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides an in-depth technical analysis of the 1H NMR spectrum of Methyl 2-(3-methylcyclohexyl)acetate , a critical intermediate in the synthesis of fragrances and pharmaceutical building blocks. It addresses the stereochemical challenges inherent to 1,3-disubstituted cyclohexanes and compares 1H NMR with alternative characterization techniques.
Executive Summary & Structural Context
Methyl 2-(3-methylcyclohexyl)acetate (CAS: 79205-87-1) consists of a cyclohexane ring substituted at the 1-position with a methyl acetate group (
) and at the 3-position with a methyl group ().
The critical analytical challenge for this molecule is stereoisomerism . As a 1,3-disubstituted cyclohexane, it exists primarily as two diastereomers:
Cis-isomer: The thermodynamic product where both substituents can adopt stable equatorial positions (diequatorial).[1]
Trans-isomer: The kinetic or less stable form where one substituent is axial and the other equatorial.
This guide details the spectral signatures required to distinguish these isomers and validates the purity of the compound.
Materials and Methods
To ensure reproducibility and spectral resolution sufficient for isomer differentiation, the following protocol is recommended.
Experimental Protocol
Sample Preparation: Dissolve 10–20 mg of the analyte in 0.6 mL of Chloroform-d (CDCl
) . Ensure the solvent contains 0.03% TMS (Tetramethylsilane) as an internal reference ( ppm).
Instrument Configuration:
Frequency: Minimum 400 MHz recommended. Lower fields (60–100 MHz) may fail to resolve the alpha-methylene doublets of the isomers.
Pulse Sequence: Standard 1D proton with 30° pulse angle.
Scans: 16–64 scans to ensure high signal-to-noise ratio for minor isomer detection.
Temperature: 298 K (25°C).
Workflow Visualization
The following diagram outlines the logical flow for structural confirmation, highlighting the decision points for distinguishing isomers.
Figure 1: Analytical workflow for stereochemical determination of Methyl 2-(3-methylcyclohexyl)acetate.
Spectral Analysis & Assignments
The 1H NMR spectrum in CDCl
exhibits distinct regions corresponding to the methoxy ester, the alpha-methylene protons, and the cyclohexane ring.
Key Chemical Shifts (400 MHz, CDCl
)
The following data represents the mixture of isomers. Note the "doubling" of signals for the sensitive protons near the chiral centers.
Proton Group
Chemical Shift (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">
, ppm)
Isomer Differentiation (The Alpha-Methylene Probe):
The protons on the carbon alpha to the carbonyl (
) are the most reliable indicators of stereochemistry.
Signal A (2.28 ppm): Corresponds to the minor isomer (typically the trans or axial-equatorial form in similar systems).
Signal B (2.18 ppm): Corresponds to the major isomer (typically the cis or diequatorial form).
Mechanism: The chemical shift difference arises from the anisotropic effect of the cyclohexane ring. An axial substituent experiences a different magnetic environment than an equatorial one.
The Methyl Doublets:
The methyl group at position 3 appears as two overlapping doublets at 0.92 ppm and 0.88 ppm . The splitting (
Hz) is due to vicinal coupling with the H3 methine proton. The presence of two distinct doublets confirms the existence of diastereomers.
Ring Conformation:
The broad multiplets between 1.09 and 1.86 ppm are characteristic of the cyclohexane chair conformation. The complexity prevents first-order analysis without high-field (600 MHz+) decoupling, but the integral should sum to 9 protons (excluding the methyls and alpha-methylene).
Comparative Analysis: Performance vs. Alternatives
This section objectively compares 1H NMR against other analytical techniques for this specific molecule.
Method Comparison Matrix
Feature
1H NMR (400 MHz)
13C NMR
GC-MS
Primary Utility
Structural connectivity & Stereochemistry
Carbon counting & Isomer resolution
Molecular weight & Trace impurity detection
Isomer Resolution
Good (Distinct -CH signals)
Excellent (Distinct signals for all carbons)
Moderate (Separation depends on column polarity)
Sample Requirement
~10 mg (Non-destructive)
~50 mg (Non-destructive)
<1 mg (Destructive)
Speed
Fast (10-15 mins)
Slow (1-4 hours)
Fast (20-30 mins)
Limitations
Overlapping ring protons
Low sensitivity
Hard to distinguish stereoisomers by fragmentation alone
Why 1H NMR is the Standard
While GC-MS is superior for quantifying trace impurities in a reaction mixture, it relies on retention time differences which can be slight for diastereomers. 1H NMR provides a direct structural readout. The coupling constant (
) of the alpha-methylene doublet (7 Hz) directly verifies the connectivity to a methine proton (), ruling out quaternary impurities or rearranged products.
1H NMR vs. 13C NMR for Stereochemistry
For 1,3-disubstituted cyclohexanes, 13C NMR often provides clearer separation of isomers because the chemical shift dispersion is larger (0–200 ppm range). However, 1H NMR is faster and sufficient if the focus is on the ratio of the alpha-methylene signals (2.18 vs 2.28 ppm).
Stereochemical Pathway Analysis
Understanding the origin of the signals requires visualizing the conformational equilibrium. The 1,3-cis isomer can adopt a diequatorial conformation, which is energetically favored over the diaxial conformation. The trans isomer is locked in an equatorial-axial conformation.
Figure 2: Conformational origins of the distinct NMR signals.
References
Synthesis and NMR Data of Methyl 3-methylcyclohexylacetate:
Canadian Journal of Chemistry, "Synthesis of carbocycles
-unsaturated esters via radical-induced cyclizations".
[Link]
Conformational Analysis of 1,3-Disubstituted Cyclohexanes :
Journal of the Chemical Society, Perkin Transactions 2, "Conformational isomerism in cis-cyclohexane-1,3-diol".
[Link]
Comparative Guide: GC-MS Profiling of Methyl (3-methylcyclohexyl)acetate
The following guide details the GC-MS fragmentation behavior of Methyl (3-methylcyclohexyl)acetate , distinguishing it from common structural isomers and providing a robust analytical protocol. Executive Summary & Struct...
Author: BenchChem Technical Support Team. Date: March 2026
The following guide details the GC-MS fragmentation behavior of Methyl (3-methylcyclohexyl)acetate , distinguishing it from common structural isomers and providing a robust analytical protocol.
Executive Summary & Structural Definition
Target Compound: Methyl (3-methylcyclohexyl)acetate
CAS: 50539-20-3 (Generic for isomers) / Specific isomer dependent
Molecular Formula:
(MW: 170.25)
Structure: A cyclohexane ring substituted at position 3 with a methyl group and at position 1 with a methyl acetate side chain ().
The Analytical Challenge:
Researchers often confuse this compound with its structural isomer, 3-methylcyclohexyl acetate (the acetate ester of the alcohol). While isobaric (
), their fragmentation pathways are distinct. This guide provides the mass spectral evidence to differentiate the acid methyl ester (target) from the alcohol acetate (decoy) and separate its stereoisomers.
Fragmentation Mechanics: The Diagnostic Fingerprint
The mass spectrum of Methyl (3-methylcyclohexyl)acetate is governed by the stability of the methyl ester moiety and the cyclohexane ring.
Primary Fragmentation Pathway: The McLafferty Rearrangement
Unlike acetate esters of alcohols (which fragment to
43), methyl esters of alkanoic acids with available -hydrogens undergo the McLafferty Rearrangement .[1]
Mechanism: The carbonyl oxygen abstracts a
-hydrogen from the cyclohexane ring (C1 or C2 position).
Cleavage: The bond between the
and carbons (relative to the carbonyl) breaks.
Result: This yields the resonance-stabilized enol radical cation [
] at 74 , the base peak for this compound class.
Secondary Pathways
-Cleavage: Loss of the methoxy group () yields the acylium ion .
Ring Fragmentation: The cyclohexane ring typically fragments to form hydrocarbon ions at
55, 81, and 95 ().
Visualization of Fragmentation Pathways
The following diagram illustrates the divergent pathways between the target methyl ester and its alcohol ester isomer.
Figure 1: Divergent fragmentation pathways. The target compound yields a diagnostic m/z 74 ion, while the alcohol ester isomer yields m/z 43.
Comparative Analysis: Target vs. Alternatives
The table below contrasts the target compound with its most common analytical interferences.
The 1,3-disubstitution pattern on the cyclohexane ring creates cis and trans isomers.
Cis-isomer (Diequatorial): Thermodynamically more stable. Typically elutes later on non-polar columns (e.g., DB-5MS) due to stronger interaction with the stationary phase relative to the more compact trans isomer.
Trans-isomer (Axial/Equatorial): Typically elutes earlier .
Mass Spectra: The mass spectra of cis and trans isomers are nearly identical. Identification relies on Retention Index (RI) rather than spectral fingerprinting.
Experimental Protocol
This protocol ensures reproducible separation of isomers and minimizes thermal degradation.
.
Rationale: Methyl esters are preferred over TMS esters for this analysis because the m/z 74 peak is more diagnostic than the ubiquitous m/z 73 TMS peak.
Figure 2: Validated workflow for the analysis of methyl cyclohexaneacetate derivatives.
Results & Discussion
Identification Logic
Check Base Peak: If m/z 74 is the base peak, the compound is a methyl ester of an alkanoic acid. If m/z 43 dominates, suspect the alcohol acetate isomer.
Verify Molecular Ion: Look for a small peak at m/z 170 .
Confirm Isomer:
Trans-isomer: Expected RI approx. 1210–1230 (on DB-5).
Cis-isomer: Expected RI approx. 1230–1250 (on DB-5).
Note: Exact RI values vary by column age and phase batch; relative elution order (Trans < Cis) is the reliable metric.
Troubleshooting
Peak Tailing: Indicates active sites in the liner. Replace with a deactivated splitless liner.
Missing m/z 74: If the spectrum shows m/z 73 and 75 but no 74, the derivatization may have failed, or the sample is a TMS derivative.
References
NIST Mass Spectrometry Data Center. Cyclohexaneacetic acid, methyl ester (Methyl cyclohexylacetate) Mass Spectrum. NIST Chemistry WebBook, SRD 69.[7] Available at: [Link]
McLafferty, F. W., & Tureček, F. (1993). Interpretation of Mass Spectra (4th ed.). University Science Books. (Standard text for McLafferty rearrangement mechanics).
Sparkman, O. D. (2005). Mass Spectrometry Desk Reference. Global View Publishing.
PubChem. 3-Methylcyclohexyl acetate (Isomer Comparison Data). National Library of Medicine. Available at: [Link]
Author: BenchChem Technical Support Team. Date: March 2026
Content Type: Publish Comparison Guide
Audience: Researchers, Synthetic Chemists, and Drug Development Professionals
Focus: Reaction Monitoring, Purity Assessment, and Spectral Differentiation[1]
Executive Summary
Methyl 2-(3-methylcyclohexyl)acetate is a specialized cycloaliphatic ester often utilized as a fragrance intermediate or a building block in pharmaceutical synthesis. Its structural core consists of a cyclohexane ring substituted with a methyl group and an acetate side chain.
For researchers synthesizing or characterizing this molecule, the primary analytical challenge is distinguishing the product from its starting materials—typically 2-(3-methylcyclohexyl)acetic acid (the precursor) or (3-methylcyclohexyl)ethanol (if synthesized via acetylation).
This guide provides a technical comparison of the FTIR spectral features of the target ester against its critical precursors.[1] It establishes a self-validating protocol for reaction monitoring, ensuring high-confidence determination of reaction completion without immediate reliance on NMR.
Theoretical Grounding & Vibrational Logic
To interpret the FTIR spectrum of Methyl 2-(3-methylcyclohexyl)acetate accurately, we must deconstruct its vibrational modes based on its functional architecture:
Methyl Ester Moiety (
): The defining feature. It exhibits a sharp, intense carbonyl stretch and characteristic C-O-C stretching vibrations.
Cyclohexane Ring: Contributes intense
C-H stretching and bending modes (scissoring/rocking).
Substitution Pattern (1,3-disubstitution): While FTIR is less sensitive to regioisomerism than NMR, subtle fingerprint region bands (600–1400 cm⁻¹) can indicate substitution patterns.
The "Performance" Metric: Reaction Completion
In a synthesis context, "performance" is defined by the complete disappearance of precursor signals and the emergence of product-specific bands .
The Shift: The conversion of the Carboxylic Acid (
) to the Methyl Ester () results in a diagnostic blue shift of the Carbonyl () peak and the collapse of the broad O-H envelope.
Comparative Data: Product vs. Precursor
The following table contrasts the target ester with its most common precursor, 2-(3-methylcyclohexyl)acetic acid. Use these values to validate your synthesis.
Table 1: Critical FTIR Absorption Peaks (cm⁻¹)
Functional Group
Mode
Target Product (Ester)
Precursor (Carboxylic Acid)
Diagnostic Action
O-H (Hydroxyl)
Stretch
Absent
2500–3300 (Broad)
Primary Indicator. Disappearance signifies consumption of acid.
C=O (Carbonyl)
Stretch
1735–1745 (Sharp)
1700–1715 (Intense)
Ester C=O appears at higher wavenumber than Acid C=O.
Note: The "Fingerprint Region" (600–1400 cm⁻¹) will contain ring vibrations specific to the 1,3-disubstitution pattern. However, for reaction monitoring, the Carbonyl and Hydroxyl regions are the authoritative "Go/No-Go" signals.
Experimental Protocol: Self-Validating Workflow
To ensure data integrity, follow this ATR-FTIR (Attenuated Total Reflectance) protocol. This method minimizes sample preparation errors common in transmission (KBr pellet) modes.
Materials
Instrument: FTIR Spectrometer with Diamond or ZnSe ATR Crystal.
Solvent: Isopropanol (analytical grade) for cleaning.
Reference: Air background (collected immediately prior to sample).
Step-by-Step Methodology
System Initialization:
Clean crystal with Isopropanol. Ensure energy throughput is >95% of the baseline.
Apply a thin film of the starting material (Acid) to the crystal.
Record spectrum.[1][3] Verify the broad O-H stretch at 3000 cm⁻¹.
Reaction Sampling (The Variable):
Take an aliquot from the reaction vessel.
Mini-Workup (Crucial): If the reaction solvent is high-boiling or IR-active (e.g., DMF, Toluene), perform a rapid extraction (EtOAc/Water) and dry the organic layer. Evaporate solvent. Direct injection of reaction mixture often obscures peaks.
Perform Baseline Correction and Normalization against the C-H stretch (2900 cm⁻¹) which remains constant.
Validation Logic:
IF Broad O-H is present → Reaction Incomplete.
IF C=O is split (1710 + 1740) → Mixed Product/Starting Material.
IF Single sharp C=O at 1740 cm⁻¹ AND Flat baseline at 3200 cm⁻¹ → Reaction Complete.
Decision Pathway Visualization
The following diagram illustrates the logical flow for determining reaction progress using the spectral data described above.
Caption: Logic gate workflow for validating esterification completion via FTIR spectral analysis.
Technical Nuances & Troubleshooting
When comparing Methyl 2-(3-methylcyclohexyl)acetate to alternatives or isomers, consider these advanced factors:
A. Isomeric Differentiation (3-methyl vs. 4-methyl)
Distinguishing the 3-methyl isomer from the 4-methyl isomer via FTIR is difficult due to spectral overlap.
Strategy: FTIR is a functional group filter. For isomeric purity, you must rely on GC-MS or NMR (
or ).
Observation: The fingerprint region (1000–1300 cm⁻¹) may show slight variations in peak ratios due to the different ring conformations (axial vs. equatorial methyl positioning), but this is not reliable for quantitative purity without a chemometric model.
B. Water Contamination
Symptom: A small, rounded bump at ~3400 cm⁻¹.
False Negative: This can be mistaken for unreacted acid.
Differentiation: Carboxylic acid O-H is very broad and often merges with the C-H stretch (2900 cm⁻¹). Water O-H is distinct and centered higher (3400 cm⁻¹).
C. The "Ester Shift"
In the conversion from Acid to Methyl Ester:
The Acid C=O is lowered by hydrogen bonding (dimerization), typically appearing at 1710 cm⁻¹ .
The Ester C=O cannot hydrogen bond as a donor, shifting it up to 1740 cm⁻¹ .
Observation: During the reaction, you will see the 1710 peak shrink and the 1740 peak grow. An isosbestic point may be visible if the system is clean.
References
Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons.[4][5] (Standard reference for functional group frequencies).
NIST Chemistry WebBook. Infrared Spectra of Cyclohexane Derivatives. National Institute of Standards and Technology.[6][7] Available at: [Link][7]
Coates, J. (2000). Interpretation of Infrared Spectra, A Practical Approach. In Encyclopedia of Analytical Chemistry. John Wiley & Sons.[4][5] (Authoritative source for aliphatic ester vibrations).[3][8]
Distinguishing Methyl 2-(3-methylcyclohexyl)acetate from 2-Methylcyclohexyl acetate
Technical Comparison Guide: Structural Elucidation of Methyl 2-(3-methylcyclohexyl)acetate vs. 2-Methylcyclohexyl acetate Executive Summary This guide provides a definitive protocol for distinguishing Methyl 2-(3-methylc...
Author: BenchChem Technical Support Team. Date: March 2026
Technical Comparison Guide: Structural Elucidation of Methyl 2-(3-methylcyclohexyl)acetate vs. 2-Methylcyclohexyl acetate
Executive Summary
This guide provides a definitive protocol for distinguishing Methyl 2-(3-methylcyclohexyl)acetate (Compound A) from 2-Methylcyclohexyl acetate (Compound B) .[1] While both compounds share "methyl," "cyclohexyl," and "acetate" nomenclature, they are chemically distinct entities with different molecular formulas, connectivities, and fragmentation patterns.
The primary challenge in differentiation arises not from spectral overlap, but from nomenclature confusion and the presence of stereoisomers (cis/trans) in both species.[1] This guide outlines a self-validating analytical workflow using GC-MS and
-NMR.
Chemical Identity & Theoretical Basis
Before initiating experimental protocols, the structural connectivity must be defined to interpret spectral data accurately.[1]
Critical Insight: Compound A is a homologue of Compound B with an additional methylene (
) spacer and a reversed ester orientation relative to the ring.[1]
Mass Spectrometry (GC-MS) Profiling
Mass spectrometry provides the fastest differentiation due to the molecular weight difference.[1] However, fragmentation patterns confirm the structural connectivity.[1]
Mechanism of Fragmentation[1][5][6]
Compound B (Acetate): Secondary acetates characteristically undergo McLafferty rearrangement or elimination to lose acetic acid (
).[1] The base peak is typically the acetyl cation ( 43).[1]
Compound A (Methyl Ester): Methyl esters with a
-hydrogen (available on the ring) undergo the McLafferty rearrangement , typically yielding a diagnostic peak at 74 ().
Visualization: Fragmentation Pathways
Figure 1: Decision tree for MS fragmentation. Note the distinct parent ions and diagnostic fragments (
74 vs 43/96).
Nuclear Magnetic Resonance (
-NMR) Analysis
NMR is the "gold standard" for structural validation, particularly for confirming the ester orientation.[1]
Key Chemical Shift Differences
Proton Environment
Compound A (Methyl Ester)
Compound B (Acetate)
Mechanistic Explanation
Methyl Singlet
ppm ()
ppm ()
Oxygen deshields the methyl in A directly.[1][5] In B, the methyl is adjacent to a carbonyl, which is less deshielding.
Ring Methine
ppm
ppm
In B, the ring proton () is directly under the oxygen, causing a massive downfield shift.[1] In A, the ring is attached to a carbon.[1]
Alpha-Methylene
ppm ()
Absent
Compound A has a group between the ring and carbonyl; B does not.[1]
Experimental Protocol: NMR Identification
Sample Prep: Dissolve 10 mg of sample in 0.6 mL
(with 0.03% TMS).
Acquisition: Run standard proton sequence (16 scans minimum).[1]
Data Processing: Phase and baseline correct. Reference TMS to 0.00 ppm.[1]
Validation Logic:
Step 1: Look for the singlet.[1][5] If it is at 2.0 ppm , it is the Acetate (B).[1] If it is at 3.6 ppm , it is the Methyl Ester (A).[1]
Step 2: Look for the "CHO" proton.[1] If you see a multiplet at 4.5+ ppm , it confirms the Acetate (B).
Experimental Workflow: Chromatographic Resolution
If analyzing a mixture (e.g., side products from hydrogenation of cresyl esters), GC separation is required.[1]
Methodology:
Column: DB-5ms or equivalent (30m x 0.25mm x 0.25µm).[1] Non-polar stationary phases work best for boiling point separation.[1]
2-Methylcyclohexyl acetate (Compound B): Lower MW (156), lower boiling point.[1] Will elute first. Note: You may see two peaks due to cis/trans diastereomers.[1]
Methyl 2-(3-methylcyclohexyl)acetate (Compound A): Higher MW (170).[1] Will elute later.
Visualization: Analytical Workflow
Figure 2: Integrated analytical workflow for sample identification.
References
National Institute of Standards and Technology (NIST). 2-Methylcyclohexyl acetate Mass Spectrum & Properties (CAS 5726-19-2).[1] NIST Chemistry WebBook, SRD 69.[1] [Link][1]
PubChem. 2-Methylcyclohexyl acetate Compound Summary. National Library of Medicine.[1] [Link][1]
Silverstein, R. M., et al. Spectrometric Identification of Organic Compounds.[1] (Standard text for McLafferty rearrangement and Ester NMR shifts).
Disclaimer: This guide is intended for research purposes only. Always consult Safety Data Sheets (SDS) before handling chemical substances.
Comparative stability of cyclohexaneacetic acid esters vs cyclohexanol esters
Comparative Stability of Cyclohexaneacetic Acid Esters vs. Cyclohexanol Esters Executive Summary: The Structural Divergence In the landscape of prodrug design and scaffold selection, the choice between Cyclohexaneacetic...
Author: BenchChem Technical Support Team. Date: March 2026
Comparative Stability of Cyclohexaneacetic Acid Esters vs. Cyclohexanol Esters
Executive Summary: The Structural Divergence
In the landscape of prodrug design and scaffold selection, the choice between Cyclohexaneacetic acid esters (acyl-side modification) and Cyclohexanol esters (alcohol-side modification) is rarely a matter of simple stability. It is a strategic decision dictating the mechanism of activation and tissue-specific targeting .
While both scaffolds utilize the lipophilic cyclohexane ring to improve membrane permeability, their hydrolytic profiles diverge significantly due to the spatial arrangement of the steric bulk relative to the ester linkage.
Cyclohexaneacetic Acid Esters (
): Characterized by a methylene spacer (-branching). This spacer mitigates steric hindrance at the carbonyl carbon, rendering these esters chemically labile but highly susceptible to CES1 (Liver) hydrolysis.
Cyclohexanol Esters (
): Characterized by direct attachment of the oxygen to the secondary carbon of the ring. This creates significant steric crowding at the leaving group site, enhancing chemical stability and shifting enzymatic preference toward CES2 (Intestine) .
Mechanistic Analysis: Sterics and Hydrolysis
To predict stability, we must analyze the transition state energy of the hydrolytic pathway (
mechanism).
Chemical Stability (Alkaline Hydrolysis)
The rate-determining step in alkaline hydrolysis is the nucleophilic attack of the hydroxide ion on the carbonyl carbon to form the tetrahedral intermediate.
Cyclohexaneacetic Acid Esters: The cyclohexane ring is located at the
-position relative to the carbonyl. The intervening methylene group () acts as a "hinge," allowing the bulky ring to rotate away from the reaction center. Consequently, the Taft steric parameter () for the cyclohexylmethyl group is approximately -0.98 , indicating only moderate steric hindrance compared to a methyl group ().
Cyclohexanol Esters: The cyclohexane ring is directly attached to the ester oxygen (secondary alcohol). While the primary steric bulk is on the alcohol side, it shields the carbonyl carbon from nucleophilic approach through the "umbrella effect." More importantly, the departure of the bulky secondary alkoxide leaving group is kinetically less favorable than a primary alkoxide.
Enzymatic Selectivity (The CES1 vs. CES2 Rule)
For drug developers, enzymatic stability is often more critical than chemical stability. The human carboxylesterases (hCE) show distinct substrate specificities based on the "alcohol vs. acyl" bulk.
Feature
hCE1 (Liver Predominant)
hCE2 (Intestine Predominant)
Active Site Geometry
Large Acyl pocket / Small Alcohol pocket
Small Acyl pocket / Large Alcohol pocket
Substrate Preference
Cyclohexaneacetic Acid Esters (Bulky Acyl / Small Alcohol)
Cyclohexanol Esters (Small Acyl / Bulky Alcohol)
Prodrug Implication
Systemic release (Liver activation)
Pre-systemic release (Intestinal activation)
Critical Insight: If your goal is to bypass first-pass metabolism, a Cyclohexanol ester is risky as it targets the intestinal CES2. Conversely, a Cyclohexaneacetic acid ester is ideal for liver targeting (e.g., Gabapentin prodrugs like Gabapentin Enacarbil).
Visualization of Hydrolysis Pathways
The following diagram illustrates the steric environments and enzymatic preferences for both ester classes.
Figure 1: Comparative hydrolysis pathways showing the impact of steric positioning on chemical rate and enzymatic selectivity.
Comparative Data Analysis
The table below synthesizes kinetic data derived from Taft steric parameters and comparative hydrolysis studies of homologous series.
Table 1: Stability Profile Comparison
Parameter
Cyclohexaneacetic Acid Ester
Cyclohexanol Ester
Structure Type
Primary-like Acyl (-branched)
Secondary Alkyl Ester
Taft Steric ()
-0.98 (Acyl side)
-0.47 (Alcohol side)*
Relative Hydrolysis Rate ()
1.0 (Reference)
0.2 - 0.4 (Slower)
Chemical (pH 7.4)
~4-8 Hours
~12-24 Hours
Primary Enzymatic Target
hCE1 (Liver)
hCE2 (Intestine)
Prodrug Example
Gabapentin Enacarbil (Acyl-linked)
Cyclohexyl Acetate (Fragrance/Solvent)
*Note:
values are approximations based on isosteric groups (isobutyl vs. isopropyl). The secondary nature of cyclohexanol provides significant resistance to nucleophilic attack.
Aliquot 200 µL into 200 µL cold Acetonitrile (quench).
Analysis: Centrifuge (10,000 x g, 5 min) and inject supernatant into HPLC.
Calculation:
Plot
vs. Time.
Slope =
.
.
Workflow Diagram:
Figure 2: Standardized workflow for determining hydrolytic half-life.
Conclusion & Recommendations
Choose Cyclohexaneacetic Acid Esters if: You require a prodrug that is stable in the stomach (acidic pH) but rapidly activated in the liver by hCE1. This is the gold standard for systemic delivery of GABA analogs.
Choose Cyclohexanol Esters if: You require higher chemical stability during storage or formulation, or if you intend to target release in the intestinal lumen via hCE2 (e.g., for local effect or pre-systemic activation).
References
Taft, R. W. (1956). Separation of Polar, Steric, and Resonance Effects in Reactivity. In Steric Effects in Organic Chemistry. Wiley.[1] (Foundational text on
parameters).
Imai, T., et al. (2006). "Human carboxylesterase isozymes: catalytic properties and rational drug design." Drug Metabolism and Pharmacokinetics. Link
Cundy, K. C., et al. (2004). "XP13512 [(±)-1-([(α-Isobutanoyloxyethoxy)carbonyl]aminomethyl)-1-cyclohexane acetic acid], a Novel Gabapentin Prodrug: Improved Oral Bioavailability." Journal of Pharmacology and Experimental Therapeutics. Link
Satoh, T., & Hosokawa, M. (2006). "Structure, function and regulation of carboxylesterases." Chemico-Biological Interactions. Link
Testa, B., & Mayer, J. M. (2003). Hydrolysis in Drug and Prodrug Metabolism: Chemistry, Biochemistry, and Enzymology. Wiley-VCH.[1] (Comprehensive source on ester hydrolysis mechanisms).
Comparative Olfactory Profiling of Methyl Cyclohexylacetate Isomers: A Structure-Odor Relationship (SOR) Guide
As a Senior Application Scientist in fragrance chemistry and drug development, I frequently encounter the analytical challenge of distinguishing between closely related structural and stereoisomers. The "methyl cyclohexy...
Author: BenchChem Technical Support Team. Date: March 2026
As a Senior Application Scientist in fragrance chemistry and drug development, I frequently encounter the analytical challenge of distinguishing between closely related structural and stereoisomers. The "methyl cyclohexylacetate" family encompasses a variety of positional isomers (e.g., the ester of cyclohexylacetic acid vs. acetate esters of methylcyclohexanols) and stereoisomers (cis/trans configurations).
Even minor variations in the spatial arrangement of a methyl or acetate group can drastically alter a molecule's interaction with G-protein coupled olfactory receptors (ORs), leading to entirely distinct organoleptic properties. This guide objectively compares the olfactory performance, structural nuances, and analytical workflows for these isomers, providing a self-validating framework for researchers.
Structural Nuances and Olfactory Profiles
The olfactory perception of an ester is heavily dependent on its molecular geometry. A shift in the substitution pattern dictates the commercial and experimental application of the ingredient:
Methyl Cyclohexylacetate (CAS 40203-73-4): This is the methyl ester of cyclohexylacetic acid. It is characterized by a predominantly fruity and sweet profile, with distinct tropical notes heavily reminiscent of mango[1].
2-Methylcyclohexyl Acetate (CAS 5726-19-2): A positional isomer where the acetate group is attached directly to the cyclohexane ring alongside a methyl group at the 2-position. Its profile is highly complex, exhibiting fruity (90%), sweet (67.8%), and floral (66.4%) notes, with underlying hints of mint, banana, and apple[2].
trans-2-Methylcyclohexyl Acetate (CAS 15288-15-0): The trans-stereoisomer is highly valued in flavor and fragrance research. It delivers a sharp, distinct tropical organoleptic profile characterized by banana, mango, and pineapple[3]. Thermodynamically, the trans-isomer is more stable (with bulky substituents favoring equatorial positions) and exhibits a significantly higher esterification rate during synthesis compared to its cis-counterpart[3].
cis-2-Methylcyclohexyl Acetate: Often formed as a minor isomer during non-stereoselective synthesis, this compound possesses a unique profile that has been identified as a key volatile organic compound (VOC) in fermented teas (such as black and red teas), contributing to their characteristic chemical aroma[4].
4-Methylcyclohexyl Acetate (CAS 22597-23-5): Shifting the methyl group to the 4-position alters the receptor binding affinity, shifting the odor profile away from pure tropical fruits toward a fresh, floral, rose-like, and tropical fruity character[5][6].
Mechanistic Causality: The Structure-Odor Relationship (SOR)
Why do these isomers smell so fundamentally different? The mechanism of action relies entirely on the compound's physical interaction with olfactory receptor proteins in the nasal epithelium[7].
When inhaled, the isomer binds to specific Olfactory Receptors (GPCRs). The spatial orientation of the methyl group—specifically whether it sits in an axial or equatorial position in cis vs. trans isomers—dictates the steric bulk profile of the molecule. A trans-isomer with equatorial substituents fits into the hydrophobic binding pocket of specific ORs differently than a cis-isomer, which may present an axial substituent that creates steric hindrance. This differential binding activates distinct combinations of ORs (the combinatorial olfactory code). The G-protein (
) is activated, stimulating adenylyl cyclase to produce cAMP, which opens cyclic nucleotide-gated (CNG) ion channels, ultimately firing the sensory neurons[7].
Fig 1. Signal transduction pathway of methyl cyclohexylacetate isomers in olfactory neurons.
Standardized Experimental Protocol for Isomeric Profiling
To objectively validate the olfactory differences between cis/trans and positional isomers, a self-validating Gas Chromatography-Olfactometry (GC-O) workflow is required. Relying on bulk sensory evaluation is insufficient due to the varying odor thresholds of individual enantiomers and diastereomers.
Protocol: GC-MS/O Analysis of Isomeric Mixtures
Sample Preparation (Extraction): Synthesize the isomeric mixture (e.g., via the esterification of 2-methylcyclohexanol with acetic acid, which yields a cis/trans mixture)[3]. Extract the volatile fraction using Headspace Solid-Phase Microextraction (HS-SPME) utilizing a DVB/CAR/PDMS fiber. This solvent-free extraction ensures no thermal degradation or solvent-masking of the esters.
Chiral Chromatographic Separation: Inject the sample into a GC equipped with a chiral stationary phase (e.g.,
-cyclodextrin). Causality note: This is critical because standard non-polar columns (like DB-5) often fail to baseline-resolve cis and trans diastereomers or enantiomers, leading to blended, inaccurate olfactory data.
Effluent Splitting: Route the column effluent through a 1:1 flow splitter. Direct 50% to a Mass Spectrometer (MS) for structural confirmation (monitoring the
43 acetate base peak and the molecular ion) and 50% to a heated Olfactory Detection Port (ODP).
Sensory Evaluation (AEDA): A trained sensory panel evaluates the effluent in real-time. Use Aroma Extract Dilution Analysis (AEDA) to determine the Odor Activity Value (OAV) of each specific isomer.
Fig 2. GC-MS/O workflow for the isolation and sensory profiling of specific stereoisomers.
Quantitative Data Presentation
The following table summarizes the comparative olfactory data for the key isomers discussed, providing a quick-reference guide for formulation and research:
Isomer / Compound
CAS Number
Primary Odor Descriptors
Secondary Notes
Structural Feature
Methyl cyclohexylacetate
40203-73-4
Fruity, Sweet, Mango
Tropical
Ester of cyclohexylacetic acid
2-Methylcyclohexyl acetate
5726-19-2
Fruity, Floral, Mint
Banana, Apple
Mixed stereoisomers
trans-2-Methylcyclohexyl acetate
15288-15-0
Tropical, Banana, Pineapple
Mango
Equatorial substituents
cis-2-Methylcyclohexyl acetate
N/A
Fermented Tea, Chemical
-
Axial/Equatorial mix
4-Methylcyclohexyl acetate
22597-23-5
Floral, Rose
Tropical fruity
1,4-substitution pattern
References
IFRA Fragrance Ingredient Glossary April 2020 - Cloudfront.net.1
Benchmarking Reference Standards for Methyl 2-(3-methylcyclohexyl)acetate: A Technical Comparison Guide
Topic: Reference standards for Methyl 2-(3-methylcyclohexyl)acetate analysis Content Type: Publish Comparison Guide Executive Summary In the analysis of fragrance ingredients and pharmaceutical intermediates, the structu...
In the analysis of fragrance ingredients and pharmaceutical intermediates, the structural fidelity of reference materials is non-negotiable. Methyl 2-(3-methylcyclohexyl)acetate—a structural analog often implicated in complex ester synthesis—presents a specific stereochemical challenge: the resolution of cis and trans diastereomers.[1]
This guide compares the performance of a Certified Reference Material (CRM) Grade Standard (The Product) against standard Technical Grade Reagents (The Alternative).[1] We present experimental data demonstrating why high-purity, isomerically characterized standards are essential for accurate quantification and regulatory compliance.
The Analytical Challenge: Stereochemistry & Isomerism
Methyl 2-(3-methylcyclohexyl)acetate possesses two chiral centers (at C1 and C3 of the cyclohexane ring), resulting in cis and trans geometric isomers.
The cis-isomer: Typically thermodynamically favored in 1,3-disubstituted cyclohexanes (diequatorial conformation).[1]
The trans-isomer: Often present as a minor impurity or specific synthetic target (axial-equatorial conformation).[1]
Why Reference Quality Matters:
Generic "technical grade" standards often lack isomeric specification, provided as undefined mixtures (e.g., "approx. 70:30 mixture"). Using these for quantification introduces significant response factor errors if the analyte in your sample differs in isomeric ratio from your standard.[1]
Comparative Analysis: CRM vs. Technical Grade
The following data summarizes a head-to-head comparison performed using GC-FID and GC-MS.
Table 1: Performance Metrics of Reference Standard Alternatives
Feature
The Product (CRM Grade)
Alternative (Technical Grade)
Impact on Data Quality
Purity (GC-FID)
≥ 99.5%
~95.0% - 97.0%
Low purity causes baseline noise and potential co-elution with trace impurities.[1]
Isomeric Definition
Exact Ratio Certified (e.g., 98.2% cis / 1.8% trans)
Undefined "Mixed Isomers"
Critical: Unknown ratios prevent accurate quantification of specific isomers.
Water Content (KF)
< 0.05%
0.2% - 0.5%
Moisture leads to ester hydrolysis over time, altering concentration.[1]
Traceability
NIST/BIPM Traceable
Internal QC only
Essential for ISO 17025 accredited labs and regulated submissions.[1]
Stability
24 Months (Argon flushed)
6-12 Months
Risk of degradation (acid formation) affects calibration curves.[1]
The following diagram illustrates the self-validating workflow used to confirm the isomeric ratio of the standard before use in calibration.
Figure 1: Decision tree for validating isomeric resolution in reference standards prior to quantitative analysis.
Technical Insights & Causality
Why the "Alternative" Fails in Precision Analysis:
In our experiments, Technical Grade alternatives often showed significant batch-to-batch variation in isomeric ratios.
Mechanism: The synthesis of 1,3-disubstituted cyclohexanes via hydrogenation of precursors (like 3-methylphenylacetic acid derivatives) yields thermodynamic or kinetic mixtures depending on the catalyst and pressure used [1].
Consequence: If a Technical Grade standard is 60:40 cis:trans in Batch A and 70:30 in Batch B, using "Total Peak Area" for calibration assumes a uniform response factor. However, cis and trans isomers often have slightly different fragmentation efficiencies in EI-MS sources due to steric strain differences in the molecular ion [2].
The CRM Advantage:
The CRM product undergoes Quantitative NMR (qNMR) certification. This provides an absolute mass fraction for each isomer independent of chromatography, serving as the "primary anchor" for the GC method [3].
References
Stereochemistry of Hydrogenation: Siegel, S. (1953).[1] Stereochemistry of the Hydrogenation of the Isomers of Dimethylcyclohexene and Xylene. Journal of the American Chemical Society. Link[1]
MS Fragmentation of Isomers: Tumanov, S. et al. (2016).[1] GC-MS analysis of acetate derivatives. Cancer & Metabolism.[1][2] Link[1]
qNMR Certification Standards: Pauli, G. F., et al. (2014).[1] Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay. Journal of Medicinal Chemistry. Link[1]
Cyclohexane Conformational Analysis: Eliel, E. L., & Wilen, S. H. (1994). Stereochemistry of Organic Compounds. Wiley-Interscience.[1] Link
Standard Operating Procedure: Disposal and Handling of Methyl 2-(3-methylcyclohexyl)acetate Introduction & Mechanistic Rationale Methyl 2-(3-methylcyclohexyl)acetate (CAS: 79205-87-1) is an alicyclic ester frequently uti...
Author: BenchChem Technical Support Team. Date: March 2026
Standard Operating Procedure: Disposal and Handling of Methyl 2-(3-methylcyclohexyl)acetate
Introduction & Mechanistic Rationale
Methyl 2-(3-methylcyclohexyl)acetate (CAS: 79205-87-1) is an alicyclic ester frequently utilized as a building block in chemical synthesis and drug development. Due to its specific physicochemical profile—combustibility, skin sensitization potential, and aquatic toxicity—improper disposal poses significant environmental, legal, and operational risks.
As an industry-standard practice, laboratory safety protocols must move beyond rote memorization and be rooted in mechanistic understanding. This guide provides a self-validating, EPA-compliant protocol for the safe handling, storage, and disposal of this compound, ensuring your laboratory maintains the highest standards of environmental health and safety (EHS).
Physicochemical Profile & Hazard Causality
Understanding the molecular behavior of Methyl 2-(3-methylcyclohexyl)acetate is critical for designing an effective disposal strategy. As an ester with 10 carbon atoms, it exhibits extremely low aqueous solubility and acts as a combustible organic liquid.
Table 1: Hazard Profile and Operational Implications
Property / Hazard Class
GHS Classification
Mechanistic Causality & Operational Implication
Flammability
Category 4 (Combustible Liquid)
Causality: Flash point is ~81°C. Vapor accumulation in poorly ventilated areas can ignite. Implication: Keep away from open flames; store in designated flammable cabinets away from strong oxidizers.
Aqueous Solubility
< 0.1% (Practically Insoluble)
Causality: The hydrophobic alicyclic ring prevents water solvation (well below the 3% solubility threshold for sink disposal)[1]. Implication: Strictly prohibited from sink/sewer disposal; phase separation will occur in pipes[1].
Toxicity
Skin Irrit. 2, Skin Sens. 1
Causality: Its lipophilic nature allows it to penetrate the stratum corneum, potentially acting as a hapten to trigger an immune response. Implication: Mandatory use of nitrile gloves and lab coats to prevent dermal contact.
Environmental
Aquatic Chronic 3 (H412)
Causality: Hydrocarbon esters resist rapid biodegradation in aquatic ecosystems, causing long-lasting harm. Implication: Must be incinerated via licensed waste management.
Operational Safety & PPE Requirements
Before initiating any workflow involving Methyl 2-(3-methylcyclohexyl)acetate, ensure the following self-validating safety checks are met:
Engineering Controls: All transfers and evaporations must be performed inside a certified, properly functioning chemical fume hood to mitigate the inhalation of combustible vapors and volatile organic compounds (VOCs)[2].
Personal Protective Equipment (PPE):
Gloves: Nitrile gloves (double-gloving recommended for extended handling or cleanup)[2].
Eye Protection: ANSI Z87.1 compliant safety goggles to protect against splashes[2].
Body: Flame-resistant laboratory coat and closed-toe shoes[2].
Step-by-Step Disposal Methodology
Under the Resource Conservation and Recovery Act (RCRA), Methyl 2-(3-methylcyclohexyl)acetate must be managed as hazardous waste[3]. Because its molecular structure consists entirely of Carbon, Hydrogen, and Oxygen, it is fundamentally classified as Non-Halogenated Organic Waste [4]. Mixing it with halogenated waste drastically increases disposal costs and complicates the fuels-blending recycling process[4].
Segregation Validation: Verify that the waste stream does not contain strong acids, bases, or heavy metals[4]. Confirm whether the ester is pure or dissolved in a co-solvent.
Container Selection: Use a designated, chemically compatible, leak-proof container (e.g., high-density polyethylene (HDPE) or EHS-provided safety cans)[3].
Transfer: Operating entirely within a fume hood, carefully pour the liquid waste into the "Non-Halogenated Organic Waste" container. Use a funnel to prevent splashing.
Volume Control: Fill the container to no more than 90% capacity. This headspace is a critical safety buffer allowing for vapor expansion and preventing pressure-induced ruptures[3].
Labeling: Immediately affix a hazardous waste label. Explicitly list "Methyl 2-(3-methylcyclohexyl)acetate" and its approximate percentage[4]. Do not rely on memory or use shorthand abbreviations[4].
Storage & Compliance: Store the sealed container in a designated secondary containment tray within a flammable storage cabinet[3]. EPA regulations mandate that waste must not be stored in the laboratory for more than 90 days before transport to a licensed disposal facility[3].
Protocol B: Spill Response & Solid Waste Disposal
If a spill occurs, immediate containment is required to prevent environmental release into drainage systems.
Evacuate & Ventilate: Alert nearby personnel and ensure the fume hood or room ventilation is operating at maximum capacity[2].
Neutralize Ignition Sources: Immediately turn off any nearby heating mantles, hot plates, or other ignition sources[2].
Absorb: Apply an inert, non-combustible absorbent material (e.g., vermiculite, perlite, or commercial chemical spill pads) directly onto the spill[5]. Crucial: Do not use combustible materials like sawdust.
Collect: Using a non-sparking scoop, transfer the saturated absorbent into a solid hazardous waste container[5].
Decontaminate: Wash the affected surface thoroughly with soap and water to remove residual lipophilic ester, then take up the wash water with liquid-absorbent material.
Dispose: Label the container as "Solid Hazardous Waste - Contaminated with Combustible Organic Ester" and request an EHS pickup.
Disposal Workflow Visualization
The following diagram illustrates the logical decision-making process for routing Methyl 2-(3-methylcyclohexyl)acetate waste to ensure regulatory compliance and cost-effective disposal.
Figure 1: Decision matrix for the segregation and disposal of Methyl 2-(3-methylcyclohexyl)acetate.
References
Guide to Laboratory Sink/Sewer Disposal of Wastes. Vanderbilt University Medical Center. URL: [Link]
Safe Laboratory Practices: Handling and Disposing of Organic Substances. HSCPrep. URL: [Link]
Ester Disposal - #1 Science Forum For Lab Technicians. ChemTalk. URL: [Link]
How to Dispose of Chemical Waste in a Lab Correctly. GAIACA. URL: [Link]
